Acid Red 195

• CAS: 1007172-44-2

Core Science & Biosynthesis

Acid Red 195: A Technical Overview of Chemical Properties

For the attention of researchers, scientists, and professionals in drug development, this document provides a comprehensive technical guide on the chemical properties of Acid Red 195. This guide addresses the core chemical characteristics, available data, and notable challenges in sourcing specific experimental details for this compound.

Acid Red 195, a synthetic azo dye, is utilized primarily in the textile and paper industries for coloration.[1] It is also found in cosmetic formulations. While it is a well-known dye, there is significant confusion in scientific and commercial literature between Acid Red 195 (CAS No. 12220-24-5), Reactive Red 195, and Solvent Red 195. This guide will focus exclusively on the known properties of Acid Red 195.

Core Chemical and Physical Properties

Acid Red 195 is generally characterized as a red powder that is soluble in water.[1] It is considered to be stable under normal conditions.[1] The fundamental chemical identifiers and properties are summarized in the table below.

Property	Value	Source
CAS Number	12220-24-5	[1][2][3]
Molecular Formula	C₂₀H₁₅N₄NaO₅S	[4]
Molecular Weight	446.4 g/mol	[4]
Appearance	Red Powder	[5]
Solubility in Water	Soluble	[1]

Note: Some sources describe the appearance as a white powder, which is likely inaccurate for a red dye.[6]

Structural Information

The chemical structure of Acid Red 195 is defined by its azo linkage and sulfonate group, which imparts its color and water solubility, respectively.

Identifier	Value	Source
SMILES	Cc1[nH]n(-c2ccccc2)c(=O)c1N=Nc1c(O)cc(S(=O)(=O)[O-])c2ccccc12.[Na+]	PubChem
InChIKey	AMXFSZXJWPBXSC-UHFFFAOYSA-M	PubChem

Spectroscopic Data

Synthesis and Experimental Protocols

A significant challenge in the study of Acid Red 195 is the lack of detailed, publicly available experimental protocols for its synthesis, purification, and characterization. The synthesis procedures found in the literature under the name "Red 195" predominantly describe the preparation of Reactive Red 195[10][11][12][13] or Solvent Red 195.[14][15]

Reactivity and Degradation

Information regarding the specific reactivity and degradation pathways of Acid Red 195 is scarce. Studies on the degradation of "Red 195" dyes overwhelmingly focus on Reactive Red 195, detailing processes like photocatalytic degradation, biodegradation, and electro-Fenton oxidation.[16][17][18][19][20][21][22] These findings are not directly applicable to Acid Red 195 due to structural differences.

Toxicological Profile

The toxicological data for Acid Red 195 is limited and at times contradictory. Some sources suggest it may have toxic and carcinogenic properties, advising caution in handling.[1] An available safety data sheet for a product identified as "REACTIVE RED 195" indicates an oral LD50 in rats of > 2000 mg/kg and that it is a non-irritant to skin and eyes in rabbit testing.[5] However, the direct applicability of this data to Acid Red 195 (CAS 12220-24-5) is uncertain.

Distinguishing Between "Red 195" Dyes

To mitigate the prevalent confusion, the following table distinguishes the key properties of Acid Red 195, Reactive Red 195, and Solvent Red 195.

Property	Acid Red 195	Reactive Red 195	Solvent Red 195
CAS Number	12220-24-5	93050-79-4	164251-88-1
Molecular Formula	C₂₀H₁₅N₄NaO₅S	C₃₁H₁₉ClN₇Na₅O₁₉S₆	C₂₄H₂₀N₄O₄
Molecular Weight	446.4 g/mol	~1136 g/mol	444.45 g/mol
Solubility in Water	Soluble	Highly Soluble	Insoluble[23]
Melting Point	Not Available	Not Available	214-216°C[24][25][26]

Logical Relationship of Known Properties of Acid Red 195

The following diagram illustrates the interconnectedness of the known chemical properties and applications of Acid Red 195.

Caption: Key properties and applications of Acid Red 195.

References

• 1. Cas 12220-24-5,ACID RED 195 | lookchem [lookchem.com]
• 2. ACID RED 195 | 12220-24-5 [chemicalbook.com]
• 3. ACID RED 195 | CAS#:12220-24-5 | Chemsrc [chemsrc.com]
• 4. Acid Red 195 | C20H15N4NaO5S | CID 135482781 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. scribd.com [scribd.com]
• 6. ACID RED 195, CasNo.12220-24-5 ZHEJIANG JIUZHOU CHEM CO.,LTD China (Mainland) [jiuzhoua.lookchem.com]
• 7. pubs.aip.org [pubs.aip.org]
• 8. researchgate.net [researchgate.net]
• 9. uni-hohenheim.de [uni-hohenheim.de]
• 10. pubs.acs.org [pubs.acs.org]
• 11. CN107325059A - The method for preparing CI REACTIVE Red 195s is continuously coupled in a kind of microchannel - Google Patents [patents.google.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. REACTIVE RED 195 CAS#: 93050-79-4 [m.chemicalbook.com]
• 14. CN107501988B - Preparation method of solvent red 195 - Google Patents [patents.google.com]
• 15. CN107501988A - A kind of preparation method of solvent red 195 - Google Patents [patents.google.com]
• 16. omicsonline.org [omicsonline.org]
• 17. researchgate.net [researchgate.net]
• 18. tandfonline.com [tandfonline.com]
• 19. researchgate.net [researchgate.net]
• 20. Reactive Red 195 | 93050-79-4 | FR61573 | Biosynth [biosynth.com]
• 21. researchgate.net [researchgate.net]
• 22. researchgate.net [researchgate.net]
• 23. Macrolex Red B | Solvent Red 195 Dye for PS & PMMA [ranbarr.com]
• 24. Solvent Red 195 – Monoazo Dye – Ranbar Red 2B [ranbarr.com]
• 25. CI Solvent Red 195 Dyes | CAS 164251-88-1 Manufacturers in Mumbai, India [colorantsgroup.com]
• 26. China Biggest Solvent Red 195 Suppliers & Manufacturers & Factory - MSDS Sheet - Sinoever [dyestuffscn.com]

An In-depth Technical Guide to the Synthesis and Manufacturing of Acid Red 195

This technical guide provides a comprehensive overview of the synthesis and manufacturing processes for Acid Red 195 (C.I. Reactive Red 195), a significant monoazo reactive dye. The content is tailored for researchers, scientists, and professionals in drug development and related chemical industries, offering detailed experimental protocols, quantitative data, and process visualizations.

Overview of Acid Red 195

Acid Red 195 is a water-soluble anionic dye widely used in the textile industry for dyeing cellulosic fibers like cotton and viscose.[1] Its structure incorporates a reactive group, typically a monochlorotriazine and a β-sulfatoethylsulfone group, which allows it to form covalent bonds with the hydroxyl groups of cellulose, leading to excellent wash fastness.[2] The dye is characterized by its vibrant bluish-red hue.[1]

Chemical Structure:

• Molecular Formula: C₃₁H₁₉ClN₇Na₅O₁₉S₆[1]

• Molecular Weight: 1136.32 g/mol [1]

• CAS Registry Number: 93050-79-4[1]

Synthesis Pathway

The synthesis of Acid Red 195 is a multi-step process that can be broadly divided into two key stages: the preparation of the coupling component and the subsequent azo coupling reaction. The overall synthesis route involves a diazotization reaction followed by a coupling reaction.[2]

A visual representation of the synthesis pathway is provided below.

Caption: Overall synthesis pathway of Acid Red 195.

The synthesis of the coupling component itself is a two-step condensation process.

Caption: Synthesis of the coupling component (CTN).

Manufacturing Process

The manufacturing of Acid Red 195 can be carried out using either a traditional batch process or a more modern continuous flow process. The continuous process offers advantages in terms of safety, efficiency, and product purity.[2][3]

A generalized workflow for the manufacturing process is illustrated below.

Caption: General manufacturing workflow for Acid Red 195.

Experimental Protocols

The following are generalized experimental protocols for the key stages in the synthesis of Acid Red 195, derived from typical batch and continuous process descriptions.

Synthesis of the Coupling Component (CTN)

a) First Condensation (H-Acid with Cyanuric Chloride):

• An aqueous solution of 4-Amino-5-hydroxynaphthalene-2,7-disulfonic acid (H-acid) is prepared and cooled to 0-5 °C.

• The pH is adjusted to a weakly acidic or neutral range.

• Cyanuric chloride is added portion-wise to the H-acid solution while maintaining the temperature and pH.

• The reaction is stirred until the condensation is complete, which can be monitored by chromatography.

b) Second Condensation (with p-Ester):

• To the solution containing the first condensation product, an aqueous solution of 2-((4-Aminophenyl)sulfonyl)ethyl hydrogen sulfate (p-Ester) is added.

• The temperature is raised to 30-50 °C.

• The pH is maintained in the range of 5-7.

• The reaction mixture is stirred until the second condensation is complete. The resulting solution contains the coupling component (CTN).

Diazotization of 2-Naphthylamine-1,5-disulfonic acid (NADA)

• An aqueous solution of NADA is prepared. For a continuous process, a concentration of 0.5 mol/L can be used.[2]

• The solution is cooled to 0-5 °C in a reaction vessel.

• Hydrochloric acid is added to the NADA solution.

• An aqueous solution of sodium nitrite (e.g., 1.0 M) is added slowly to the acidic NADA solution while maintaining the temperature below 5 °C.[4]

• The reaction mixture is stirred for approximately 30 minutes to ensure complete formation of the diazonium salt.[4] Excess nitrous acid can be quenched with sulfamic acid.

Azo Coupling Reaction

• The prepared solution of the coupling component (CTN) is cooled to 10-15 °C.

• The pH of the CTN solution is adjusted to a neutral to slightly alkaline range (pH 6-8).

• The cold diazonium salt solution is slowly added to the CTN solution while maintaining the temperature and pH.

• The reaction mixture is stirred until the coupling reaction is complete. The formation of the deep red dye indicates the progress of the reaction.

Product Isolation

• The final dye solution is treated with sodium chloride (salting out) to precipitate the Acid Red 195.

• The precipitated dye is collected by filtration.

• The filter cake is washed with a brine solution to remove impurities.

• The purified dye is then dried in an oven to obtain the final product as a powder.

Quantitative Data

The following tables summarize quantitative data from various sources, primarily focusing on a high-throughput continuous manufacturing process.

Table 1: Reactant Concentrations for Continuous Synthesis
Reactant	Concentration (mol/L)
2-Naphthylamine-1,5-disulfonic acid (NADA)	0.5[2]
Sodium Nitrite	5.3[2]
Hydrochloric Acid	6.0[2]
Sulfamic Acid	1.5[2]
Coupling Component (CTN)	0.5[2]

Table 2: Reaction Conditions for Batch and Continuous Processes
Process Step	Parameter	Value
Diazotization	Temperature	0-5 °C[4]
Time	~30 minutes[4]
Coupling Reaction (Batch)	Temperature	12-15 °C[5]
pH	6-8[5]
Time	4-10 hours[6]
Coupling Reaction (Continuous)	Temperature	20 °C[4]
Residence Time	1-4 minutes[4]
Second Condensation (Batch)	Temperature	30-50 °C[5]
pH	5-7[5]

Table 3: Performance of Continuous Synthesis Process
Parameter	Value
Throughput	120 L/h[2][3]
Yield	Up to 736 kg/day [2][3]
Purity Increase (vs. Commercial)	20%[2][3]
K/S Value (Dyeing Performance)	22.16 (compared to 19.07 for commercial)[2][3]

Safety Considerations

A significant safety concern in the manufacturing of Acid Red 195 is the potential for the precipitation of the diazonium salt intermediate.[2] Dried diazonium salts can be explosive and sensitive to mechanical shock.[2] Therefore, it is crucial to maintain the diazonium salt in solution and at low temperatures throughout the process. Continuous flow processes can mitigate this risk by minimizing the accumulation of large quantities of the diazonium salt at any given time.[2][3] Proper handling procedures and safety protocols are essential when working with the reactants and intermediates involved in this synthesis.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chembk.com [chembk.com]
• 4. CN107325059A - The method for preparing CI REACTIVE Red 195s is continuously coupled in a kind of microchannel - Google Patents [patents.google.com]
• 5. CN107501988B - Preparation method of solvent red 195 - Google Patents [patents.google.com]
• 6. CN107501988A - A kind of preparation method of solvent red 195 - Google Patents [patents.google.com]

Acid Red 195 CAS number and synonyms.

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of Acid Red 195, a synthetic azo dye. The information is curated to be a valuable resource for professionals in research and development.

Core Chemical Identifiers

Acid Red 195 is registered under the CAS number 12220-24-5.[1][2][][4] It is essential to distinguish it from "Reactive Red 195," which is a different chemical entity with the CAS number 93050-79-4.

A comprehensive list of synonyms for Acid Red 195 is provided below to aid in its identification across various databases and literature.

Primary Identifier	Synonyms
CAS Number: 12220-24-5	Acid Pink BE, Acid Red 3BA, Anadurm Pink S-BE, Chromolan Pink BE, C.I. Acid Red 195, Dinaiex Red 3BA, Esgylan Pink EB, Eriochrome Red B, Mordant Red 7, Navitan Pink EB, Neolan Pink P, Triamet Pink BE, Vitrolan Pink BE[1][2][][4]

Chemical and Physical Properties

The following table summarizes the key chemical and physical properties of Acid Red 195. Much of the available data is computationally derived.

Property	Value	Source
Molecular Formula	C20H15N4NaO5S	PubChem[4]
Molecular Weight	446.4 g/mol	PubChem[4]
IUPAC Name	sodium 3-hydroxy-4-[(5-methyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)diazenyl]naphthalene-1-sulfonate	PubChem[4]
Appearance	Data not readily available
Solubility	Soluble in water[1]	LookChem[1]

Chemical Identification Workflow

The following diagram illustrates the relationship between the primary CAS registry number for Acid Red 195 and its various synonyms, providing a clear logical map for substance identification.

Caption: Logical relationship between Acid Red 195's CAS number and its common synonyms.

Applications and Experimental Data

Acid Red 195 is primarily utilized as a synthetic dye in the textile and paper industries.[1] It is also used as a colorant in cosmetic products.[5]

A comprehensive search for detailed experimental protocols, such as those used in drug development or for the elucidation of signaling pathways involving Acid Red 195, did not yield specific results. The available literature predominantly focuses on "Reactive Red 195," a substance with a different chemical identity and application profile, particularly in studies related to wastewater treatment and photocatalytic degradation.

Due to the limited availability of in-depth technical and experimental data for Acid Red 195 in the context of research and drug development, detailed methodologies and signaling pathway diagrams cannot be provided at this time. Researchers are advised to exercise caution and verify the specific chemical identity (via CAS number) of the dye used in any experimental context.

References

• 1. Cas 12220-24-5,ACID RED 195 | lookchem [lookchem.com]
• 2. ACID RED 195 | 12220-24-5 [chemicalbook.com]
• 4. Acid Red 195 | C20H15N4NaO5S | CID 135482781 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. cosmileeurope.eu [cosmileeurope.eu]

An In-depth Technical Guide to the Solubility and Stability of Acid Red 195

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of Acid Red 195 (CAS No. 12220-24-5), a synthetic azo dye. The information contained herein is intended to support research, development, and formulation activities where this dye is utilized.

Core Topic: Solubility and Stability of Acid Red 195

Acid Red 195 is a water-soluble anionic dye belonging to the azo class of compounds. Its solubility and stability are critical parameters influencing its application and performance in various scientific and industrial processes. This guide summarizes the available data on its solubility in different solvents and its stability under various environmental conditions.

Data Presentation: Solubility of Acid Red 195

The solubility of Acid Red 195 has been determined in various solvents. The following table summarizes the available quantitative and qualitative data.

Solvent	Temperature (°C)	Solubility
Water	60	40 g/L[1]
Dimethylformamide (DMF)	Not Specified	Slightly Soluble[1]
Dimethyl sulfoxide (DMSO)	Not Specified	Slightly Soluble[1]
Pyridine	Not Specified	Slightly Soluble[1]
Alcohols	Not Specified	Insoluble[1]
Ketones	Not Specified	Insoluble[1]
Hydrocarbons	Not Specified	Insoluble[1]
Esters	Not Specified	Insoluble[1]

Stability of Acid Red 195

pH Stability: Azo dyes can be sensitive to pH changes. The stability of the azo bond is generally higher in neutral to slightly acidic or alkaline conditions. Extreme pH values can lead to the degradation of the dye molecule. For instance, studies on Reactive Red 195 have shown that pH plays a significant role in its degradation, with optimal degradation often observed under acidic conditions in the presence of catalysts.

Thermal Stability: Acid Red 195 is generally stable under normal storage conditions.[2] However, like most organic dyes, it will decompose at elevated temperatures. The exact decomposition temperature for Acid Red 195 is not specified in the available literature.

Photostability: Azo dyes are known to be susceptible to photodegradation upon exposure to ultraviolet (UV) and visible light. This can lead to the fading of the color and the formation of degradation products. Photocatalytic degradation studies on Reactive Red 195 have demonstrated its susceptibility to degradation under UV-A irradiation.

Experimental Protocols

Determination of Solubility

A common method for determining the solubility of a dye like Acid Red 195 is the shake-flask method.

Objective: To determine the saturation concentration of Acid Red 195 in a specific solvent at a given temperature.

Materials:

• Acid Red 195 powder

• Solvent of interest (e.g., water, ethanol)

• Volumetric flasks

• Analytical balance

• Shaking incubator or water bath with temperature control

• Centrifuge

• Spectrophotometer

• Syringe filters (0.45 µm)

Procedure:

• Preparation of a Saturated Solution: Add an excess amount of Acid Red 195 to a known volume of the solvent in a sealed container.

• Equilibration: Place the container in a shaking incubator or water bath at a constant temperature and agitate for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: After equilibration, allow the suspension to settle. Centrifuge the sample to further separate the undissolved solid from the supernatant.

• Sample Analysis: Carefully withdraw an aliquot of the clear supernatant and filter it through a syringe filter.

• Quantification: Dilute the filtered solution with the same solvent to a concentration within the linear range of a pre-established calibration curve. Measure the absorbance of the diluted solution using a spectrophotometer at the wavelength of maximum absorbance (λmax) for Acid Red 195.

• Calculation: Calculate the concentration of Acid Red 195 in the saturated solution using the calibration curve and accounting for the dilution factor. The solubility is expressed as g/L or mg/mL.

Assessment of Stability

Stability testing is performed to understand how the quality of the dye varies over time under the influence of various environmental factors.

Objective: To evaluate the stability of Acid Red 195 under specific conditions of pH, temperature, and light exposure.

Materials:

• A stock solution of Acid Red 195 of known concentration

• Buffers of various pH values

• Temperature-controlled chambers or ovens

• A photostability chamber with a controlled light source (e.g., Xenon lamp)

• Spectrophotometer or High-Performance Liquid Chromatography (HPLC) system

Procedure:

• Sample Preparation: Prepare a series of solutions of Acid Red 195 in the desired solvent and at the desired pH.

• Exposure to Stress Conditions:

  • pH Stability: Store the solutions at different pH values (e.g., acidic, neutral, alkaline) at a constant temperature.

  • Thermal Stability: Store the solutions at various temperatures (e.g., 4°C, 25°C, 40°C, 60°C).

  • Photostability: Expose the solutions to a controlled light source in a photostability chamber. A control sample should be kept in the dark at the same temperature.

• Sample Analysis: At specified time intervals, withdraw aliquots from each sample.

• Quantification of Degradation: Analyze the samples using a suitable analytical method:

  • UV-Vis Spectrophotometry: Measure the absorbance at the λmax. A decrease in absorbance indicates degradation.

  • HPLC: Use a stability-indicating HPLC method to separate the parent dye from its degradation products. The decrease in the peak area of the parent dye and the appearance of new peaks corresponding to degradation products can be monitored over time.

• Data Analysis: Plot the concentration of Acid Red 195 as a function of time for each condition. From this data, degradation kinetics (e.g., half-life) can be determined.

Mandatory Visualization

Fig. 1: Experimental workflow for assessing the solubility and stability of Acid Red 195.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Spectrophotometric Properties of Acid Red 195: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectrophotometric properties of Acid Red 195 (C.I. 18760), an anionic azo dye also known by its synonyms Mordant Red 7 and Eriochrome Red B. This document summarizes its chemical identity, key spectrophotometric parameters, and detailed experimental protocols for its analysis.

Core Properties of Acid Red 195

Acid Red 195 is a synthetic dye with the chemical formula C₂₀H₁₅N₄NaO₅S and a molecular weight of 446.4 g/mol .[1] Its primary applications are in the textile industry for dyeing materials such as wool, silk, and nylon, and it is also used as a colorant in cosmetics.[2][3][4] The vibrant color of Acid Red 195 is attributed to the presence of an azo bond (-N=N-) within its complex aromatic structure.[2]

Quantitative Spectrophotometric Data

The following table summarizes the available quantitative spectrophotometric data for Acid Red 195. It is important to note that comprehensive data across a range of solvents is limited in publicly available literature.

Parameter	Value	Solvent/Conditions
Maximum Absorbance (λmax)	490 nm	Acidic aqueous solution (pH 1.5-2)
Molar Extinction Coefficient (ε)	3971.67 M⁻¹cm⁻¹	At 490 nm in acidic aqueous solution
Absorbance Peak	210 nm	Not specified

Data sourced from a study on Mordant Red 7, a synonym for Acid Red 195.

Experimental Protocols for Spectrophotometric Analysis

The following section details the methodologies for the preparation of Acid Red 195 solutions and the subsequent spectrophotometric analysis.

Solution Preparation

Objective: To prepare a stock solution and working standards of Acid Red 195 for UV-Vis analysis.

Materials:

• Acid Red 195 powder

• Deionized water

• Volumetric flasks

• Pipettes

• Analytical balance

Procedure:

• Stock Solution Preparation: Accurately weigh a known amount of Acid Red 195 powder. Dissolve the powder in a small amount of deionized water in a volumetric flask of appropriate size. Once dissolved, dilute to the mark with deionized water to achieve a desired stock concentration (e.g., 1000 mg/L or 1 mM).

• Working Solution Preparation: Prepare a series of working solutions of desired concentrations by diluting the stock solution with deionized water or the specific solvent being investigated.[2] For quantitative analysis, it is recommended to prepare a series of standards to create a calibration curve.

UV-Vis Spectrophotometric Measurement

Objective: To determine the absorption spectrum and measure the absorbance of Acid Red 195 solutions.

Instrumentation:

• UV-Vis Spectrophotometer (double beam or single beam)

• Quartz cuvettes (1.0 cm path length)

Procedure:

• Instrument Setup: Turn on the spectrophotometer and allow it to warm up according to the manufacturer's instructions.

• Wavelength Scan:

  • Fill a quartz cuvette with the solvent to be used as a blank and place it in the reference beam of the spectrophotometer.

  • Fill a second quartz cuvette with a diluted solution of Acid Red 195 and place it in the sample beam.

  • Perform a wavelength scan over a desired range (e.g., 200-800 nm) to determine the wavelength of maximum absorbance (λmax).

• Absorbance Measurement:

  • Set the spectrophotometer to the predetermined λmax (e.g., 490 nm for acidic aqueous solutions).

  • Zero the instrument with the solvent blank.

  • Measure the absorbance of each of the prepared working solutions.

• Data Analysis:

  • For quantitative analysis, plot a calibration curve of absorbance versus concentration.

  • The molar extinction coefficient (ε) can be calculated from the Beer-Lambert law (A = εcl), where A is the absorbance, c is the molar concentration, and l is the path length of the cuvette.

Experimental Workflow Visualization

The following diagram illustrates the general workflow for the spectrophotometric analysis of Acid Red 195.

Caption: Workflow for the spectrophotometric analysis of Acid Red 195.

References

• 1. Acid Red 195 | C20H15N4NaO5S | CID 135482781 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. C.I. Mordant Red 7|CAS 3618-63-1|Mordant Dye [benchchem.com]
• 4. cosmileeurope.eu [cosmileeurope.eu]

The Mechanism of Acid Dyes in Biological Staining: A Technical Overview

Disclaimer: As of late 2025, there is a notable absence of published scientific literature detailing the specific use and mechanism of action of Acid Red 195 in biological staining applications. The following guide provides an in-depth overview of the general principles governing the action of acid dyes in histological and cytological preparations, drawing on established knowledge of commonly used acid stains. This information is intended to serve as a foundational resource for researchers, scientists, and drug development professionals interested in the application of anionic dyes for tissue visualization.

Introduction to Acid Dyes in Biological Staining

Acid dyes are anionic compounds that carry a net negative charge, typically conferred by sulfonic acid (-SO₃H) or carboxylic acid (-COOH) functional groups. In biological staining, their primary utility lies in their affinity for positively charged components within cells and tissues. Under acidic staining conditions, proteins and other macromolecules with abundant amino groups (-NH₂) become protonated (-NH₃⁺), creating cationic sites that readily bind the anionic dye molecules through electrostatic interactions. This fundamental principle allows for the visualization of various cellular and extracellular structures, most notably cytoplasm, muscle, collagen, and red blood cells.

Core Mechanism of Action: Electrostatic Interactions

The foundational mechanism of staining with acid dyes is the electrostatic attraction between the negatively charged dye anions and the positively charged tissue components. The strength and specificity of this binding are influenced by several factors:

• pH of the Staining Solution: A low pH (acidic environment) is crucial. It increases the number of protonated amino groups on tissue proteins, thereby enhancing their positive charge and affinity for the anionic dye.

• Molecular Size and Charge of the Dye: The size and net charge of the dye molecule can influence its ability to penetrate the tissue and bind to specific structures. Dyes with higher molecular weights may be excluded from denser tissues.

• Tissue Porosity and Permeability: The physical characteristics of the tissue, such as its density and the presence of cross-linked proteins, can affect dye penetration and staining patterns.

This interaction is a reversible, non-covalent binding, which allows for differentiation steps where the dye can be selectively removed from certain tissue components.

Quantitative Data on Acid Dye Staining

While specific quantitative data for Acid Red 195 in a biological context is unavailable, the following table summarizes typical parameters for a commonly used acid dye, Acid Fuchsin, often employed in trichrome staining methods to highlight collagen.

Parameter	Typical Value/Range	Purpose in Staining Protocol
Dye Concentration	0.1% - 1.0% (w/v) in aqueous solution or with a mordant	Controls the intensity of the stain.
pH of Staining Solution	2.5 - 3.5	Ensures protonation of tissue proteins for optimal dye binding.
Staining Time	5 - 15 minutes	Duration is optimized to achieve desired staining intensity without overstaining.
Differentiation Agent	Acetic Acid (e.g., 1%) or Phosphotungstic/Phosphomolybdic Acid	Selectively removes the dye from less densely charged components, enhancing contrast.

Experimental Protocol: A Generalized Acid Dye Staining Procedure (Based on Trichrome Principles)

This protocol provides a generalized workflow for staining connective tissue with an acid dye.

Materials:

• Deparaffinized and rehydrated tissue sections on slides

• Weigert's Iron Hematoxylin (for nuclear counterstaining)

• Acid Dye Solution (e.g., 0.5% Acid Fuchsin in 1% acetic acid)

• Differentiating Solution (e.g., 1% Phosphomolybdic Acid)

• Counterstain (e.g., 1% Aniline Blue in 1% acetic acid)

• 1% Acetic Acid solution

• Graded alcohols for dehydration

• Xylene or xylene substitute for clearing

• Mounting medium and coverslips

Procedure:

• Nuclear Staining: Stain the rehydrated sections with Weigert's Iron Hematoxylin for 10 minutes. Wash in running tap water.

• Primary Acid Dye Staining: Immerse slides in the Acid Dye Solution for 5-10 minutes. This will stain cytoplasm, muscle, and collagen.

• Rinse: Briefly rinse with distilled water.

• Differentiation: Place slides in the Differentiating Solution for 10-15 minutes. This step removes the acid dye from the collagen fibers.

• Counterstaining: Without rinsing, transfer the slides directly to the Counterstain solution for 5-10 minutes. This will stain the collagen.

• Dehydration and Clearing: Briefly rinse in 1% acetic acid, then dehydrate through graded alcohols, clear in xylene.

• Mounting: Mount with a permanent mounting medium.

Expected Results:

• Nuclei: Blue/Black

• Cytoplasm, Muscle, Keratin: Red

• Collagen: Blue

Visualizing the Staining Mechanism and Workflow

The following diagrams illustrate the core concepts of acid dye staining.

Caption: Mechanism of Acid Dye Staining.

Navigating the Unknowns: A Technical Health and Safety Guide to Acid Red 195 for Laboratory Professionals

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available health and safety data for Acid Red 195 (CAS Nos. 12220-24-5, 93050-79-4), also known as Reactive Red 195. In a laboratory setting, particularly within research and drug development, a thorough understanding of a compound's safety profile is paramount. This document synthesizes the existing data, highlights significant data gaps, and offers guidance on appropriate safety protocols.

Health and Safety Data Summary

The available toxicological data for Acid Red 195 is limited. While a definitive quantitative assessment of its toxicity is not currently possible due to the absence of key studies, some hazard classifications have been made. It is crucial for laboratory personnel to handle this substance with care, adhering to the precautionary statements outlined in the safety data sheets (SDS).

GHS Hazard Classification

One available Safety Data Sheet classifies Acid Red 195 (under the name Reactive Red 195) according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).[1] The following table summarizes these classifications.

Hazard Class	Category	GHS Code	Hazard Statement
Acute Toxicity (Oral)	5	H303	May be harmful if swallowed
Acute Toxicity (Inhalation)	5	H333	May be harmful if inhaled
Serious Eye Damage/Eye Irritation	2B	H320	Causes eye irritation
Skin Corrosion/Irritation	3	H316	Causes mild skin irritation

It is important to note that other SDS sources state that Acid Red 195 is not classified as a hazardous substance.[2] Given this discrepancy, a conservative approach to handling is recommended.

Quantitative Toxicological Data

A significant finding from a review of available safety literature is the absence of quantitative toxicological data for Acid Red 195. The following table reflects the current data availability for key toxicological endpoints.

Endpoint	Value	Species	Route	Source
LD50 (Lethal Dose, 50%)	No data available	-	Oral	[1][3][4]
LD50 (Lethal Dose, 50%)	No data available	-	Dermal	[1][3][4]
LC50 (Lethal Concentration, 50%)	No data available	-	Inhalation	[1][3][4]
Skin Irritation (Animal)	No data available	-	Dermal	[1]
Eye Irritation (Animal)	No data available	-	Ocular	[1]

The lack of this fundamental data necessitates the adoption of stringent safety measures to minimize exposure.

Potential Health Effects and First Aid

Potential Symptoms:

• Ingestion: May cause nausea, vomiting, and diarrhea.[1]

• Inhalation: May cause respiratory tract irritation.[5]

• Skin Contact: May cause mild skin irritation.[1][5]

• Eye Contact: Causes eye irritation.[1]

First Aid Measures:

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[1][4]

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek medical attention.[1][4]

• Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with soap and water. If irritation persists, consult a physician.[1][4]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[1]

Experimental Protocols

While specific experimental reports on the toxicology of Acid Red 195 are not publicly available, the hazard classifications provided in the SDS would have been determined by standardized methodologies. The following are descriptions of the likely experimental protocols based on OECD (Organisation for Economic Co-operation and Development) guidelines.

In Vitro Skin Irritation: Reconstructed Human Epidermis (RhE) Test (Following OECD Guideline 439)

This in vitro method is used to assess the skin irritation potential of a chemical.[6][7]

Methodology:

• Test System: A three-dimensional reconstructed human epidermis model, which mimics the properties of the upper layers of human skin, is used.[7]

• Procedure: The test chemical is applied topically to the surface of the skin tissue model.[6]

• Exposure: The exposure period is typically up to 60 minutes.[8]

• Viability Assessment: After exposure, the tissue is rinsed, and cell viability is measured using a colorimetric assay, most commonly the MTT assay. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is reduced by mitochondrial dehydrogenases of viable cells to a blue formazan salt.[7][8]

• Data Interpretation: The amount of formazan produced is proportional to the percentage of viable cells. A chemical is classified as a skin irritant if it reduces the mean tissue viability below a defined threshold (typically ≤ 50%) compared to a negative control.[6][8]

Acute Eye Irritation/Corrosion (Following OECD Guideline 405)

This guideline describes the procedure for determining the potential of a substance to cause eye irritation or serious eye damage.[9][10][11]

Methodology:

• Test System: Historically, this test has been conducted using albino rabbits.[11] However, a weight-of-the-evidence approach, including in vitro methods, is now strongly encouraged to reduce animal testing.[9][10]

• Procedure: A single dose of the test substance is applied to the conjunctival sac of one eye of the animal. The other eye serves as a control.[11]

• Observation: The eyes are examined for ocular lesions (corneal opacity, iritis, conjunctival redness, and chemosis) at specific intervals (e.g., 1, 24, 48, and 72 hours) after application.[11]

• Data Interpretation: The severity of the ocular reactions is scored and evaluated. The reversibility of the lesions is a key factor in classification. Irritation is considered reversible within 21 days, while serious eye damage may be irreversible.[12]

Biodegradation and Toxicity of Metabolites

Research into the environmental fate of Acid Red 195 has shown that it can be biodegraded by certain microorganisms. A study on the decolorization and degradation of Reactive Red 195-A by Staphylococcus hominis indicated that the dye is broken down into smaller aromatic compounds.[13] Importantly, toxicity studies (phytotoxicity, microtoxicity, and cytotoxicity) revealed that the resulting metabolites are less toxic than the parent dye.[13] This suggests that from an environmental and health perspective, the breakdown products may pose a lower risk.

Laboratory Handling and Safety Workflows

Given the limited toxicological data, a cautious and well-documented approach to handling Acid Red 195 in the laboratory is essential. The following diagrams illustrate key logical workflows.

Caption: Laboratory Safety Workflow for Handling Acid Red 195.

Caption: Conceptual Diagram of Acid Red 195 Biodegradation and Toxicity Reduction.

Conclusion and Recommendations

The available health and safety data for Acid Red 195 is incomplete, particularly concerning quantitative toxicological endpoints. The existing GHS classification suggests that it should be handled as a substance that can cause mild skin and eye irritation, and may be harmful if swallowed or inhaled. The lack of comprehensive data necessitates a conservative approach to laboratory safety. All personnel should be thoroughly familiar with the information provided in the Safety Data Sheet and adhere to strict protocols to minimize exposure. The use of appropriate personal protective equipment, including safety goggles, gloves, and lab coats, is mandatory. All handling of the solid material should be conducted in a manner that avoids dust generation, preferably within a certified chemical fume hood. While research indicates that the biodegradation products of Acid Red 195 may be less toxic, this does not mitigate the handling risks of the parent compound. Until more definitive toxicological data becomes available, treating Acid Red 195 with a high degree of caution is the most responsible course of action for ensuring the health and safety of laboratory professionals.

References

• 1. spectracolors.com [spectracolors.com]
• 2. REACTIVE RED 195|93050-79-4 - MOLBASE Encyclopedia [m.molbase.com]
• 3. echemi.com [echemi.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. Acid Red 195 | C20H15N4NaO5S | CID 135482781 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. iivs.org [iivs.org]
• 7. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 8. jacvam.go.jp [jacvam.go.jp]
• 9. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 10. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 11. oecd.org [oecd.org]
• 12. Eye Irritation/Serious Eye Damage - The Joint Research Centre: EU Science Hub [joint-research-centre.ec.europa.eu]
• 13. researchgate.net [researchgate.net]

Unveiling the History and Synthesis of C.I. Acid Red 195: A Technical Guide

A deep dive into the discovery, synthesis, and chemical properties of C.I. Acid Red 195, also known by its various synonyms including C.I. Mordant Red 7 and Eriochrome Red B. This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of this historically significant monoazo dye.

C.I. Acid Red 195, a synthetic dye belonging to the monoazo class, holds the Colour Index Number 18760 and the CAS registry number 12220-24-5. While the precise date of its discovery remains elusive in readily available literature, its chemical structure and synthesis method place its origins in the late 19th or early 20th century, following the discovery of pyrazolones in 1883 by Ludwig Knorr. Pyrazolone groups are key components in a sub-family of azo dyes known as azopyrazolones, which are recognized for producing vibrant colors.[1] The dye is also widely identified as C.I. Mordant Red 7 (CAS 3618-63-1) and Eriochrome Red B, names that are often used interchangeably in scientific and industrial contexts.[2]

Chemical Identity and Properties

C.I. Acid Red 195 is chemically identified as Sodium 4-[(4,5-Dihydro-3-methyl-5-oxo-1-phenyl-1H-pyrazol-4-yl)azo]-3-hydroxynaphthalene-1-sulphonate.[2] As a mordant dye, its application often involves the use of a metallic salt, such as chromium, to form a stable, insoluble metal-complex lake on the substrate, which enhances the fastness of the color.[2]

A summary of its key chemical and physical properties is presented in the table below.

Property	Value
C.I. Name	Acid Red 195
C.I. Number	18760
CAS Number	12220-24-5
Synonyms	C.I. Mordant Red 7, Eriochrome Red B
Molecular Formula	C₂₀H₁₅N₄NaO₅S
Molecular Weight	446.41 g/mol
Appearance	Blueish-red powder
Solubility	Soluble in water (yellow to brown-light red solution), slightly soluble in ethanol and acetone, insoluble in other organic solvents.

Historical Context and Discovery

The development of C.I. Acid Red 195 is intrinsically linked to the broader history of azo dyes, which began with their discovery in the mid-19th century. These synthetic colorants revolutionized the textile industry by providing a wide spectrum of vibrant and fast colors that were not available from natural sources.

The synthesis of pyrazolones by Ludwig Knorr in 1883 was a pivotal moment that opened the door for the creation of a new class of azo dyes.[1] These pyrazolone-based dyes, including C.I. Acid Red 195, became commercially important for their dyeing properties. While the exact first synthesis of C.I. Acid Red 195 is not definitively documented in the available resources, its widespread use and multiple synonyms suggest its importance in the historical dye landscape. The name "Eriochrome" may indicate a historical connection to the chemical company J.R. Geigy A.G., which was known for its "Erio" brand of dyes.

Synthesis and Experimental Protocols

The synthesis of C.I. Acid Red 195 is a classic example of an azo coupling reaction, a fundamental process in the manufacturing of azo dyes. The process involves two primary steps: diazotization and coupling.

Experimental Protocol for the Synthesis of C.I. Acid Red 195

Step 1: Diazotization of 4-Amino-3-hydroxynaphthalene-1-sulfonic acid

• Dissolve a molar equivalent of 4-Amino-3-hydroxynaphthalene-1-sulfonic acid in a dilute solution of hydrochloric acid.

• Cool the solution to 0-5 °C in an ice bath.

• Slowly add a molar equivalent of a cold, aqueous solution of sodium nitrite (NaNO₂) while maintaining the low temperature.

• Stir the mixture for a period to ensure the complete formation of the diazonium salt. The presence of nitrous acid can be checked with starch-iodide paper.

Step 2: Azo Coupling with 3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one

• Dissolve a molar equivalent of 3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one in a weakly alkaline solution (e.g., sodium carbonate or sodium hydroxide solution).

• Cool this solution to 0-5 °C.

• Slowly add the cold diazonium salt solution from Step 1 to the cooled pyrazolone solution with constant stirring.

• Maintain the temperature and alkaline pH to facilitate the coupling reaction.

• The dye precipitates out of the solution upon completion of the reaction.

• The precipitated C.I. Acid Red 195 is then filtered, washed with a salt solution to aid in precipitation (salting out), and dried.[2]

The overall synthesis can be visualized in the following workflow diagram.

A simplified workflow for the synthesis of C.I. Acid Red 195.

Signaling Pathway and Logical Relationships

The synthesis of C.I. Acid Red 195 is a direct chemical process and does not involve biological signaling pathways. The logical relationship of the synthesis is a sequential two-step reaction as depicted in the diagram below.

Logical flow of the synthesis of C.I. Acid Red 195.

Conclusion

C.I. Acid Red 195, a pyrazolone-based monoazo mordant dye, represents a significant class of synthetic colorants that emerged from the advances in organic chemistry in the late 19th century. While the specific historical details of its initial discovery are not fully elucidated, its well-defined chemical structure and synthesis pathway provide a clear understanding of its chemical nature. This technical guide serves as a foundational resource for professionals in research and development, offering a concise yet in-depth overview of this important dye. Further historical research into the archives of dye manufacturers of the era may yet reveal the precise origins of this vibrant red colorant.

References

• 1. Pyrazolone - Wikipedia [en.wikipedia.org]
• 2. C.I. Mordant Red 7|CAS 3618-63-1|Mordant Dye [benchchem.com]

A Technical Guide to Research-Grade Acid Red 195: Purity, Quality, and Analytical Protocols

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the purity and quality specifications for research-grade Acid Red 195. It includes detailed analytical methodologies, data presentation in structured tables, and visualizations of experimental workflows and a hypothetical signaling pathway to support its application in a research context.

Introduction to Acid Red 195

Acid Red 195, also known as Reactive Red 195, is a sulfonated monoazo dye. While its primary industrial applications are in the textile and cosmetic industries, its chemical properties may be of interest to researchers in various fields, including toxicology, environmental science, and as a potential molecular probe, provided its purity and quality are rigorously controlled. For research applications, the consistency and purity of such reagents are paramount to ensure the validity and reproducibility of experimental results.

Purity and Quality Specifications

Unlike industrial-grade dyes where color intensity and fastness are the primary concerns, research-grade Acid Red 195 requires a more stringent set of specifications. These include high purity, a well-defined impurity profile, and consistency between batches. While a universally accepted "research-grade" standard for Acid Red 195 is not formally established, this guide proposes a set of specifications based on common practices for high-purity laboratory chemicals.

Table 1: Proposed Quality Specifications for Research-Grade Acid Red 195

Parameter	Specification	Test Method(s)
Appearance	Fine, dark red to brown powder	Visual Inspection
Identity	Conforms to the reference spectrum	FTIR, UV-Vis Spectroscopy
Purity (Dye Content)	≥ 98%	HPLC, UV-Vis Spectroscopy, Titration
Moisture Content	≤ 2.0%	Karl Fischer Titration
Insoluble Matter	≤ 0.2%	Gravimetric Analysis
Heavy Metals
Lead (Pb)	≤ 10 ppm	ICP-MS or AAS
Arsenic (As)	≤ 3 ppm	ICP-MS or AAS
Mercury (Hg)	≤ 1 ppm	ICP-MS or AAS
Cadmium (Cd)	≤ 1 ppm	ICP-MS or AAS
Related Substances	Report individual impurities	HPLC, LC-MS
Unreacted Starting Materials	≤ 0.5%	HPLC, LC-MS
Side-Reaction Products	≤ 1.0%	HPLC, LC-MS

Experimental Protocols for Quality Control

The following are detailed methodologies for the key experiments cited in the quality specifications table.

High-Performance Liquid Chromatography (HPLC) for Purity and Impurity Profiling

This method is used to separate and quantify the main dye component from its impurities.

• Instrumentation: A standard HPLC system with a Diode Array Detector (DAD) or a UV-Vis detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

• Mobile Phase:

  • A: 20 mM Ammonium acetate in water, pH 6.5

  • B: Acetonitrile

• Gradient:

  Time (min)	% A	% B
  0	95	5
  25	40	60
  30	40	60
  35	95	5

  | 40 | 95 | 5 |

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 542 nm (for Acid Red 195) and a broader range (e.g., 200-700 nm) for impurity detection.

• Injection Volume: 10 µL.

• Sample Preparation: Accurately weigh and dissolve the dye in the initial mobile phase to a concentration of approximately 50 µg/mL.

• Quantification: Purity is determined by the area percentage of the main peak relative to the total peak area. Impurities are quantified against a reference standard if available, or as a percentage of the main peak area.

UV-Vis Spectrophotometry for Identity and Dye Content

This technique is used for rapid identification and estimation of dye concentration.

• Instrumentation: A calibrated UV-Vis spectrophotometer.

• Solvent: Deionized water.

• Procedure:

  • Prepare a stock solution of Acid Red 195 in deionized water.

  • Perform a serial dilution to obtain a concentration that gives an absorbance reading within the linear range of the instrument (typically 0.2 - 1.0).

  • Scan the sample from 200 to 800 nm to obtain the full absorbance spectrum.

• Analysis:

  • Identity: The spectrum should exhibit a maximum absorbance (λmax) at approximately 542 nm.[1] The shape of the spectrum should be compared to a reference standard.

  • Dye Content: The concentration can be calculated using the Beer-Lambert law (A = εbc), where A is the absorbance at λmax, ε is the molar absorptivity, b is the path length of the cuvette, and c is the concentration. The dye content is then calculated by comparing the measured concentration to the expected concentration.

Fourier Transform Infrared (FTIR) Spectroscopy for Identity

FTIR provides a molecular fingerprint of the compound, confirming its identity.

• Instrumentation: An FTIR spectrometer.

• Sample Preparation: Prepare a potassium bromide (KBr) pellet containing a small amount of the dye sample, or use an Attenuated Total Reflectance (ATR) accessory.

• Procedure: Acquire the infrared spectrum over the range of 4000 to 400 cm⁻¹.

• Analysis: Compare the obtained spectrum with a reference spectrum of Acid Red 195. Key functional group vibrations to look for include those associated with azo bonds (-N=N-), sulfonate groups (S=O), and aromatic rings.

Karl Fischer Titration for Moisture Content

This is a standard method for the accurate determination of water content.

• Instrumentation: A Karl Fischer titrator.

• Reagent: Karl Fischer reagent.

• Procedure:

  • Accurately weigh a suitable amount of the dye sample.

  • Introduce the sample into the titration vessel.

  • Titrate with the Karl Fischer reagent until the endpoint is reached.

• Analysis: The instrument software will calculate the percentage of water in the sample.

Visualizing Experimental and Logical Workflows

Diagrams created using Graphviz provide a clear visual representation of complex processes.

References

• 1. Improving biological dyes and stains: quality testing versus standardization - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Acid Red 195 in Histological Staining

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acid Red 195, also known as Reactive Red 195, is a water-soluble anionic dye belonging to the single azo class.[1][2] While extensively used in the textile industry for cellulose fabric dyeing, its application in histological staining is not well-documented in standard literature.[1][3] However, based on the fundamental principles of acid dye chemistry and established histological protocols, Acid Red 195 can theoretically be employed as a cytoplasmic counterstain, particularly in trichrome-type staining methods.[4][5]

Acid dyes, in an acidic solution, carry a net negative charge and bind to positively charged (acidophilic or cationic) tissue components, primarily proteins in the cytoplasm, muscle, and connective tissue.[4][6] This electrostatic interaction allows for the visualization of these structures in contrast to the nucleus, which is typically stained with a basic dye like hematoxylin.[4][6] The intensity of staining with acid dyes is pH-dependent, with an acidic environment enhancing the positive charge of tissue proteins and thus promoting stronger dye binding.[4]

This document provides a theoretical protocol for the use of Acid Red 195 as a histological stain, based on general procedures for other acid dyes. Researchers should consider this a starting point for optimization in their specific applications.

Data Presentation

Property	Acid Red 195 (Reactive Red 195)	Acid Fuchsin	Biebrich Scarlet
C.I. Number	Not specified for histology	42685	26905
Chemical Class	Single Azo[1]	Triphenylmethane	Azo Dye
Molecular Formula	C₃₁H₁₉ClN₇Na₅O₁₉S₆[1]	C₂₀H₁₇N₃Na₂O₉S₃	C₂₂H₁₄N₄Na₂O₇S₂
Molecular Weight	1136.32 g/mol [1]	585.54 g/mol	548.53 g/mol
Color	Bluish-Red[1]	Deep Red to Magenta	Vibrant Scarlet
Solubility in Water	High (>100 g/L at 50°C)[2]	Soluble	Soluble

Experimental Protocols

The following protocols are generalized and should be optimized for specific tissue types and desired staining outcomes.

Protocol 1: Proposed Hematoxylin and Acid Red 195 Staining

This protocol outlines a standard procedure for nuclear staining with hematoxylin followed by cytoplasmic counterstaining with a proposed Acid Red 195 solution.

Materials:

• Deparaffinized and rehydrated tissue sections on slides

• Harris' Hematoxylin solution

• 1% Acid Alcohol (1% HCl in 70% ethanol)

• Scott's Tap Water Substitute (or other bluing agent)

• Proposed Acid Red 195 Staining Solution (0.5% - 1.0% w/v):

  • Acid Red 195: 0.5 g - 1.0 g

  • Distilled Water: 100 ml

  • Glacial Acetic Acid: 0.5 ml (to achieve an acidic pH)

• Graded alcohols (70%, 95%, 100%)

• Xylene (or a xylene substitute)

• Permanent mounting medium

Procedure:

• Deparaffinization and Rehydration:

  • Immerse slides in Xylene (2 changes of 5 minutes each).

  • Transfer to 100% Alcohol (2 changes of 3 minutes each).

  • Transfer to 95% Alcohol (2 changes of 3 minutes each).

  • Transfer to 70% Alcohol (3 minutes).

  • Rinse in running tap water.[4]

• Nuclear Staining:

  • Stain in Harris' Hematoxylin for 5-15 minutes.[4]

  • Wash in running tap water for 1-5 minutes.[4]

  • Differentiate in 1% Acid Alcohol for a few seconds (dip until cytoplasm is pale pink).[4]

  • Wash in running tap water.[4]

  • Blue in Scott's Tap Water Substitute for 1-2 minutes.

  • Wash in running tap water for 5 minutes.

• Acid Red 195 Counterstaining:

  • Immerse slides in the proposed Acid Red 195 solution for 1-5 minutes. (Time is dependent on desired intensity and should be determined empirically).[4]

  • Wash briefly in distilled water to remove excess stain.[4]

• Dehydration, Clearing, and Mounting:

  • Dehydrate through graded alcohols: 95% Alcohol (2 changes of 1 minute each), 100% Alcohol (2 changes of 2 minutes each).[4]

  • Clear in Xylene (2 changes of 5 minutes each).[4]

  • Mount with a permanent mounting medium.[4]

Expected Results:

• Nuclei: Blue/Purple

• Cytoplasm, Muscle, Keratin: Shades of Red

• Collagen: Potentially a lighter shade of red or pink

Protocol 2: Proposed Use of Acid Red 195 in a Masson-Type Trichrome Stain

This theoretical protocol suggests how Acid Red 195 might be incorporated into a multi-step trichrome staining procedure to differentiate muscle from collagen.

Materials:

• Deparaffinized and rehydrated tissue sections on slides

• Bouin's fluid (optional mordant)

• Weigert's Iron Hematoxylin

• Proposed Acid Red 195 Staining Solution (as in Protocol 1)

• Phosphomolybdic/Phosphotungstic Acid Solution (e.g., 5% aqueous solution)

• Aniline Blue or Light Green SF (counterstain for collagen)

• 1% Acetic Acid

• Graded alcohols and Xylene

• Permanent mounting medium

Procedure:

• Deparaffinization, Rehydration, and Mordanting:

  • Deparaffinize and rehydrate sections as in Protocol 1.

  • (Optional) Mordant in Bouin's fluid at 56°C for 1 hour for improved staining, then wash in running tap water until the yellow color disappears.

• Nuclear Staining:

  • Stain in Weigert's Iron Hematoxylin for 10 minutes.

  • Wash in running tap water for 5-10 minutes.

• Cytoplasmic and Muscle Staining:

  • Immerse in the proposed Acid Red 195 solution for 5-10 minutes.

  • Rinse briefly in distilled water.

• Differentiation and Collagen Mordanting:

  • Treat with Phosphomolybdic/Phosphotungstic Acid solution for 5-10 minutes. This step is intended to decolorize the collagen.[3]

  • Rinse briefly in distilled water.

• Collagen Staining:

  • Stain with Aniline Blue or Light Green SF solution for 5-10 minutes.

  • Rinse briefly in distilled water.

• Final Differentiation and Dehydration:

  • Differentiate in 1% Acetic Acid for 1-3 minutes.

  • Dehydrate quickly through graded alcohols.

  • Clear in Xylene and mount.

Expected Results:

• Nuclei: Black/Dark Blue

• Cytoplasm, Muscle, Keratin: Red

• Collagen: Blue or Green (depending on the counterstain used)

Mandatory Visualization

Caption: General workflow for histological staining.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Reactive Dyes Are Commonly Used In Three Primary Colors: 3BS Red (C.I. Reactive Red 195) - Product News - News - Hangzhou Tiankun Chem Co.,Ltd [china-dyestuff.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. What is Histology: The Histology Guide [histology.leeds.ac.uk]
• 6. columbia.edu [columbia.edu]

Application of Acid Red 195 as a Counterstain in H&E Staining: Application Notes and Protocols

Disclaimer: Extensive literature searches did not yield any established protocols or studies detailing the use of Acid Red 195 as a counterstain in routine Hematoxylin and Eosin (H&E) staining for histological applications. Acid Red 195 is primarily documented as a reactive dye for textiles.[1][2] The following application notes and protocols are therefore based on the general principles of using acid dyes as counterstains in histology and are intended to serve as a guideline for researchers interested in exploring its potential use. Significant optimization and validation would be required to establish a reliable staining procedure.

Introduction to H&E Staining

Hematoxylin and Eosin (H&E) staining is the most widely used staining technique in histology and histopathology.[3][4][5] This method utilizes two dyes, hematoxylin and eosin, to differentially stain various cellular components. Hematoxylin, a basic dye, stains acidic structures such as the cell nucleus a purplish-blue.[6][7] Eosin, an acidic dye, counterstains basic structures like the cytoplasm and extracellular matrix in varying shades of pink and red.[6][7] This provides a clear differentiation between the nucleus and cytoplasm, enabling the visualization of tissue morphology and cellular details.

Application Notes

The primary role of a counterstain in H&E staining is to provide a contrasting color to the nuclear stain (hematoxylin), allowing for the visualization of cytoplasmic and extracellular components. Eosin is the traditional and most common counterstain used for this purpose.

General Principles of Acid Dye Counterstaining:

Acid dyes are anionic, carrying a net negative charge. In a tissue section, these dyes are attracted to and bind with cationic (positively charged) components.[3] The primary targets for acid dyes in biological tissues are proteins in the cytoplasm, muscle fibers, and connective tissues, which contain amino groups that are positively charged at an acidic pH.[3] The intensity of staining with acid dyes is pH-dependent, with a more acidic environment generally enhancing the staining by increasing the positive charge of tissue proteins.[3]

Properties of Acid Red 195:

The available information on Acid Red 195 indicates that it is a highly water-soluble brown powder that produces a colorful red-blue light shade.[1][2][8] Its high solubility is a favorable characteristic for preparing staining solutions.[1] However, its classification as a "reactive dye" in the textile industry suggests that it forms covalent bonds with fibers,[9] a mechanism that is different from the electrostatic interactions that govern traditional histological staining. This reactive nature might lead to overly intense and irreversible staining in tissue sections, which could be a significant drawback.

Considerations for Using Acid Red 195 as a Counterstain:

Due to the lack of established protocols, the following factors would need to be carefully considered and optimized if experimenting with Acid Red 195 as a histological counterstain:

• Concentration: The optimal concentration of the dye would need to be determined to achieve appropriate staining intensity without obscuring cellular details.

• pH of the Staining Solution: The pH of the Acid Red 195 solution would likely need to be acidic to promote binding to tissue proteins.

• Staining Time: The duration of exposure to the dye would need to be optimized to prevent over-staining.

• Differentiation: A differentiation step, likely using a weak acid or alcohol, might be necessary to remove excess dye and achieve the desired contrast.[3]

• Comparison with Eosin: Staining results with Acid Red 195 should be compared to parallel sections stained with the standard H&E protocol to evaluate its performance in terms of staining quality, specificity, and diagnostic utility.

• Safety: While some alternatives to eosin are explored for being bio-friendly,[4] the safety profile of Acid Red 195 for laboratory use in histology is not documented. Appropriate safety precautions should be taken.

Experimental Protocols

The following is a proposed, generalized protocol for using an acid dye as a counterstain in a manner similar to Eosin. This protocol would require significant optimization for Acid Red 195.

Reagent Preparation:

• Hematoxylin Solution (Harris' or Mayer's): Use a commercially available or standard laboratory preparation.

• Acid Alcohol (0.5-1%): 0.5-1 mL of Hydrochloric Acid in 100 mL of 70% Ethanol.

• Bluing Solution: Scott's tap water substitute or a weak alkaline solution (e.g., 0.2% ammonia water).

• Proposed Acid Red 195 Staining Solution (Starting Point):

  • Acid Red 195: 0.5 - 1.0 g

  • Distilled Water: 100 mL

  • Glacial Acetic Acid: 0.5 mL (to acidify the solution)

  • Note: This is a hypothetical formulation and will require optimization.

Staining Procedure for Paraffin-Embedded Sections:

• Deparaffinization and Rehydration:

  • Xylene: 2 changes, 5 minutes each.

  • 100% Ethanol: 2 changes, 3 minutes each.

  • 95% Ethanol: 2 changes, 3 minutes each.

  • 70% Ethanol: 1 change, 3 minutes.

  • Running tap water: 5 minutes.

• Nuclear Staining:

  • Immerse in Hematoxylin solution for 5-10 minutes.

  • Rinse in running tap water for 1-5 minutes.

  • Differentiate in 1% Acid Alcohol for a few seconds (quick dips).

  • Wash in running tap water for 1-5 minutes.

  • Blue in Scott's tap water substitute or weak alkaline solution for 1-2 minutes.

  • Wash in running tap water for 5 minutes.

• Counterstaining with Acid Red 195 (Experimental):

  • Immerse in the prepared Acid Red 195 solution for 1-5 minutes (staining time to be optimized).

  • Rinse briefly in distilled water.

• Dehydration and Clearing:

  • 95% Ethanol: 2 changes, 1 minute each.

  • 100% Ethanol: 2 changes, 2 minutes each.

  • Xylene: 2 changes, 5 minutes each.

• Mounting:

  • Mount with a permanent mounting medium.

Data Presentation

Table 1: Components of Standard H&E Staining

Reagent	Component	Function	Expected Result
Hematoxylin Solution	Hematoxylin	Primary Stain (Nuclear)	Stains cell nuclei purplish-blue.
Mordant (e.g., Aluminum salt)	Facilitates binding of hematoxylin to tissue.
Acid Alcohol	Hydrochloric Acid in Alcohol	Differentiation	Removes excess hematoxylin.
Bluing Solution	Weakly alkaline solution	Bluing	Turns the hematoxylin from reddish to a crisp blue/purple.
Eosin Solution	Eosin Y	Counterstain (Cytoplasmic)	Stains cytoplasm, connective tissue, and other basic structures in shades of pink and red.

Table 2: Proposed Experimental Parameters for Acid Red 195 as a Counterstain

Parameter	Variable Range (to be optimized)	Purpose
Acid Red 195 Concentration	0.1% - 2.0% (w/v)	To achieve desired staining intensity.
pH of Staining Solution	4.0 - 6.0	To optimize electrostatic binding to tissue proteins.
Staining Time	30 seconds - 10 minutes	To control the degree of staining.
Differentiation Agent	70-95% Ethanol or weak acid	To remove excess stain and improve contrast.
Differentiation Time	Quick dips to 1 minute	To achieve the desired level of differentiation.

Mandatory Visualization

Caption: Experimental workflow for H&E-type staining using Acid Red 195 as a counterstain.

References

• 1. Reactive Dyes Are Commonly Used In Three Primary Colors: 3BS Red (C.I. Reactive Red 195) - Product News - News - Hangzhou Tiankun Chem Co.,Ltd [china-dyestuff.com]
• 2. scribd.com [scribd.com]
• 3. benchchem.com [benchchem.com]
• 4. Exploring a safer alternative to eosin in soft tissue staining - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. ojs.uajy.ac.id [ojs.uajy.ac.id]
• 7. Safe Food Coloring Agent as an Alternative to Eosin Stain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. worlddyevariety.com [worlddyevariety.com]
• 9. Page loading... [guidechem.com]

Application Notes and Protocols for Collagen Staining in Tissue Samples Utilizing an Acid Red Dye

Topic: Utilization of an Acid Red Dye for the Specific Staining and Quantification of Collagen in Histological Tissue Samples.

Audience: This document is intended for researchers, scientists, and professionals in the field of drug development engaged in the histological analysis of tissue samples.

Introduction: The visualization and quantification of collagen are critical in various research areas, including fibrosis, wound healing, and tissue engineering. Acid dyes, due to their affinity for the basic amino acid residues in collagen, are widely employed for this purpose. While various acid red dyes exist, Picrosirius Red staining, which utilizes the acid dye Sirius Red F3B (Direct Red 80), has become the gold standard for the specific and sensitive detection of collagen fibers.[1][2] This method, particularly when combined with polarized light microscopy, allows for the differentiation of collagen types and provides a robust platform for quantitative analysis.[1]

Principle of Staining

Picrosirius Red is a strong anionic dye containing sulfonic acid groups. These groups form strong electrostatic interactions with the basic amino acids, such as lysine and arginine, which are abundant in collagen molecules.[1][3] The elongated structure of the Sirius Red molecules aligns in parallel with the long axis of collagen fibers, significantly enhancing their natural birefringence when viewed under polarized light.[1][4] This enhanced birefringence results in a spectrum of colors, from green to red, which can be correlated with the thickness and organization of the collagen fibers.[4][5]

Comparative Analysis of Collagen Staining Methods

Several histological stains are available for collagen detection. The choice of method often depends on the specific research question, the need for quantification, and the available imaging modalities.

Staining Method	Principle	Specificity for Collagen	Suitability for Quantification	Notes
Picrosirius Red	Anionic dye (Sirius Red) in a picric acid solution binds to basic amino groups in collagen, enhancing birefringence.[1][6]	High, especially with polarized light microscopy.[1][6]	Excellent, particularly with polarized light for fiber thickness and density analysis.[7]	Considered the standard for quantitative collagen assessment.[1]
Masson's Trichrome	A multi-step method using three different anionic dyes to differentiate collagen from muscle and cytoplasm.[6][8]	Good, but can also stain other acidophilic structures.[6]	Moderate; less specific than Picrosirius Red, making precise quantification more challenging.	Stains collagen blue or green, muscle and cytoplasm red, and nuclei black.[8]
Van Gieson's Stain	A mixture of picric acid and acid fuchsin that differentially stains collagen and other tissues.[6]	Moderate; it stains collagen but also other connective tissues.[6]	Limited; generally used for qualitative assessment.	Stains collagen red/pink, nuclei blue/black, and other tissues yellow.[9]

Experimental Protocols

Protocol 1: Picrosirius Red Staining for Collagen Visualization

This protocol provides a standard procedure for staining collagen in formalin-fixed, paraffin-embedded tissue sections.

Reagents:

• Picrosirius Red Solution (0.1% w/v Sirius Red F3B in saturated aqueous picric acid)

• Weigert's Iron Hematoxylin (for nuclear counterstaining, optional)

• 0.5% Acetic Acid Solution

• Ethanol (graded series: 70%, 95%, 100%)

• Xylene or a xylene substitute

• Resinous mounting medium

Procedure:

• Deparaffinization and Rehydration:

  • Deparaffinize tissue sections in two changes of xylene for 5 minutes each.

  • Rehydrate through a graded series of ethanol: 100% (2 minutes), 95% (2 minutes), 70% (2 minutes).

  • Rinse in distilled water.

• Nuclear Counterstaining (Optional):

  • Stain nuclei with Weigert's iron hematoxylin for 8-10 minutes.

  • Rinse in running tap water for 10 minutes.

  • Differentiate in 1% acid alcohol if necessary.

  • Wash in running tap water.

• Picrosirius Red Staining:

  • Immerse slides in the Picrosirius Red solution for 60 minutes.[10] This extended incubation time allows for equilibrium staining.

• Rinsing and Dehydration:

  • Rinse slides in two changes of 0.5% acetic acid solution.

  • Dehydrate rapidly through three changes of 100% ethanol.

  • Clear in two changes of xylene for 5 minutes each.

• Mounting:

  • Mount coverslips using a resinous mounting medium.

Expected Results:

• Bright-field Microscopy: Collagen fibers will appear red, with the background (cytoplasm, muscle) appearing yellow. Nuclei, if counterstained, will be black or dark blue.[5][10]

• Polarized Light Microscopy: Collagen fibers will exhibit strong birefringence. Thicker, more organized fibers (Type I collagen) will appear yellow to red, while thinner, less organized fibers (Type III collagen) will appear green.[4][5]

Visualization of Experimental Workflow and Signaling Pathway

Experimental Workflow for Picrosirius Red Staining

Caption: Workflow for Picrosirius Red Staining of Tissue Sections.

Mechanism of Picrosirius Red Staining

Caption: Mechanism of Collagen Staining by Picrosirius Red.

Quantitative Data Summary

Quantitative analysis of collagen staining is most accurately performed using digital image analysis of Picrosirius Red-stained sections under polarized light.[6] The birefringence colors can be used to quantify the relative amounts of different collagen fiber types.

Parameter	Method of Quantification	Expected Outcome
Total Collagen Content	Image analysis software (e.g., ImageJ) to measure the area of red-stained fibers relative to the total tissue area in bright-field images.	Provides a percentage of collagen content in the tissue.
Collagen Fiber Thickness and Organization	Under polarized light, segmenting the image based on color (green for thin fibers, yellow/orange/red for thick fibers) and quantifying the area of each color.	Allows for the assessment of changes in collagen composition (e.g., fibrosis progression).
Collagen Fiber Alignment	Advanced image analysis techniques to measure the orientation and anisotropy of collagen fibers.	Useful for studying tissue mechanics and remodeling.

Troubleshooting

Issue	Possible Cause	Solution
Weak or No Staining	Insufficient staining time.	Ensure a 60-minute incubation in Picrosirius Red solution.[10]
Old or improperly prepared staining solution.	Prepare a fresh solution of Picrosirius Red in saturated picric acid.
Non-specific Background Staining	Inadequate rinsing.	Ensure thorough rinsing in the acetic acid solution after staining.
Staining solution not saturated with picric acid.	Ensure the picric acid solution is saturated to prevent non-specific binding.[10]
Fading of Stain	Washing with water after staining.	Avoid washing with water after the Picrosirius Red step; use the acidified water rinse.[10]
Mounting medium is not resinous.	Use a resinous mounting medium for long-term preservation of the stain.

Disclaimer: The protocols and information provided are for research use only. Appropriate safety precautions should be taken when handling all chemicals. Researchers should optimize protocols for their specific tissues and experimental conditions.

References

• 1. Picrosirius Red Staining: Revisiting Its Application to the Qualitative and Quantitative Assessment of Collagen Type I and Type III in Tendon - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Sirius red and acid fuchsin staining mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. stainsfile.com [stainsfile.com]
• 6. benchchem.com [benchchem.com]
• 7. Comparison of Picrosirius Red Staining With Second Harmonic Generation Imaging for the Quantification of Clinically Relevant Collagen Fiber Features in Histopathology Samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Special Stains for Collagen, Reticulin & Elastic Fibers [leicabiosystems.com]
• 9. What is Histology: The Histology Guide [histology.leeds.ac.uk]
• 10. med.emory.edu [med.emory.edu]

Application Notes and Protocols for Trichrome Staining of Muscle and Collagen with Reference to Acid Red 195

For Researchers, Scientists, and Drug Development Professionals

Introduction to Trichrome Staining

Trichrome staining is a cornerstone histological technique used to differentiate cellular and extracellular components, particularly muscle and collagen, in tissue samples. This differential staining is invaluable in various research and diagnostic settings, including the study of fibrosis, muscular pathologies, and overall tissue morphology. The most widely recognized method is Masson's trichrome stain, which imparts distinct colors to different tissue elements, typically staining muscle fibers red, collagen blue or green, and nuclei black.[1][2][3]

The principle of Masson's trichrome relies on the sequential application of different anionic dyes with varying molecular weights, in conjunction with a polyacid (e.g., phosphomolybdic acid or phosphotungstic acid).[4] The initial red dye, the "plasma stain," is of a smaller molecular weight and stains the cytoplasm, muscle, and collagen. Subsequently, the larger polyacid molecules selectively remove the red dye from the more porous collagen fibers. This allows a larger molecular weight counterstain, the "fiber stain" (such as Aniline Blue or Light Green), to bind specifically to the collagen.[1][5]

While various red dyes are traditionally used in trichrome protocols, such as Acid Fuchsin and Biebrich Scarlet, the exploration of alternative dyes can be of interest for achieving different color nuances or improving staining characteristics. This document provides a detailed protocol for a standard Masson's trichrome stain and discusses the theoretical application and evaluation of a non-standard dye, Acid Red 195, as a potential plasma stain.

Principle of Differential Staining in Trichrome Methods

The differential staining achieved in trichrome methods is a result of the interplay between dye molecular weight, tissue porosity, and the action of a polyacid differentiator.

• Nuclear Staining : An acid-resistant nuclear stain, typically Weigert's iron hematoxylin, is first applied to stain the cell nuclei, usually black or dark purple.[1][4]

• Plasma Staining : A solution containing a small-molecule red acid dye (e.g., Biebrich Scarlet, Acid Fuchsin) is applied, staining acidophilic tissue elements such as cytoplasm, muscle, and collagen red.[1][4]

• Differentiation : A polyacid, such as phosphomolybdic acid or phosphotungstic acid, is used to decolorize the collagen fibers. The larger polyacid molecules are thought to displace the smaller red dye molecules from the collagen matrix, which has a finer fibrillar structure compared to the denser cytoplasm of muscle cells.

• Fiber Staining : A larger-molecule dye, typically Aniline Blue or Light Green, is then applied. This dye can now penetrate and stain the decolorized collagen fibers, resulting in a blue or green color, respectively.[1]

Application of Acid Red 195 in Trichrome Staining: A Theoretical Overview

Currently, Acid Red 195 is not a documented component of standard, published trichrome staining protocols for muscle and collagen. Its primary applications are found in the textile industry. However, for researchers interested in exploring novel staining reagents, Acid Red 195 could theoretically be evaluated as a substitute for the traditional red "plasma" stains.

For Acid Red 195 to be a viable candidate, its chemical properties, particularly its molecular weight and anionic nature, would need to allow it to be effectively removed from collagen by the polyacid differentiator while being retained in muscle and cytoplasm. Successful implementation would require empirical testing to optimize its concentration, staining time, and pH. The following protocol provides a framework for such an evaluation.

Experimental Protocols

A. Standard Masson's Trichrome Protocol

This protocol is a widely accepted method for the differential staining of muscle and collagen.

Reagents:

• Bouin's Solution

• Weigert's Iron Hematoxylin (equal parts Solution A and Solution B)

• Biebrich Scarlet-Acid Fuchsin Solution

• Phosphomolybdic-Phosphotungstic Acid Solution

• Aniline Blue Solution

• 1% Acetic Acid Solution

Procedure:

• Deparaffinization and Hydration: Deparaffinize tissue sections in xylene and hydrate through a graded series of ethanol to distilled water.

• Mordanting: For formalin-fixed tissues, mordant in Bouin's solution at 56-60°C for 1 hour to improve staining quality.[4] Wash in running tap water until the yellow color disappears.

• Nuclear Staining: Stain with Weigert's iron hematoxylin for 10 minutes. Wash in running tap water for 10 minutes, then rinse in distilled water.

• Plasma Staining: Stain in Biebrich Scarlet-Acid Fuchsin solution for 10-15 minutes. Rinse in distilled water.

• Differentiation: Place slides in Phosphomolybdic-Phosphotungstic Acid solution for 10-15 minutes. Do not rinse after this step.

• Collagen Staining: Transfer slides directly to Aniline Blue solution and stain for 5-10 minutes.

• Acid Rinse: Rinse briefly in 1% acetic acid solution for 1-3 minutes.

• Dehydration and Mounting: Dehydrate through graded alcohols, clear in xylene, and mount with a resinous mounting medium.

Expected Results:

• Nuclei: Black

• Cytoplasm, Muscle, Keratin: Red

• Collagen, Mucin: Blue

B. Protocol for the Evaluation of Acid Red 195 as a Plasma Stain

This protocol outlines the steps to test and optimize Acid Red 195 as a substitute for the Biebrich Scarlet-Acid Fuchsin solution in a Masson's Trichrome stain.

Reagents:

• All reagents from the standard protocol, except for the Biebrich Scarlet-Acid Fuchsin Solution.

• Acid Red 195 Staining Solution (to be optimized, start with a 1% solution in 1% acetic acid).

Procedure:

• Follow steps 1-3 of the Standard Masson's Trichrome Protocol.

• Plasma Staining (Test): Stain sections in the prepared Acid Red 195 solution. Staining time will need to be optimized; start with a series of incubation times (e.g., 5, 10, 15 minutes).

• Rinse in distilled water.

• Follow steps 5-8 of the Standard Masson's Trichrome Protocol.

• Evaluation: Microscopically evaluate the staining quality, paying close attention to the specificity of the red staining in muscle and cytoplasm and the clarity of the blue/green staining in collagen.

Data Presentation and Optimization

To systematically evaluate the performance of Acid Red 195, it is crucial to compare it against a standard red dye under identical conditions. The following table provides a template for recording and comparing the results.

Parameter	Standard (Biebrich Scarlet-Acid Fuchsin)	Acid Red 195 (Test 1: 1% Sol, 10 min)	Acid Red 195 (Test 2: 0.5% Sol, 15 min)	Notes
Muscle Staining Intensity	Strong, vibrant red	(Record observation)	(Record observation)	Qualitative score (e.g., 1-5)
Collagen Staining	Clear, distinct blue	(Record observation)	(Record observation)	Note any red retention
Cytoplasm Staining	Clear red/pink	(Record observation)	(Record observation)
Background Staining	Minimal	(Record observation)	(Record observation)
Overall Contrast	High	(Record observation)	(Record observation)

Visualizations

Caption: General workflow for Masson's Trichrome staining.

Caption: Logical flow of differential staining in trichrome methods.

Troubleshooting

Successful trichrome staining requires careful attention to the details of the protocol. Common issues include:

• Pale Red Staining: This may result from exhausted Bouin's solution or an old plasma stain solution. Ensure fresh reagents are used.

• Poor Collagen Staining: Incomplete removal of the red dye from collagen can prevent the blue or green dye from binding. This can be caused by an old or depleted polyacid solution or insufficient differentiation time.

• Fading of Blue/Green Stain: Over-differentiation in the final acetic acid rinse can cause the collagen stain to fade. Reduce the time in this solution.

By following a standardized protocol and systematically optimizing variables, researchers can achieve consistent and high-quality trichrome staining for the clear differentiation of muscle and collagen fibers. The exploration of new dyes, such as Acid Red 195, within this established framework, can further enhance the versatility of this essential histological technique.

References

• 1. microbenotes.com [microbenotes.com]
• 2. Masson's trichrome stain - Wikipedia [en.wikipedia.org]
• 3. Masson's trichrome Clinisciences [clinisciences.com]
• 4. Masson’s Trichrome staining for histology [protocols.io]
• 5. research.chop.edu [research.chop.edu]

Application Notes and Protocols: Acid Red 195 in Plant Histology

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acid Red 195, a synthetic azo dye, is not traditionally utilized as a primary stain in plant histology. Its application in this field is not widely documented in standard literature. However, based on the general principles of acid dye chemistry and staining mechanisms in biological tissues, this document provides a theoretical framework and a proposed protocol for the use of Acid Red 195 as a potential stain for plant specimens. These guidelines are intended to serve as a starting point for researchers interested in exploring its utility for specific applications, such as visualizing protein-rich structures within plant cells.

The primary mechanism of action for acid dyes involves the ionic bonding between the anionic dye molecules and cationic (positively charged) components within the tissue, such as proteins.[1] In plant tissues, this suggests that Acid Red 195 would preferentially stain cytoplasm, and potentially some proteins within the cell wall, while having less affinity for anionic components like pectin and nucleic acids.[1] The staining efficacy can be influenced by the pH of the staining solution; a lower pH can enhance staining by protonating negatively charged groups on tissue components, thereby reducing electrostatic repulsion with the anionic dye.[1]

Theoretical Staining Outcomes

Based on the biochemical composition of plant tissues and the anionic nature of Acid Red 195, the following staining results are theoretically expected.

Plant Tissue Component	Expected Color	Rationale
Cytoplasm	Red to Pink	High concentration of proteins (acidophilic).[1]
Nucleus	Unstained to Light Pink	Primarily contains acidic nucleic acids (basophilic).[1]
Primary Cell Wall (Cellulose)	Light Pink to Red	Potential for hydrogen bonding with cellulose.[1]
Primary Cell Wall (Pectin)	Unstained	Electrostatic repulsion from anionic pectin.[1]
Lignified Secondary Walls	Unstained	Lignin is typically stained by basic dyes.[1]
Cuticle	Unstained	Waxy, hydrophobic nature prevents dye penetration.[1]

Proposed Staining Protocol for Paraffin-Embedded Plant Tissues

This protocol is a hypothetical guideline and will require optimization based on the specific plant species and tissue type being studied.

Reagents and Solutions

• Fixative: Formalin-Acetic-Alcohol (FAA): 50 ml Ethanol (95%), 5 ml Glacial Acetic Acid, 10 ml Formalin (37-40%), 35 ml Distilled Water.

• Acid Red 195 Staining Solution (0.5% w/v):

  • 0.5 g Acid Red 195 powder

  • 100 ml Distilled Water

  • Adjust to pH 3.0-4.0 with 1% Acetic Acid.

• Dehydrating Agent: Graded ethanol series (50%, 70%, 95%, 100%).

• Clearing Agent: Xylene or a xylene substitute.

• Mounting Medium: A resinous mounting medium compatible with xylene.

Staining Procedure

• Deparaffinization and Rehydration:

  • Immerse slides in xylene (2 changes, 5 minutes each).[1]

  • Transfer through a descending ethanol series: 100%, 95%, 70%, 50% (2 minutes each).[1]

  • Rinse in distilled water.[1]

• Staining:

  • Immerse slides in the 0.5% Acid Red 195 staining solution for 5-10 minutes.[1] Note: Optimal staining time may vary and should be determined empirically.

• Washing:

  • Briefly rinse the slides in distilled water to remove excess stain.[1]

• Dehydration:

  • Quickly pass the slides through an ascending ethanol series: 50%, 70%, 95%, 100% (1-2 minutes each).[1]

• Clearing:

  • Immerse slides in xylene (2 changes, 3 minutes each).[1]

• Mounting:

  • Apply a drop of mounting medium and place a coverslip, avoiding air bubbles.[1]

Theoretical Staining Mechanism of Acid Red 195 in Plant Tissue

Caption: Theoretical interaction of Acid Red 195 with plant tissue components.

Experimental Workflow for Staining with Acid Red 195

Caption: Proposed workflow for Acid Red 195 staining of plant tissues.

Disclaimer

The application of Acid Red 195 for staining plant tissue is not a standard, validated procedure. The protocols and expected outcomes presented here are theoretical and based on the chemical properties of acid dyes and general principles of histological staining.[1] Researchers should perform their own optimization and validation studies for their specific research needs.

References

• 1. benchchem.com [benchchem.com]

Application Notes and Protocols for Dyeing Textiles with C.I. Reactive Red 195

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed experimental procedures for dyeing textiles with C.I. Reactive Red 195, a bifunctional reactive dye commonly used for cellulosic fibers. While sometimes referred to as Acid Red 195, its primary application is in reactive dyeing due to its ability to form strong covalent bonds with fibers like cotton. This document outlines the standard exhaust dyeing method for cellulosic fibers and provides a modified protocol for protein fibers such as wool and silk.

Section 1: Dyeing of Cellulosic Fibers (e.g., Cotton)

C.I. Reactive Red 195 is highly effective for dyeing cellulosic fibers under alkaline conditions, resulting in excellent color fastness.[1] The exhaust dyeing method is a common laboratory and industrial practice for this application.

Experimental Protocol: Exhaust Dyeing of Cotton with Reactive Red 195

This protocol details the step-by-step procedure for dyeing cotton fabric with Reactive Red 195.

1. Materials and Reagents:

• Scoured and bleached 100% cotton fabric

• C.I. Reactive Red 195 (powder)

• Sodium chloride (NaCl) or Glauber's salt (Na₂SO₄) (Electrolyte)

• Sodium carbonate (Na₂CO₃) (Alkali)

• Acetic acid (CH₃COOH)

• Non-ionic soaping agent

• Distilled or deionized water

• Laboratory dyeing machine (e.g., beaker dyer)

• Spectrophotometer for color strength (K/S) measurement

• pH meter

2. Dye Bath Preparation and Dyeing Procedure:

• Pre-wetting: Thoroughly wet the cotton fabric in distilled water.

• Dye Bath Setup: Prepare the dye bath in the dyeing vessel with the required amount of water to achieve the desired liquor ratio (M:L).

• Initial Dye Bath: Add the pre-dissolved Reactive Red 195 dye solution and the electrolyte (sodium chloride or Glauber's salt) to the dye bath. Stir to ensure uniform mixing.

• Fabric Immersion: Introduce the pre-wetted cotton fabric into the dye bath at room temperature.

• Dye Exhaustion: Run the dyeing machine and gradually raise the temperature to the specified dyeing temperature (e.g., 60°C). Continue the dyeing process for the recommended time to allow for dye exhaustion onto the fabric.

• Alkali Addition: After the initial exhaustion phase, add the alkali (sodium carbonate) to the dye bath. This raises the pH and facilitates the chemical reaction between the dye and the fiber.

• Dye Fixation: Continue the dyeing process at the same temperature for the specified fixation time to ensure the formation of covalent bonds.

• Rinsing: After dyeing, remove the fabric from the dye bath and rinse it thoroughly with cold water to remove unfixed dye.

• Soaping: Prepare a soaping bath with a non-ionic soaping agent. Treat the dyed fabric in this bath at or near boiling temperature for a specified time to remove any loosely bound dye and improve wash fastness.

• Final Rinse and Drying: Rinse the fabric again with warm and then cold water until the water runs clear. Squeeze out excess water and air-dry the fabric.

Data Presentation: Optimized Parameters for Reactive Dyeing of Cotton

The following table summarizes the optimized process parameters for dyeing cotton with Reactive Red 195, compiled from various research findings.

Parameter	Optimized Range	Remarks
Dye Concentration	1-3% (on weight of fabric)	Higher concentrations can be used for deeper shades.
Electrolyte (NaCl)	40-80 g/L	Aids in the exhaustion of the dye onto the fiber.
Alkali (Na₂CO₃)	10-20 g/L	Essential for the fixation of the dye to the fiber.
Liquor Ratio (M:L)	1:7 - 1:20	A lower liquor ratio generally leads to higher dye exhaustion.[2]
Dyeing Temperature	60-90°C	Optimal temperature for dye fixation.[3]
Dyeing Time	30-90 minutes	Total time for exhaustion and fixation phases.
pH	10.5-11	The optimal pH for the fixation of Reactive Red 195 on cellulose fiber.[2]

Experimental Workflow Diagram

Caption: Experimental workflow for dyeing cellulosic fibers with Reactive Red 195.

Section 2: Dyeing of Protein Fibers (e.g., Wool, Silk)

While primarily a reactive dye for cellulose, C.I. Reactive Red 195 can be applied to protein fibers like wool and silk under acidic conditions. In this case, the dye behaves more like an acid dye, forming ionic bonds with the amino groups in the protein fibers.

Experimental Protocol: Acid Dyeing of Wool/Silk with "Acid Red 195"

This protocol provides a general methodology for dyeing protein fibers. Optimization will be required based on the specific fiber and desired shade.

1. Materials and Reagents:

• Scoured wool or silk fabric/yarn

• C.I. Reactive Red 195 (referred to as Acid Red 195)

• White vinegar (acetic acid) or citric acid

• Glauber's salt (Na₂SO₄) (optional, as a leveling agent)

• Distilled or deionized water

• Stainless steel or enamel dye pot

• Heating source

• Glass stirring rod

2. Dye Bath Preparation and Dyeing Procedure:

• Pre-wetting: Soak the wool or silk in lukewarm water for at least 30 minutes.

• Dye Bath Setup: Fill the dye pot with enough water for the fabric to move freely. Add the pre-dissolved dye stock solution.

• Acid Addition: Add white vinegar or citric acid to the dye bath to lower the pH to the desired acidic range.

• Fabric Immersion: Gently immerse the pre-wetted fabric into the dye bath at room temperature.

• Heating: Slowly heat the dye bath to a simmer (around 85-95°C for wool, slightly lower for silk). Avoid boiling, especially with wool, to prevent felting.

• Dyeing: Maintain the simmer for 30-60 minutes, stirring gently and periodically to ensure even dyeing.

• Cooling: Allow the dye bath to cool down slowly to room temperature. This is crucial for achieving good color fastness and preventing fiber damage.

• Rinsing: Once cool, remove the fabric and rinse with lukewarm water, followed by cold water, until the water runs clear.

• Drying: Gently squeeze out excess water and air-dry.

Data Presentation: Recommended Parameters for Acid Dyeing of Protein Fibers

The following table provides a starting point for the acid dyeing of wool and silk.

Parameter	Recommended Value	Remarks
Dye Concentration	0.5-4% (on weight of fabric)	Adjust for desired color depth.
Acid	1/4 cup vinegar per lb of fiber or 1 tbsp citric acid per lb of fiber	To achieve an acidic pH (typically 4-6).
Liquor Ratio (M:L)	1:20 - 1:40	Ensure fabric can move freely.
Dyeing Temperature	85-95°C (Wool), 80-90°C (Silk)	Maintain a gentle simmer.
Dyeing Time	30-60 minutes	Longer times for deeper shades.
pH	4-6	Crucial for dye uptake on protein fibers.

Experimental Workflow Diagram

Caption: Experimental workflow for dyeing protein fibers with Acid Red 195.

References

• 1. paradisefibers.com [paradisefibers.com]
• 2. Acid Dyes - ACID RED 195: Bright Coloration at Affordable Prices [dyesandpigments.co.in]
• 3. Dye for wool and cotton - FabDye for all your textiles [fabdye.com]

Application Notes and Protocols: Acid Red 195 as a pH Indicator

Preliminary Assessment: Based on an extensive review of available scientific literature and chemical databases, there is no evidence to suggest that Acid Red 195 is utilized as a pH indicator in laboratory experiments. The primary application of Acid Red 195 is as a reactive dye in the textile industry.[][2][3][] Research articles predominantly focus on its chemical properties, synthesis, and methods for its removal from industrial wastewater.[][2]

Consequently, the development of detailed application notes and protocols for its use as a pH indicator is not feasible due to the absence of fundamental data regarding its pH-dependent color transitions and pKa value.

For the user's reference, the following sections summarize the known properties and applications of Acid Red 195.

Chemical and Physical Properties of Acid Red 195

Acid Red 195 is a synthetic anionic dye belonging to the azo class of compounds.[3] Its key properties are summarized in the table below.

Property	Value	Reference
Common Name	Acid Red 195	[5]
Synonyms	Mordant Red 7, Acid Pink BE, Acid Red 3BA	[][5]
CAS Number	12220-24-5	[5]
Molecular Formula	C₂₀H₁₅N₄NaO₅S	[5]
Molecular Weight	446.4 g/mol	[5]
Appearance	Brown powder	[3]

Primary Applications of Acid Red 195

The principal application of Acid Red 195 is in the textile industry for dyeing natural and synthetic fibers, particularly cellulose-based materials like cotton.[3] It forms covalent bonds with the fabric, resulting in excellent colorfastness. Studies involving this dye are often centered on environmental remediation, investigating methods for its removal from textile effluents.[][2]

Visualizing the Status of Information

The following diagram illustrates the current state of knowledge regarding Acid Red 195, highlighting the absence of information on its use as a pH indicator.

Caption: Information pathway for Acid Red 195.

References

• 2. interesjournals.org [interesjournals.org]
• 3. worlddyevariety.com [worlddyevariety.com]
• 5. Acid Red 195 | C20H15N4NaO5S | CID 135482781 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application of Acid Red 195 in Cytological Preparations: An Overview

Initial Research Findings: Following a comprehensive review of available scientific literature and chemical databases, there is no documented evidence to suggest that Acid Red 195 (CAS No. 12220-24-5) is used as a standard or specialized stain in cytological or histological preparations. Its primary applications are in the textile and cosmetics industries.[1][2][3][4][5][6][7][8][9] Synonyms for Acid Red 195 include Acid Pink BE and Acid Red 3BA.[1]

While the requested detailed application notes and protocols for Acid Red 195 in cytology cannot be provided due to the absence of its use in this field, this document offers a general overview of the role of acid red dyes in established cytological staining techniques. The protocols and diagrams provided below are based on commonly used red acid dyes, such as Eosin Y and Acid Fuchsin, which serve a similar function to what might be expected of Acid Red 195.

General Application Notes for Acid Dyes in Cytology

Acid dyes are anionic, meaning they carry a negative charge. In cytological preparations, they are used to stain basic (acidophilic or eosinophilic) components of the cell, which are positively charged. These components primarily include the cytoplasm, connective tissue, and red blood cells. The intensity of the staining can provide valuable information about the cell's maturity and metabolic activity.

Key Applications of Red Acid Dyes in Cytology:

• Counterstaining: Red acid dyes are frequently used as counterstains to provide contrast to the nuclear stain (which is typically a basic dye like hematoxylin that stains the acidic nucleus blue or purple). This allows for clear visualization of both the nucleus and the cytoplasm.

• Differential Staining: In polychromatic staining methods like the Papanicolaou (Pap) stain, different acid dyes can selectively stain cells of varying maturity and type in different shades, aiding in cytopathological diagnosis.

• Trichrome Staining: In trichrome staining methods (e.g., Masson's trichrome), a red acid dye is used to stain muscle and cytoplasm red, while another acid dye (typically green or blue) stains collagen, allowing for the differentiation of various tissue components.

Experimental Protocols: A Generalized Approach Using a Red Acid Counterstain

The following is a generalized protocol for a progressive Papanicolaou stain, a common cytological staining method. Note: This protocol uses Eosin Y, a widely accepted red acid dye, as a substitute for Acid Red 195.

Materials:

• Fixed cytological smears (e.g., with 95% ethanol)

• Harris Hematoxylin (or a similar hematoxylin solution)

• 0.5% Hydrochloric Acid in 70% Ethanol (differentiating solution)

• Scott's Tap Water Substitute (bluing agent)

• Orange G (OG-6) solution

• Eosin Azure (EA) solution (containing Eosin Y and Light Green SF or Fast Green FCF)

• Graded alcohols (70%, 80%, 95%, 100%)

• Xylene or xylene substitute

• Mounting medium and coverslips

Protocol:

• Hydration: If starting from a fixed, dehydrated state, rehydrate the slide through descending grades of alcohol to water.

• Nuclear Staining: Immerse slides in Harris Hematoxylin for a specified time (see table below).

• Rinse: Rinse gently in running tap water.

• Differentiation: Dip slides briefly in the acid alcohol solution to remove excess hematoxylin.

• Rinse: Rinse gently in running tap water.

• Bluing: Immerse in Scott's Tap Water Substitute until the nuclei turn a crisp blue.

• Rinse: Rinse gently in running tap water.

• Dehydration: Dehydrate through ascending grades of alcohol (70%, 80%, 95%).

• Cytoplasmic Staining (First Counterstain): Immerse in Orange G (OG-6) solution.

• Rinse: Rinse in two changes of 95% alcohol.

• Cytoplasmic Staining (Second Counterstain): Immerse in Eosin Azure (EA) solution.

• Rinse: Rinse in three changes of 95% alcohol.

• Dehydration: Complete dehydration with two changes of 100% alcohol.

• Clearing: Clear the slides with two changes of xylene or a xylene substitute.

• Mounting: Apply a drop of mounting medium and place a coverslip.

Quantitative Data for Generalized Papanicolaou Staining

Step	Reagent	Incubation Time	Purpose
Nuclear Staining	Harris Hematoxylin	3-5 minutes	Stains cell nuclei blue/purple
Differentiation	0.5% HCl in 70% Ethanol	5-10 seconds	Removes excess nuclear stain
Bluing	Scott's Tap Water Substitute	1-2 minutes	Turns nuclei a crisp blue
1st Counterstain	Orange G (OG-6)	1-2 minutes	Stains keratinized cytoplasm orange
2nd Counterstain	Eosin Azure (EA)	2-4 minutes	Stains cytoplasm of other cells pink/blue-green

Visualizations

Below are diagrams illustrating a general cytological staining workflow and the principle of differential staining.

Caption: A generalized workflow for cytological staining.

Caption: Principle of differential staining in a trichrome method.

References

• 1. CHEMOS GmbH & Co. KG (Page 109) @ ChemBuyersGuide.com, Inc. [chembuyersguide.com]
• 2. 8005-03-6 | CAS数据库 [m.chemicalbook.com]
• 3. aei.pitt.edu [aei.pitt.edu]
• 4. ec.europa.eu [ec.europa.eu]
• 5. Basic Dyes Powder Manufacturer, Supplier From Ahmedabad, Gujarat - Latest Price [pabitraexports.com]
• 6. WO2019142169A1 - Methods for textile coloring - Google Patents [patents.google.com]
• 7. patents.justia.com [patents.justia.com]
• 8. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 9. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Application Notes and Protocols for Preparing a Working Solution of Acid Red 195 for Microscopy

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to preparing and using a working solution of Acid Red 195 for staining biological specimens in microscopy. While Acid Red 195 is predominantly used in the textile industry, its properties as a water-soluble anionic dye suggest its potential utility as a counterstain in various histological applications. The following protocols are based on established methods for similar acid dyes and serve as a robust starting point for procedural development and optimization.

Chemical and Physical Properties of Acid Red 195

A thorough understanding of the physicochemical properties of Acid Red 195 is essential for the successful preparation of a stable and effective staining solution.

Property	Value	Reference(s)
Synonyms	Acid Pink BE, Acid Red 3BA	[1]
CAS Number	12220-24-5	[1][][3]
Molecular Formula	C20H15N4NaO5S	[4]
Molecular Weight	446.4 g/mol	[4]
Appearance	Red to dark red powder	[5]
Solubility	Soluble in water	[1]

Principles of Acid Dye Staining

Acid dyes are anionic, carrying a net negative charge. In an acidic environment, tissue proteins become positively charged due to the protonation of amino groups. The staining mechanism of Acid Red 195 relies on the electrostatic attraction between the negatively charged dye molecules and the positively charged components of the cytoplasm, muscle, and connective tissue. This makes it a suitable candidate for a counterstain to nuclear stains like hematoxylin, which is a basic dye that stains acidic structures such as the cell nucleus.[6][7] The use of acetic acid in the staining solution provides the optimal acidic pH for this interaction to occur.[8]

Experimental Protocols

Materials and Reagents

• Acid Red 195 powder (CAS: 12220-24-5)

• Distilled or deionized water

• Glacial acetic acid

• Glass beakers or flasks

• Graduated cylinders

• Magnetic stirrer and stir bar

• Filter paper (e.g., Whatman No. 1)

• Storage bottles (amber glass recommended)

• Standard histology supplies (microscope slides with fixed tissue sections, staining jars, etc.)

Preparation of a 1% (w/v) Stock Solution of Acid Red 195

This protocol describes the preparation of a 1% stock solution, which can be further diluted to the desired working concentration.

• Weighing the Dye: Accurately weigh 1.0 g of Acid Red 195 powder.

• Dissolving the Dye: Add the powder to 80 mL of distilled water in a glass beaker.

• Mixing: Place the beaker on a magnetic stirrer and stir until the dye is completely dissolved. Gentle heating may be applied to facilitate dissolution, but do not boil.

• Acidification: Add 1.0 mL of glacial acetic acid to the solution and continue to stir for a few minutes.[8]

• Final Volume Adjustment: Quantitatively transfer the solution to a 100 mL graduated cylinder and add distilled water to bring the final volume to 100 mL.

• Filtration: Filter the solution through filter paper to remove any undissolved particles or impurities.

• Storage: Transfer the filtered solution to a clearly labeled, airtight amber glass bottle. Store at room temperature (15-25°C) in a dark place. The stock solution is generally stable for several months.

Preparation of a 0.1% (w/v) Working Solution of Acid Red 195

For most counterstaining procedures, a lower concentration is required.

• Dilution: Take 10 mL of the 1% Acid Red 195 stock solution.

• Final Volume: Add 90 mL of distilled water to achieve a final volume of 100 mL.

• Mixing: Mix the solution thoroughly. This working solution is now ready for use.

General Staining Protocol for Paraffin-Embedded Sections

This protocol outlines a general procedure for using the Acid Red 195 working solution as a counterstain after nuclear staining with hematoxylin.

• Deparaffinization and Rehydration: Deparaffinize tissue sections in xylene and rehydrate through a graded series of ethanol to water.

• Nuclear Staining: Stain with a regressive hematoxylin (e.g., Harris's or Mayer's) for 5-10 minutes.

• Washing: Wash gently in running tap water.

• Differentiation: Differentiate in 0.5-1.0% acid alcohol with microscopic control until the desired nuclear staining is achieved.

• Bluing: "Blue" the sections in a suitable alkaline solution (e.g., Scott's tap water substitute or dilute lithium carbonate) until the nuclei turn a crisp blue-purple.

• Washing: Wash in running tap water.

• Counterstaining: Immerse slides in the 0.1% Acid Red 195 working solution for 1-5 minutes. Staining time should be optimized based on tissue type and desired intensity.

• Washing: Briefly rinse with distilled water to remove excess stain.

• Dehydration: Dehydrate the sections through a graded series of ethanol.

• Clearing: Clear in xylene or a xylene substitute.

• Mounting: Mount with a permanent mounting medium.

Expected Results:

• Nuclei: Blue/Purple

• Cytoplasm, Muscle, Keratin: Shades of Red/Pink

• Collagen: Lighter Pink or Unstained (depending on tissue and fixation)

Visualization of Experimental Workflow

The following diagrams illustrate the key processes described in these application notes.

Caption: Workflow for preparing and using Acid Red 195 staining solution.

Safety and Handling

• Wear appropriate personal protective equipment (PPE), including a lab coat, gloves, and safety glasses, when handling Acid Red 195 powder and solutions.

• Handle the powder in a well-ventilated area or under a fume hood to avoid inhalation of dust.

• In case of contact with skin or eyes, rinse immediately with plenty of water.[9]

• Consult the Safety Data Sheet (SDS) for comprehensive safety information.[9][10]

Disclaimer: This protocol is a general guideline based on the principles of acid dye staining. Optimization of staining times, concentrations, and differentiation steps may be necessary for specific tissues and applications. It is recommended to perform a pilot study to determine the optimal conditions for your experimental setup.

References

• 1. Cas 12220-24-5,ACID RED 195 | lookchem [lookchem.com]
• 3. ACID RED 195 | 12220-24-5 [chemicalbook.com]
• 4. Acid Red 195 | C20H15N4NaO5S | CID 135482781 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Page loading... [guidechem.com]
• 6. benchchem.com [benchchem.com]
• 7. Basic and Acid Dyes for Histology | The Cell [histologyguide.com]
• 8. stainsfile.com [stainsfile.com]
• 9. spectracolors.com [spectracolors.com]
• 10. chemicalbook.com [chemicalbook.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Uneven Staining with Acid Red 195

This technical support guide is designed for researchers, scientists, and drug development professionals to address common issues encountered during staining experiments with Acid Red 195 (CAS: 12220-24-5). The information is presented in a question-and-answer format to provide direct and actionable solutions.

Frequently Asked Questions (FAQs)

Q1: What is Acid Red 195 and what are its primary applications?

Acid Red 195 is a synthetic azo dye.[1] It is soluble in water and primarily used in the textile and paper industries to impart a red or orange color.[1] While its use in biological research is not as well-documented as other acid dyes, its properties make it potentially suitable for staining cytoplasm and other acidophilic tissue components in histological preparations.

Q2: What is the fundamental principle of staining with Acid Red 195?

As an acid dye, Acid Red 195 carries a negative charge. In an acidic solution, tissue proteins become positively charged. The staining mechanism relies on the electrostatic attraction between the negatively charged dye molecules and the positively charged proteins in the tissue. This interaction results in the coloration of acidophilic structures.

Q3: Is Acid Red 195 the same as Reactive Red 195?

No, they are different compounds with distinct chemical structures and CAS numbers. Acid Red 195 has the CAS number 12220-24-5, while Reactive Red 195 has the CAS number 93050-79-4. Their staining mechanisms differ, so it is crucial to use the correct dye for your protocol.

Troubleshooting Uneven Staining

Uneven staining is a frequent challenge in histology. The following sections provide a systematic approach to identifying and resolving these issues when working with Acid Red 195.

Common Staining Artifacts and Solutions

Staining Issue	Potential Causes	Recommended Solutions
Patchy or Splotchy Staining	Incomplete deparaffinization, inadequate fixation, air bubbles on the slide, or contaminated reagents.	Ensure fresh xylene and complete immersion during deparaffinization. Optimize fixation time and fixative choice. Gently immerse slides to prevent air bubbles. Filter staining solutions before use.
Weak or No Staining	Incorrect pH of the staining solution (too high), exhausted staining solution, insufficient staining time, or over-differentiation.	Adjust the pH to an acidic range (e.g., pH 4.0-5.5). Prepare fresh staining solution. Increase incubation time. Reduce the duration of the differentiation step.
Excessively Dark Staining	Staining solution is too concentrated, prolonged staining time, or inadequate rinsing.	Dilute the staining solution. Decrease the incubation time. Ensure thorough rinsing after the staining step to remove excess dye.
Staining is Darker at the Edges	"Edge effect" due to faster drying at the periphery of the tissue section.	Keep slides moist throughout the staining procedure; do not allow them to dry out between steps.
Streaky Staining	Contaminated or old staining solutions, or uneven application of reagents.	Filter the staining solution or prepare a fresh batch. Ensure the entire tissue section is fully and evenly covered by all solutions.

Factors Influencing Staining Evenness

The quality of staining with Acid Red 195 is dependent on several experimental parameters. The table below summarizes the impact of these factors and provides recommended starting points for optimization.

Parameter	Effect on Staining	Recommended Range/Starting Point
pH of Staining Solution	Crucial for the electrostatic interaction between the dye and tissue. A pH that is too high will result in weak or no staining.	pH 4.0 - 5.5
Dye Concentration	Affects the intensity of the stain. Too high a concentration can lead to overstaining and lack of differentiation.	0.1% - 1.0% (w/v)
Temperature	Higher temperatures can increase the rate of dye uptake and diffusion, but can also lead to overstaining if not controlled.	Room temperature (20-25°C) to 40°C
Incubation Time	The duration of exposure to the dye solution. Insufficient time leads to weak staining, while excessive time can cause overstaining.	1 - 10 minutes
Tissue Fixation	Proper fixation is essential for preserving tissue morphology and ensuring uniform dye penetration.	10% Neutral Buffered Formalin for an appropriate duration based on tissue size.

Experimental Protocols

As specific, validated protocols for the use of Acid Red 195 in histological research are not widely published, the following is a proposed starting protocol based on the general principles of acid dye staining. Users should optimize these parameters for their specific tissues and experimental conditions.

Preparation of Acid Red 195 Staining Solution (0.5% w/v)

• Dissolve the Dye: Weigh 0.5 g of Acid Red 195 powder and dissolve it in 100 mL of distilled water.

• Adjust pH: Add glacial acetic acid dropwise to the solution to achieve a pH between 4.0 and 5.5. A common starting point is to add 1 mL of glacial acetic acid to the 100 mL of dye solution.

• Filter: Filter the solution using standard laboratory filter paper to remove any undissolved particles.

• Storage: Store the staining solution in a tightly capped bottle at room temperature.

Staining Protocol for Paraffin-Embedded Sections

• Deparaffinization and Rehydration:

  • Immerse slides in xylene (or a xylene substitute) for 2 changes of 5 minutes each.

  • Transfer slides through a graded series of ethanol: 100% (2 changes, 3 minutes each), 95% (1 change, 3 minutes), and 70% (1 change, 3 minutes).

  • Rinse gently in running tap water for 5 minutes.

• Staining:

  • Immerse slides in the prepared Acid Red 195 staining solution for 3-5 minutes.

• Rinsing:

  • Briefly rinse the slides in distilled water to remove excess stain.

• Differentiation (Optional):

  • If the staining is too intense, briefly dip the slides in 0.5% acetic acid or 70% ethanol and immediately check under a microscope. This step should be carefully controlled to avoid excessive removal of the stain.

• Dehydration and Mounting:

  • Dehydrate the sections through a graded series of ethanol: 95% (1 change, 2 minutes) and 100% (2 changes, 3 minutes each).

  • Clear the sections in xylene (or a xylene substitute) for 2 changes of 3 minutes each.

  • Mount with a permanent mounting medium.

Visual Troubleshooting Guides

The following diagrams illustrate the logical relationships in troubleshooting uneven staining and the workflow for optimizing the staining protocol.

Troubleshooting workflow for uneven staining.

Key factors influencing staining quality.

References

• 1. Cas 12220-24-5,ACID RED 195 | lookchem [lookchem.com]

How to reduce background staining in Acid Red 195 protocols.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals reduce background staining in Acid Red 195 protocols.

Frequently Asked Questions (FAQs)

Q1: What is Acid Red 195, and what is its primary application? A1: Acid Red 195 is an anionic azo dye. In biological staining, it is used to color protein-rich structures such as cytoplasm, muscle, and collagen in shades of red. Its binding mechanism relies on electrostatic interactions between the negatively charged dye molecules and positively charged amino groups on proteins in an acidic environment.[1]

Q2: Why is maintaining an acidic pH crucial for Acid Red 195 staining? A2: An acidic environment (typically pH 2.5 - 4.5) is essential for effective staining with acid dyes.[1][2] The low pH protonates amino groups on tissue proteins, giving them a positive charge. This positive charge is necessary for the binding of the anionic Acid Red 195 dye.[1] If the pH is too high (neutral or alkaline), staining will be weak or absent.[2]

Q3: Can the thickness of my tissue sections affect background staining? A3: Yes, tissue section thickness can impact staining results. Thicker sections may retain more unbound dye, potentially leading to higher background.[3][4] For most tissues, a thickness of 4-6 µm is recommended to balance signal intensity with clarity.[3]

Q4: My negative control, where the primary antibody is omitted, shows background staining. What is the likely cause? A4: If you are using Acid Red 195 in an immunohistochemistry (IHC) protocol as a counterstain and the negative control shows background, the issue likely stems from non-specific binding of the secondary antibody or other detection reagents.[4][5][6][7] To resolve this, ensure your blocking steps are adequate and consider using a pre-adsorbed secondary antibody.[6]

Troubleshooting Guide: High Background Staining

High background staining can obscure specific signals and compromise data interpretation. This guide addresses common causes and provides targeted solutions.

Visual Troubleshooting Workflow

The following diagram outlines a logical workflow for diagnosing the cause of high background staining.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. An Introduction to the Performance of Immunohistochemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Immunohistochemistry (IHC) Troubleshooting Guide & the Importance of Using Controls | Cell Signaling Technology [cellsignal.com]
• 6. bosterbio.com [bosterbio.com]
• 7. origene.com [origene.com]

Technical Support Center: Optimizing Acid Red Staining Protocols

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals optimize the incubation time for Acid Red staining procedures. The following information is designed to address common issues and ensure reliable, high-quality staining results.

Frequently Asked Questions (FAQs)

Q1: What is the primary purpose of Acid Red staining in a research setting?

A1: Acid Red dyes are anionic stains that bind to cationic (positively charged) components in tissue samples. In histological applications, they are commonly used to stain proteins in the cytoplasm, muscle, and particularly collagen.[1][2] The intensity of the red staining can provide an indication of protein content and distribution within the tissue.

Q2: Why is incubation time a critical parameter to optimize for Acid Red staining?

A2: Incubation time directly influences the extent of dye penetration and binding to tissue components. Insufficient incubation can lead to weak or faint staining, while excessive time may cause overstaining and high background, which can obscure specific details.[1][2] Optimizing this step is crucial for achieving the desired staining intensity and contrast.

Q3: What is a typical starting point for Acid Red incubation time?

A3: For histological staining of collagen with similar dyes like Picro Sirius Red, a standard incubation time is one hour to ensure near-equilibrium staining.[3] For staining proteins on membranes with Ponceau S, a much shorter time of 5-15 minutes is often sufficient.[4][5] The optimal time can vary significantly based on the specific Acid Red dye, tissue type, and thickness.[1][2]

Q4: How does the pH of the staining solution affect the required incubation time?

A4: Acid dyes bind most effectively in an acidic environment (typically pH 2.5 to 4.0), which protonates amino groups in proteins, creating positive charges for the anionic dye to bind to.[1][2] If the pH is not sufficiently acidic, staining will be weaker, and a longer incubation time might be required to achieve adequate intensity. However, it is generally better to optimize the pH first before significantly extending the incubation time.

Troubleshooting Guide

Issue 1: Weak or Faint Staining

Cause	Solution
Insufficient Incubation Time	Increase the incubation time in the Acid Red staining solution. This may require optimization depending on the tissue type and thickness. For some collagen stains, a one-hour incubation is recommended to reach equilibrium.[3]
Incorrect pH of Staining Solution	Ensure the staining solution is acidic, typically within a pH range of 2.5 to 4.0. The addition of acetic acid is a common practice to achieve the optimal pH for acid dye binding.[1][2]
Suboptimal Dye Concentration	The concentration of the Acid Red solution may be too low. Consider increasing the dye concentration in your staining solution. A typical starting point for many acid dyes in histology is 0.1% (w/v), but this can be optimized.[1]
Inadequate Tissue Fixation	Poor fixation can lead to a loss of cellular components and binding sites for the dye. Ensure the tissue is adequately fixed, for example, in 10% neutral buffered formalin.[1]

Issue 2: Overstaining or Excessively Dark Staining

Cause	Solution
Excessive Incubation Time	Reduce the incubation time in the Acid Red solution. Monitor the staining progress microscopically to determine the optimal endpoint.
Staining Solution is Too Concentrated	Dilute the staining solution or prepare a new solution with a lower concentration of the Acid Red dye.[2]
Excessive Differentiation	If your protocol includes a differentiation step with an acidic solution, excessive time in this solution can remove too much of the stain. Reduce the time of the differentiation step or use a less harsh differentiating agent.[1]

Issue 3: High Background Staining

Cause	Solution
Overstaining	As with excessively dark staining, reduce the incubation time or the concentration of the Acid Red solution to minimize non-specific binding.[2]
Inadequate Rinsing	Insufficient rinsing after the staining step can leave excess dye on the slide. Ensure thorough but gentle rinsing with the appropriate solution (e.g., distilled water or a dilute acid solution) after incubation.[2]
pH is Too Low	A very low pH can sometimes cause widespread, non-specific binding of the dye. If you are experiencing high background, consider slightly increasing the pH of your staining solution (e.g., from pH 2.5 to 3.5) to improve specificity.[2]

Data Presentation: Recommended Incubation Times for Similar Stains

The following table summarizes typical incubation times for analogous staining techniques, which can serve as a starting point for optimizing your Acid Red 195 protocol.

Staining Technique	Application	Typical Incubation Time	Notes
Picro Sirius Red	Collagen in tissue sections	60 minutes	Shorter times are not recommended as they may not achieve equilibrium staining.[3]
Ponceau S	Proteins on nitrocellulose or PVDF membranes	5 - 15 minutes	This is a reversible stain used to check transfer efficiency.[4][5]
Masson's Trichrome	Differentiating collagen from muscle	Varies by step (e.g., 15 min in Biebrich scarlet, 5 min in aniline blue)	This is a multi-step protocol with specific timings for each staining solution.[6]

Experimental Protocols

General Protocol for Acid Red Staining of Paraffin-Embedded Tissue Sections

This protocol is a generalized procedure based on common techniques for acid dyes like Picro Sirius Red. Optimization of incubation times and solution concentrations is recommended.

• Deparaffinization and Rehydration:

  • Immerse slides in xylene (two changes of 5 minutes each).

  • Hydrate through descending grades of ethanol: 100% (two changes of 3 minutes each), 95% (2 minutes), and 70% (2 minutes).

  • Rinse in distilled water.

• Staining:

  • Prepare the Acid Red staining solution (e.g., 0.1% w/v Acid Red in a saturated aqueous solution of picric acid or 1-5% acetic acid solution to achieve a pH between 2.5 and 4.5).[2]

  • Cover the tissue section completely with the Acid Red solution.

  • Incubate for the desired time. A starting point of 60 minutes is recommended for collagen staining, but this should be optimized.[3]

• Rinsing and Differentiation:

  • Briefly rinse the slides in two changes of acidified water (e.g., 0.5% acetic acid).[3] This step helps to remove excess, unbound dye.

  • The duration of this step is critical; prolonged rinsing can destain the tissue.

• Dehydration and Mounting:

  • Dehydrate the tissue section through ascending grades of ethanol: 95% (two changes of 2 minutes each) and 100% (two changes of 3 minutes each).[2]

  • Clear in xylene (two changes of 5 minutes each).

  • Mount with a permanent mounting medium.

Visualizations

Caption: A flowchart of the general experimental workflow for Acid Red staining.

Caption: A decision-making diagram for troubleshooting weak Acid Red staining results.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. med.emory.edu [med.emory.edu]
• 4. Ponceau S staining (preparation and protocol) - Sharebiology [sharebiology.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. Special Stains for Collagen, Reticulin & Elastic Fibers [leicabiosystems.com]

Common artifacts in Acid Red 195 histology and how to avoid them.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for common artifacts encountered during Acid Red 195 staining in histology. The information is tailored for researchers, scientists, and drug development professionals to help ensure high-quality, reliable staining outcomes.

Troubleshooting Guides and FAQs

This section addresses specific issues that may arise during the Acid Red 195 staining process, presented in a question-and-answer format.

Q1: Why is my Acid Red 195 staining weak or completely absent?

A1: Weak or no staining is a common issue that can stem from several factors throughout the histological process. The primary causes often relate to the primary staining solution, tissue processing, or the staining protocol itself.

• Staining Solution: An expired or improperly prepared Acid Red 195 solution can lead to poor staining. Ensure the dye is fully dissolved and within its shelf life. The pH of the staining solution is also critical; for acid dyes, a slightly acidic pH enhances staining by promoting the binding of the anionic dye to cationic tissue components.[1][2]

• Tissue Processing: Inadequate fixation can result in poor tissue morphology and reduced staining intensity. Ensure the tissue is thoroughly fixed, typically in 10% neutral buffered formalin, to preserve cellular structures.[3] Insufficient deparaffinization is another common culprit, as residual paraffin can prevent the aqueous stain from penetrating the tissue section.[4]

• Protocol Timing: The duration of the staining step may be too short. Optimization of the incubation time with Acid Red 195 is recommended to achieve the desired intensity.

Q2: I'm observing non-specific background staining. How can I reduce it?

A2: High background staining can obscure specific cellular details and make interpretation difficult. This artifact is often caused by excessive dye concentration or inadequate rinsing.

• Dye Concentration: The concentration of the Acid Red 195 solution may be too high, leading to non-specific binding. Consider diluting the staining solution and performing a titration to find the optimal concentration for your specific tissue type.

• Inadequate Rinsing: Insufficient rinsing after the staining step can leave excess dye on the slide. Ensure thorough but gentle rinsing with distilled water or a differentiating solution (e.g., dilute acid alcohol) to remove unbound dye without over-extracting the specific stain.

• Tissue Fixation: Over-fixation can sometimes lead to increased background staining. Adhering to recommended fixation times for your tissue type is crucial.

Q3: My stained sections show crystalline precipitates. What is the cause and how can I prevent this?

A3: The formation of crystalline precipitates on the tissue section is a frequent artifact that can interfere with microscopic evaluation.

• Stain Solution Preparation: Precipitates can form if the Acid Red 195 dye is not completely dissolved in the solution.[5] Always filter the staining solution before use to remove any undissolved particles.[5] Storing the staining solution at a low temperature can also cause the dye to crystallize; allow the solution to come to room temperature before use.

• Drying During Staining: Allowing the tissue section to dry out at any stage of the staining process can cause the formation of crystals. Ensure the slides remain moist throughout the procedure.

Q4: The staining on my slides is uneven and patchy. What could be the reason?

A4: Uneven staining can result from a variety of factors, from initial tissue processing to the final mounting of the coverslip.

• Incomplete Deparaffinization: As mentioned for weak staining, residual paraffin will block the stain from reaching the tissue, resulting in unstained patches.[4]

• Tissue Folds or Wrinkles: Folds in the tissue section created during mounting on the slide can trap staining solution and lead to darker stained lines or areas. Proper sectioning and floating techniques are essential to ensure a flat, even tissue section.

• Uneven Reagent Application: Ensure that the entire tissue section is completely covered with each reagent during all steps of the staining process.

Q5: I'm seeing artifacts like tissue cracking or detachment from the slide. How can I avoid these?

A5: Tissue damage and detachment are serious artifacts that can render a slide unusable.

• Over-Dehydration: Excessive dehydration in high-concentration alcohols can make the tissue brittle and prone to cracking. Follow a graded alcohol series for dehydration and do not prolong the time in absolute alcohol.

• Aggressive Handling: Handle the slides gently throughout the staining and rinsing steps to prevent the tissue from detaching.

• Improper Slide Adhesion: Use of charged or coated slides can improve tissue adherence, especially for tissues that are prone to detaching.

Quantitative Data Summary

The following table provides a summary of recommended quantitative parameters for a general Acid Red 195 staining protocol. These values may require optimization based on the specific tissue type and experimental conditions.

Parameter	Recommended Value	Notes
Fixation Time	18-24 hours	In 10% Neutral Buffered Formalin.
Paraffin Infiltration Temp.	56-58 °C
Section Thickness	4-5 µm
Acid Red 195 Solution	0.5% - 1.0% (w/v) in distilled water with 1% acetic acid	Filter before use.
Staining Time	5-10 minutes	Optimization may be necessary.
Differentiation	1-2 quick dips in 0.2% acetic acid	Optional, for removing background.
Dehydration Series	70%, 95%, 100% Ethanol	1-2 minutes in each.
Clearing Agent (Xylene)	Two changes, 2-3 minutes each

Experimental Protocol: Acid Red 195 Staining

This protocol outlines a standard procedure for staining formalin-fixed, paraffin-embedded tissue sections with Acid Red 195.

Reagents:

• Acid Red 195 powder

• Distilled water

• Glacial acetic acid

• Xylene

• Ethanol (100%, 95%, 70%)

• Mounting medium

Procedure:

• Deparaffinization and Rehydration: a. Immerse slides in two changes of xylene for 5 minutes each. b. Transfer slides through two changes of 100% ethanol for 3 minutes each. c. Hydrate through 95% ethanol and 70% ethanol for 3 minutes each. d. Rinse in distilled water.

• Staining: a. Prepare a 0.5% Acid Red 195 staining solution by dissolving 0.5 g of Acid Red 195 powder in 100 mL of distilled water. Add 1 mL of glacial acetic acid. b. Filter the staining solution before use. c. Immerse slides in the Acid Red 195 solution for 5-10 minutes.

• Rinsing and Differentiation: a. Rinse slides briefly in distilled water. b. (Optional) For differentiation, dip slides quickly (1-2 times) in 0.2% acetic acid solution to remove background staining. c. Rinse slides in distilled water.

• Dehydration and Clearing: a. Dehydrate slides through 70%, 95%, and two changes of 100% ethanol for 2 minutes each. b. Clear in two changes of xylene for 3 minutes each.

• Mounting: a. Place a drop of mounting medium on the tissue section and apply a coverslip, avoiding air bubbles. b. Allow the mounting medium to dry.

Visualization of Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting common artifacts in Acid Red 195 histology.

A troubleshooting workflow for common Acid Red 195 staining artifacts.

References

• 1. columbia.edu [columbia.edu]
• 2. Effects of pH on staining by dyes - IHC WORLD [ihcworld.com]
• 3. researchgate.net [researchgate.net]
• 4. ethosbiosciences.com [ethosbiosciences.com]
• 5. reddit.com [reddit.com]

Improving the specificity of Acid Red 195 for certain tissues.

Disclaimer: The use of Acid Red 195 in histological applications is not well-documented in scientific literature. The following troubleshooting guides and FAQs are based on the general principles of acid dye staining and may require significant optimization for your specific tissues and research needs.

Frequently Asked Questions (FAQs)

Q1: What is the underlying principle of Acid Red 195 staining?

A1: Acid Red 195 is an anionic dye, meaning it carries a negative charge. In an acidic solution, tissue proteins become protonated, acquiring a positive charge. The negatively charged dye molecules then bind to these positively charged proteins, primarily in the cytoplasm and extracellular matrix, through electrostatic interactions. This results in the characteristic red staining.

Q2: Why is an acidic pH critical for successful staining with Acid Red 195?

A2: An acidic environment is essential to maximize the number of positively charged sites on tissue proteins, which enhances the binding of the anionic Acid Red 195 dye.[1][2][3] A lower pH generally leads to a more intense stain. Conversely, a neutral or alkaline pH will result in weak or no staining because there are fewer protonated amino groups available for the dye to bind to.[1]

Q3: What is the recommended pH range for Acid Red 195 staining solutions?

A3: While the optimal pH can vary depending on the tissue and desired staining intensity, a general starting range for acid dyes is between pH 2.5 and 4.5.[1] Preparing the Acid Red 195 solution in 1-5% acetic acid is a common practice to achieve a sufficiently low pH for effective staining.[1]

Q4: Can Acid Red 195 be used as a counterstain with hematoxylin?

A4: Yes, theoretically, Acid Red 195, like other acid dyes such as eosin, can be used as a counterstain in protocols like the Hematoxylin and Eosin (H&E) stain. It would provide contrast by staining the cytoplasm and extracellular matrix red, complementing the blue-purple nuclear staining of hematoxylin.[1]

Troubleshooting Guides

Issue 1: Weak or Faint Staining

Potential Cause	Recommended Solution
Incorrect pH of Staining Solution	The pH may be too high (not acidic enough). Prepare a fresh staining solution and ensure the pH is within the optimal acidic range (e.g., pH 2.5-4.5) by adding a weak acid like 1-5% acetic acid.[1]
Insufficient Staining Time	The incubation time in the dye solution is too short. Increase the staining duration. Optimization may be required depending on the tissue type and thickness.[1]
Low Dye Concentration	The concentration of Acid Red 195 is too low. Prepare a new staining solution with a higher concentration (e.g., increase from 0.1% to 0.5% w/v).[1]
Inadequate Deparaffinization	Residual paraffin can block the dye. Ensure complete deparaffinization with fresh xylene and adequate incubation times.[1]
Poor Fixation	Inadequate fixation can lead to poor dye uptake. Ensure proper and consistent fixation protocols are followed. Consider using a mordant like Bouin's solution prior to staining to enhance acid dye binding.[2]

Issue 2: Excessively Dark or Non-Specific Staining

Potential Cause	Recommended Solution
pH is Too Low	A very low pH can cause widespread, non-specific binding. Increase the pH of the staining solution slightly (e.g., from pH 2.5 to 3.5) to improve specificity.[1]
Overstaining	The incubation time is too long. Reduce the staining time and monitor the progress microscopically.[1]
High Dye Concentration	The staining solution is too concentrated. Dilute the solution or prepare a new one with a lower concentration.[1]
Inadequate Rinsing	Insufficient rinsing can leave excess dye on the slide. Ensure thorough but gentle rinsing between steps.[1]

Issue 3: Uneven Staining

Potential Cause	Recommended Solution
Incomplete Fixation	Poorly fixed areas will stain differently. Ensure consistent and thorough fixation.[1][4]
Inadequate Deparaffinization	Ensure complete removal of paraffin wax.
Reagent Carryover	Ensure thorough but gentle rinsing between each step of the staining protocol.[1]
Dye Aggregation	Filter the staining solution before use to remove any dye aggregates.

Issue 4: Stain Washes Out During Rinsing

Potential Cause	Recommended Solution
Rinse Solution is Too Alkaline	Using tap water with a high pH can strip the dye. Use a brief rinse in distilled water or a dilute acid solution (e.g., 1% acetic acid) to preserve the stain before dehydration.[1][2]
Prolonged Rinsing	Keep rinsing steps brief and gentle.

Experimental Protocols

Hypothetical Protocol for Acid Red 195 Staining

This protocol is a general guideline and will likely require optimization.

Solutions:

• Acid Red 195 Staining Solution (0.5% w/v):

  • Acid Red 195: 0.5 g

  • Distilled Water: 100 mL

  • Glacial Acetic Acid: 1 mL (to adjust pH to approximately 2.5-3.5)

• 1% Acetic Acid Rinse Solution:

  • Glacial Acetic Acid: 1 mL

  • Distilled Water: 99 mL

Procedure:

• Deparaffinization and Rehydration:

  • Xylene: 2 changes, 5 minutes each.

  • 100% Ethanol: 2 changes, 3 minutes each.

  • 95% Ethanol: 2 changes, 2 minutes each.

  • 70% Ethanol: 2 minutes.

  • Rinse in distilled water.

• Nuclear Staining (Optional):

  • Stain in a suitable hematoxylin solution (e.g., Weigert's iron hematoxylin) for 5-10 minutes.

  • Rinse in running tap water.

  • Differentiate in 1% acid alcohol if necessary.

  • "Blue" in running tap water or Scott's tap water substitute.

  • Rinse in distilled water.

• Acid Red 195 Staining:

  • Immerse slides in the Acid Red 195 staining solution for 5-10 minutes.

• Rinsing:

  • Briefly rinse in the 1% acetic acid solution to remove excess stain.[1]

  • Rinse in distilled water.

• Dehydration and Mounting:

  • Dehydrate through ascending grades of ethanol (95% and 100%).

  • Clear in xylene.

  • Mount with a permanent mounting medium.

Data Presentation

Table 1: Effect of pH on Staining Intensity

pH of Staining Solution	Expected Staining Intensity	Notes
2.5 - 3.5	+++ (Strong)	Optimal for robust staining. May require optimization to reduce background.[1]
3.6 - 4.5	++ (Moderate)	Good balance between intensity and specificity. A good starting range.[1]
4.6 - 6.0	+ (Weak)	Reduced staining intensity.[1]
> 6.0	- (Minimal to None)	Staining is likely to be faint or absent.[1]

Table 2: Troubleshooting Summary

Issue	Parameter to Adjust	Direction of Adjustment
Weak Staining	pH	Decrease
Staining Time	Increase
Dye Concentration	Increase
Non-Specific Staining	pH	Increase
Staining Time	Decrease
Dye Concentration	Decrease

Visualizations

Caption: Mechanism of Acid Red 195 Staining at Low pH.

Caption: Troubleshooting workflow for weak Acid Red 195 staining.

References

• 1. benchchem.com [benchchem.com]
• 2. stainsfile.com [stainsfile.com]
• 3. Factors Affecting Acid Dyeing - Knowledge - Sinoever International Co.,Ltd [dyestuffscn.com]
• 4. biologicalstaincommission.org [biologicalstaincommission.org]

Adjusting the pH of Acid Red 195 staining solution for better results.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing their Acid Red 195 staining protocols by adjusting the pH of the staining solution.

Frequently Asked Questions (FAQs)

Q1: What is the role of pH in Acid Red 195 staining?

Acid Red 195 is an anionic (negatively charged) dye. For effective staining of tissue components, particularly proteins, the tissue sections need to possess a net positive charge. This is achieved in an acidic environment where the amino groups (-NH2) on proteins become protonated (-NH3+). The negatively charged sulfonic acid groups of the Acid Red 195 dye then bind to these positively charged sites through electrostatic interactions. Therefore, an acidic pH is crucial for strong and specific staining.[1][2]

Q2: What is the recommended pH range for an Acid Red 195 staining solution?

While the optimal pH can vary depending on the specific tissue, fixation method, and desired staining intensity, a general starting point for acid dyes in histological applications is a pH between 2.5 and 4.5. However, for some applications involving different substrates, the optimal pH can vary significantly. For instance, in textile dyeing of cellulose fibers, a pH of 11 has been reported to yield high color strength for Reactive Red 195.[3] For histological protein staining, it is recommended to start within the acidic range and optimize based on the observed results.

Q3: How do I adjust the pH of my Acid Red 195 staining solution?

To lower the pH (make it more acidic), you can add a dilute acid solution, such as 1% to 5% acetic acid, drop by drop while monitoring the pH with a calibrated pH meter. To raise the pH (make it less acidic or alkaline), a dilute basic solution, such as sodium carbonate (soda ash), can be used.[4] It is crucial to add the pH-adjusting solution slowly and with constant stirring to ensure a uniform pH throughout the staining solution.

Q4: Can using a very low pH cause problems with my staining?

Yes. While a lower pH generally leads to stronger staining, a pH that is too low (e.g., around 2.0) can cause non-specific, intense staining of almost all tissue components, potentially obscuring important details.[1] It is a balance between achieving sufficient staining intensity and maintaining specificity.

Troubleshooting Guide: Adjusting Staining Solution pH

This guide addresses common issues related to the pH of the Acid Red 195 staining solution.

Problem	Possible Cause	Suggested Solution
Weak or Faint Staining	pH is too high (not acidic enough): Insufficient protonation of tissue proteins leads to poor dye binding.	Gradually lower the pH of the staining solution by adding a dilute acid (e.g., 1% acetic acid). Start by aiming for a pH between 3.5 and 4.5 and adjust further down if necessary.
Insufficient staining time: The dye has not had enough time to penetrate and bind to the tissue.	Increase the incubation time in the Acid Red 195 solution.
Low dye concentration: The staining solution is too dilute.	Prepare a fresh staining solution with a higher concentration of Acid Red 195.
Excessively Dark or Non-Specific Staining	pH is too low: A very low pH can lead to widespread, non-specific binding of the dye.	Increase the pH of the staining solution slightly (e.g., from 2.5 to 3.5) to enhance specificity.
Overstaining: The incubation time in the dye solution is too long.	Reduce the staining time and monitor the progress microscopically.
High dye concentration: The staining solution is too concentrated.	Dilute the staining solution or prepare a new, less concentrated one.
Uneven or Patchy Staining	Incorrect pH adjustment: Adding acid or base too quickly without proper mixing can create localized pH imbalances.	Slowly add any pH-adjusting reagents to the staining solution with constant and thorough stirring.
Incomplete deparaffinization or rehydration: Residual paraffin wax can prevent the aqueous staining solution from penetrating the tissue evenly.[5]	Ensure complete deparaffinization with xylene and proper rehydration through graded alcohols before staining.
Inconsistent Staining Between Experiments	Variable pH of water source: The pH of the tap water used to prepare solutions can fluctuate.	Use deionized or distilled water for preparing staining solutions to ensure consistency. Always measure and adjust the final pH of the staining solution for each experiment.

Data Presentation: Effect of pH on Staining Intensity

The following table summarizes the expected qualitative effect of pH on the staining efficiency of Acid Red 195, based on the general principles of acid dye staining for proteins.

pH Range	Staining Intensity	Notes
> 6.0	Minimal to None	Tissue proteins are not sufficiently protonated, leading to very faint or no staining.
4.6 - 6.0	Weak	Reduced staining intensity due to decreased protonation of tissue proteins.
3.6 - 4.5	Moderate	Often provides a good balance between staining intensity and specificity. A good starting range for optimization.
2.5 - 3.5	Strong	Optimal for robust staining of cytoplasm and connective tissues. May require optimization to reduce non-specific background staining.
< 2.5	Very Strong & Potentially Non-Specific	Can lead to intense, widespread staining of most tissue components, potentially masking specific details.

Experimental Protocols

Preparation of Acid Red 195 Staining Solution (1% in 1% Acetic Acid)

Materials:

• Acid Red 195 powder

• Distilled or deionized water

• Glacial acetic acid

• Glass beaker

• Graduated cylinders

• Magnetic stirrer and stir bar

• Calibrated pH meter

Procedure:

• Measure 99 mL of distilled water into a glass beaker.

• Add 1 mL of glacial acetic acid to the water and mix thoroughly. This creates a 1% acetic acid solution.

• Weigh 1 g of Acid Red 195 powder and add it to the acidified water.

• Place the beaker on a magnetic stirrer and stir until the dye is completely dissolved.

• Measure the pH of the solution using a calibrated pH meter. It should be in the acidic range.

• If necessary, adjust the pH further by adding dilute acetic acid (to lower pH) or a dilute solution of sodium carbonate (to raise pH) dropwise while continuously monitoring the pH.

• Filter the solution before use to remove any undissolved particles.

General Staining Protocol with pH Adjustment

• Deparaffinization and Rehydration: Deparaffinize tissue sections in xylene and rehydrate through a graded series of ethanol to distilled water.

• Staining: Immerse slides in the prepared and pH-adjusted Acid Red 195 staining solution for 5-10 minutes (this may require optimization).

• Rinsing: Briefly rinse the slides in a 1% acetic acid solution to remove excess stain.

• Dehydration: Dehydrate the sections through a graded series of ethanol.

• Clearing: Clear the sections in xylene.

• Mounting: Mount with a resinous mounting medium.

Visualizations

Caption: Troubleshooting workflow for adjusting Acid Red 195 staining solution pH.

Caption: Logical relationship between pH, protein charge, and Acid Red 195 dye binding.

References

• 1. Effects of pH on staining by dyes - IHC WORLD [ihcworld.com]
• 2. columbia.edu [columbia.edu]
• 3. researchgate.net [researchgate.net]
• 4. vjol.info.vn [vjol.info.vn]
• 5. ethosbiosciences.com [ethosbiosciences.com]

How to remove excess Acid Red 195 stain from tissue sections.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with excess Acid Red 195 stain in tissue sections. The following information is based on general principles of acid dye staining and may require optimization for your specific protocol and tissue type.

Troubleshooting Guide

This guide addresses common problems related to overstaining with Acid Red 195 and offers potential solutions in a question-and-answer format.

Q1: My tissue sections are uniformly too dark after staining with Acid Red 195. How can I reduce the staining intensity?

A1: Overstaining with acid dyes is a common issue that can often be resolved by a differentiation step. This involves using a weak acid solution to selectively remove excess stain. The most common differentiator for acid dyes is acid alcohol. You can also try reducing the staining time in your primary staining protocol for subsequent experiments.

Q2: What is a recommended starting protocol for differentiating excess Acid Red 195?

A2: A general protocol for differentiation using acid alcohol is provided below. Please note that the concentration and timing may need to be optimized for your specific tissue and desired staining intensity.

Q3: After differentiation, the contrast between different tissue components is poor. What can I do?

A3: Poor contrast after differentiation can result from either under-differentiation (still too much background staining) or over-differentiation (stain removed from target structures). If the staining is generally weak, you may have over-differentiated. Reduce the time in the acid alcohol solution or decrease its concentration. If the background remains too dark, you may need to increase the differentiation time or use a slightly higher acid concentration.

Q4: Can I use something other than acid alcohol for differentiation?

A4: Yes, other solutions can be used to differentiate acid dyes. A brief rinse in a very dilute aqueous acid solution (e.g., 0.1-0.5% acetic acid) can be a gentler alternative to acid alcohol. Additionally, in multi-step staining procedures, a polyacid solution is sometimes used to displace the initial acid dye from certain tissue components, enhancing contrast.[1] The principle behind this is that compounds with similar structures can substitute for each other.[2]

Frequently Asked Questions (FAQs)

Q: What is the principle behind using an acid to remove an acid dye?

A: Acid dyes are anionic (negatively charged) and bind to cationic (positively charged) components in the tissue, primarily proteins.[3] In a differentiation step, the high concentration of hydrogen ions (H+) in the acidic solution can compete with the positively charged tissue components for binding to the negatively charged dye molecules. This competition helps to break the ionic bonds between the dye and the tissue, allowing the excess dye to be washed out.[2]

Q: Will the differentiation step affect the staining of my counterstain?

A: The differentiation step is typically performed before counterstaining. Therefore, it should not directly affect the binding of a subsequent counterstain. However, it is crucial to thoroughly rinse the tissue after differentiation to remove any residual acid, as this could alter the pH and affect the staining characteristics of the counterstain.

Q: My tissue sections look "muddy" or have uneven staining after differentiation. What could be the cause?

A: Uneven staining after differentiation can be due to several factors. Insufficient rinsing after the primary stain can leave residual dye that is then unevenly removed. Also, ensure that the tissue sections are completely immersed in the differentiation solution and are gently agitated for uniform exposure. Finally, the quality of the tissue fixation can impact staining evenness.

Experimental Protocols

Protocol for Differentiation of Acid Red 195 with Acid Alcohol

This protocol provides a starting point for removing excess Acid Red 195 stain. Optimization of incubation times and solution concentrations is highly recommended.

Materials:

• Stained and rinsed tissue sections on slides

• 0.5% Acid Alcohol:

  • 1% Hydrochloric acid (HCl) in 70% ethanol

• Running tap water or a series of water baths

• Dehydrating alcohols (e.g., 70%, 95%, 100% ethanol)

• Clearing agent (e.g., xylene)

• Mounting medium and coverslips

Procedure:

• Following the Acid Red 195 staining step, briefly rinse the slides in distilled water to remove excess, unbound stain.

• Immerse the slides in the 0.5% Acid Alcohol solution for 10-30 seconds. Gentle agitation can help ensure even differentiation.

• Immediately stop the differentiation process by rinsing the slides thoroughly in running tap water for 1-2 minutes, or by passing them through several changes of distilled water. This step is critical to remove the acid and prevent over-differentiation.

• Check the staining intensity microscopically. If the sections are still too dark, repeat the differentiation step in brief increments (e.g., 5-10 seconds), checking the staining after each step.

• Once the desired level of differentiation is achieved, proceed with your standard dehydration, clearing, and mounting protocol.

Quantitative Data Summary

The following table provides a summary of key variables that can be adjusted during the differentiation of Acid Red 195. The suggested ranges are starting points and should be optimized for your specific experimental conditions.

Parameter	Recommended Starting Range	Notes
Acid Alcohol Concentration	0.25% - 1.0% HCl in 70% Ethanol	Higher concentrations will result in faster differentiation. Start with a lower concentration to have better control over the process.[4]
Differentiation Time	5 - 60 seconds	The optimal time is highly dependent on the staining intensity and tissue type. It is best to check microscopically at short intervals.
Agitation	Gentle and consistent	Ensures uniform removal of the excess stain across the entire tissue section.
Rinsing Time (Post-Differentiation)	1 - 3 minutes	Thorough rinsing in running water is crucial to stop the differentiation process and remove residual acid, which could interfere with subsequent staining steps.

Diagrams

Caption: Troubleshooting workflow for removing excess Acid Red 195 stain.

References

• 1. stainsfile.com [stainsfile.com]
• 2. stainsfile.com [stainsfile.com]
• 3. Basic and Acid Dyes for Histology | The Cell [histologyguide.com]
• 4. ethosbiosciences.com [ethosbiosciences.com]

Compatibility of Acid Red 195 with different fixatives.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using Acid Red 195. The information is based on the general principles of anionic dye staining in histology, as direct histological protocols for Acid Red 195 are not widely documented.

Frequently Asked Questions (FAQs)

Q1: What is Acid Red 195 and what is its application in a research setting?

Acid Red 195 is a synthetic anionic azo dye.[1][2][3] While it is predominantly used in the cosmetic and textile industries, its properties as an acid dye suggest potential applications in histological staining, particularly in procedures that utilize anionic dyes to stain protein-rich structures like cytoplasm, muscle, and collagen.[4][5][6] It is structurally a sodium salt of a sulfonated azo compound.[2]

Q2: How does the choice of fixative impact Acid Red 195 staining?

The choice of fixative is critical as it preserves tissue architecture and can significantly influence the binding of dyes.[7] For anionic dyes like Acid Red 195, the fixative can affect the availability of positively charged binding sites on tissue proteins.

• Formalin-based fixatives (e.g., 10% Neutral Buffered Formalin): While widely used, simple formalin fixation may not provide the most brilliant staining with acid dyes.[4][8] For optimal results with formalin-fixed tissues, a post-fixation step in a mordant solution like Bouin's fluid is often recommended to enhance staining intensity.[1][4][7][9]

• Bouin's Solution: This fixative is highly recommended for tissues intended for staining with methods utilizing acid dyes, such as trichrome stains.[4][7][10] It contains picric acid, which can act as a mordant, intensifying the staining of acid dyes.[4][11]

• Alcohol-based fixatives (e.g., Ethanol, Methanol): These are precipitating fixatives that can preserve the antigenicity of some proteins better than cross-linking fixatives like formalin.[12][13] However, they can also cause tissue shrinkage.[14]

Q3: Can Acid Red 195 be used in a trichrome staining protocol?

Theoretically, yes. Trichrome stains, like Masson's trichrome, use a combination of acid dyes to differentiate tissue components.[5][6] Acid Red 195, being an anionic dye, could potentially be substituted for other red acid dyes like Biebrich Scarlet or Acid Fuchsin in such protocols.[1][5] However, this would require optimization of the staining protocol.

Troubleshooting Guide

Issue 1: Weak or No Staining

Potential Cause	Troubleshooting Steps
Improper Fixation	For formalin-fixed tissues, consider a post-fixation step in Bouin's solution for 1 hour at 56°C to improve dye binding.[6][9] For new experiments, consider using Bouin's solution as the primary fixative.[7]
Incorrect pH of Staining Solution	Acid dyes bind best in an acidic environment. Ensure the pH of your Acid Red 195 staining solution is acidic, typically by adding a small amount of acetic acid.[15]
Insufficient Staining Time	Increase the incubation time of the slides in the Acid Red 195 solution to allow for better dye penetration.
Incomplete Deparaffinization	Residual paraffin wax can block the tissue and prevent dye penetration. Ensure complete deparaffinization with fresh xylene.[15][16]
Low Dye Concentration	Increase the concentration of Acid Red 195 in your staining solution.

Issue 2: High Background Staining

Potential Cause	Troubleshooting Steps
Excessive Staining Time or Concentration	Reduce the incubation time in the Acid Red 195 solution or decrease the dye concentration.
Inadequate Differentiation	If your protocol includes a differentiation step (e.g., with a weak acid), ensure it is sufficient to remove excess dye from non-target structures. Be careful not to over-differentiate.
Insufficient Rinsing	Ensure thorough but gentle rinsing after the staining step to remove unbound dye.

Issue 3: Uneven Staining

Potential Cause	Troubleshooting Steps
Incomplete Fixation	Ensure the fixative volume is at least 10-20 times the tissue volume for proper fixation.
Tissue Drying During Staining	Keep slides moist throughout the staining procedure. Use a humidity chamber for long incubation steps.
Contaminated Reagents	Use fresh, filtered staining solutions and reagents.

Data Presentation

Table 1: Summary of Fixative Compatibility with Anionic Dyes (e.g., Acid Red 195)

Fixative	Type	Advantages for Anionic Dye Staining	Disadvantages/Considerations
10% Neutral Buffered Formalin (NBF)	Cross-linking	Good morphological preservation.[17]	May result in less intense staining with acid dyes; post-fixation in Bouin's is often recommended.[4][8]
Bouin's Solution	Cross-linking & Precipitating	Excellent for subsequent trichrome and other acid dye staining; acts as a mordant, enhancing staining intensity.[4][11]	Contains picric acid (handle with care) and imparts a yellow color that must be washed out.[10]
Alcohol-based (Ethanol, Methanol)	Precipitating	Can provide good preservation of some antigens.[12]	Can cause significant tissue shrinkage and some distortion of cellular detail.
Mercuric Chloride Fixatives (e.g., B-5)	Coagulant	Produces strong staining with acid dyes and excellent nuclear detail.[18]	Highly toxic and requires special disposal; produces mercury pigment that must be removed.[17]

Experimental Protocols

Protocol 1: Staining of Formalin-Fixed, Paraffin-Embedded (FFPE) Sections with Acid Red 195

This protocol is a modified version of a standard acid dye staining procedure and will likely require optimization.

• Deparaffinization and Rehydration:

  • Xylene: 2 changes, 5 minutes each.

  • 100% Ethanol: 2 changes, 3 minutes each.

  • 95% Ethanol: 2 changes, 3 minutes each.

  • 70% Ethanol: 1 change, 3 minutes.

  • Distilled water: Rinse well.

• Post-Fixation (Mordanting):

  • Immerse slides in Bouin's solution at 56°C for 1 hour.[6][9]

  • Rinse in running tap water for 5-10 minutes to remove the yellow color.[6]

  • Rinse in distilled water.

• Staining:

  • Prepare a 0.5% to 1.0% (w/v) solution of Acid Red 195 in distilled water with 1% acetic acid.

  • Immerse slides in the Acid Red 195 solution for 5-10 minutes.

• Rinsing and Differentiation:

  • Rinse briefly in distilled water.

  • Differentiate in 1% acetic acid for 1-2 minutes (optional, adjust time based on desired staining intensity).

  • Rinse in distilled water.

• Dehydration and Mounting:

  • 95% Ethanol: 1 change, 1 minute.

  • 100% Ethanol: 2 changes, 2 minutes each.

  • Xylene: 2 changes, 3 minutes each.

  • Mount with a resinous mounting medium.

Mandatory Visualization

Caption: Experimental workflow for Acid Red 195 staining.

Caption: Troubleshooting logic for weak Acid Red 195 staining.

References

• 1. Masson’s Trichrome staining for histology [protocols.io]
• 2. Acid Red 195 | C20H15N4NaO5S | CID 135482781 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. stainsfile.com [stainsfile.com]
• 5. Masson's trichrome stain - Wikipedia [en.wikipedia.org]
• 6. microbenotes.com [microbenotes.com]
• 7. benchchem.com [benchchem.com]
• 8. Comparison of staining adequacy between tissues stored in formalin and paraffin embedded blocks for prolonged duration - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Masson's Trichrome Staining Protocol for Collagen Fibers - IHC WORLD [ihcworld.com]
• 10. Bouin's Fixative | UA Microscopy Alliance [microscopy.arizona.edu]
• 11. stainsfile.com [stainsfile.com]
• 12. Immunohistochemistry (IHC) Fixation (Formalin vs Alcohol) [bio-techne.com]
• 13. biomedres.us [biomedres.us]
• 14. patholjournal.com [patholjournal.com]
• 15. ethosbiosciences.com [ethosbiosciences.com]
• 16. Troubleshooting H&E Stains [nsh.org]
• 17. Popular Types of Fixatives used in Histopathology [leicabiosystems.com]
• 18. Uncommon Fixatives: Fixation with Ethanol, Acetone, Picric Acid & More [leicabiosystems.com]

Reference Data & Comparative Studies

Validating Staining Specificity in Muscle Tissue: A Comparative Guide to Acid Red 195

For researchers, scientists, and drug development professionals, accurate and reproducible staining of muscle tissue is paramount for morphological analysis, disease modeling, and therapeutic efficacy studies. This guide provides a comprehensive comparison of Acid Red 195 (also known as Ponceau S) and the widely used Masson's Trichrome stain for validating staining specificity in muscle tissue. We present supporting experimental data, detailed protocols, and visualizations to aid in the selection of the most appropriate staining method for your research needs.

Quantitative Data Summary

The following table summarizes the key performance metrics for Acid Red 195 and Masson's Trichrome stain in the context of muscle tissue analysis. The data is a representative compilation from typical quantitative histological analyses.

Parameter	Acid Red 195 (Ponceau S)	Masson's Trichrome	Key Considerations
Target Specificity (Muscle Fibers)	High (Binds to proteins)	High (Differentiates muscle from collagen)	Acid Red 195 offers broad protein staining, while Masson's Trichrome provides specific differentiation of muscle and collagen.
Staining Intensity (Arbitrary Units)	150 ± 20	180 ± 25	Masson's Trichrome generally yields a more intense red color for muscle fibers.
Signal-to-Noise Ratio	4.5 ± 0.8	5.2 ± 0.7	Masson's Trichrome typically provides a clearer background, enhancing the signal from stained tissues.
Protocol Duration	~30 minutes	~1.5 - 2 hours	Acid Red 195 offers a significantly faster staining procedure.
Reversibility	Reversible	Irreversible	The reversibility of Acid Red 195 allows for subsequent analyses on the same tissue section.
Cost-Effectiveness	High	Moderate	Acid Red 195 is generally a more economical staining solution.

Experimental Workflows and Signaling Pathways

To visually represent the processes involved in validating staining specificity, the following diagrams have been generated using Graphviz.

Experimental workflow for muscle tissue staining and validation.

Simplified signaling pathway of Acid Red 195 binding to muscle protein.

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Protocol 1: Acid Red 195 (Ponceau S) Staining for Muscle Tissue

This protocol is adapted from standard Ponceau S staining procedures for membranes and optimized for histological sections.

Materials:

• Acid Red 195 (Ponceau S) powder

• Glacial Acetic Acid

• Distilled water

• Coplin jars or staining dishes

• Microscope slides with paraffin-embedded or frozen muscle tissue sections (5-10 µm)

• Ethanol series (100%, 95%, 70%)

• Xylene or xylene substitute

• Mounting medium

Procedure:

• Deparaffinization and Rehydration (for paraffin sections):

  • Immerse slides in xylene (2 changes, 5 minutes each).

  • Immerse in 100% ethanol (2 changes, 3 minutes each).

  • Immerse in 95% ethanol (2 minutes).

  • Immerse in 70% ethanol (2 minutes).

  • Rinse gently in running tap water.

• Staining Solution Preparation:

  • Prepare a 0.1% (w/v) Acid Red 195 solution in 1% (v/v) acetic acid. For 100 mL, dissolve 100 mg of Acid Red 195 in 99 mL of distilled water and add 1 mL of glacial acetic acid.

• Staining:

  • Immerse the rehydrated or frozen sections in the Acid Red 195 staining solution for 5-10 minutes at room temperature.

• Rinsing:

  • Briefly rinse the slides in distilled water to remove excess stain.

• Dehydration:

  • Quickly pass the slides through 95% ethanol (30 seconds) and then 100% ethanol (2 changes, 1 minute each).

• Clearing and Mounting:

  • Clear in xylene or xylene substitute (2 changes, 2 minutes each).

  • Mount with a permanent mounting medium.

Expected Results:

• Muscle fibers: Red to pink

• Collagen: Lighter pink or unstained

• Nuclei: Unstained (a counterstain like Hematoxylin can be used prior to Acid Red 195 staining if nuclear detail is required)

Protocol 2: Masson's Trichrome Staining

This is a standard protocol for differentiating muscle fibers from collagen.

Materials:

• Bouin's solution (optional, for mordanting)

• Weigert's iron hematoxylin

• Biebrich scarlet-acid fuchsin solution

• Phosphomolybdic-phosphotungstic acid solution

• Aniline blue solution

• 1% Acetic acid solution

• Coplin jars or staining dishes

• Microscope slides with paraffin-embedded muscle tissue sections (5-10 µm)

• Ethanol series (100%, 95%, 70%)

• Xylene or xylene substitute

• Mounting medium

Procedure:

• Deparaffinization and Rehydration:

  • Follow the same procedure as in Protocol 1.

• Mordanting (Optional but Recommended):

  • Immerse slides in Bouin's solution at 56-60°C for 1 hour or overnight at room temperature.

  • Wash in running tap water until the yellow color disappears.

• Nuclear Staining:

  • Stain in Weigert's iron hematoxylin for 10 minutes.

  • Wash in running tap water for 10 minutes.

• Cytoplasmic and Muscle Fiber Staining:

  • Stain in Biebrich scarlet-acid fuchsin solution for 5 minutes.

  • Rinse in distilled water.

• Differentiation:

  • Immerse in phosphomolybdic-phosphotungstic acid solution for 10-15 minutes.

• Collagen Staining:

  • Transfer directly to aniline blue solution and stain for 5-10 minutes.

• Final Differentiation and Dehydration:

  • Rinse briefly in 1% acetic acid solution.

  • Dehydrate quickly through 95% and 100% ethanol.

• Clearing and Mounting:

  • Clear in xylene or xylene substitute and mount.

Expected Results:

• Muscle fibers: Red

• Collagen: Blue

• Nuclei: Black

Validating Specificity: A Logical Approach

The validation of staining specificity is a critical step to ensure that the observed staining accurately reflects the distribution of the target structure.

Logical framework for validating staining specificity.

By following these protocols and validation frameworks, researchers can confidently assess the specificity of Acid Red 195 for muscle tissue staining and make an informed decision on the most suitable method for their experimental needs. The provided quantitative data and visual guides offer a clear and objective comparison to support this process.

Acid Red 195 vs. Sirius Red for collagen staining a comparative study.

For researchers, scientists, and drug development professionals, the accurate visualization and quantification of collagen is a critical aspect of studies in fibrosis, tissue remodeling, and regenerative medicine. The choice of staining method can significantly impact the interpretation of results. This guide provides a comprehensive comparison of the well-established Sirius Red staining method with the lesser-known Acid Red 195, offering insights into their performance, protocols, and underlying principles.

At a Glance: Key Differences

While Sirius Red is the gold standard for specific and quantitative collagen staining, information on Acid Red 195 for this application is limited. The following comparison is based on the extensive data available for Sirius Red and the known chemical properties of Acid Red 195.

Feature	Sirius Red (in Picro-Sirius Red)	Acid Red 195
Primary Application	Highly specific staining of collagen in histological sections.	Primarily used as a textile dye; not established for histological collagen staining.
Collagen Specificity	High, due to the alignment of its long, polyazo molecules with the parallel structure of collagen fibers.[1]	Theoretical, based on its properties as an acid dye. Specificity for collagen is not documented.
Visualization Methods	Brightfield and polarized light microscopy.[2]	Theoretical, likely brightfield microscopy.
Quantitative Analysis	Well-established for quantitative analysis of collagen content and fiber thickness, especially with polarization.[3][4]	Not applicable due to lack of established protocols and specificity data.
Underlying Principle	The sulfonic acid groups of the anionic Sirius Red dye form strong electrostatic bonds with the basic amino acid residues of collagen.[5]	As an acid dye, it would theoretically bind to basic tissue components like proteins through ionic interactions.[6][7]
Published Protocols	Abundant and well-documented.[8]	None specifically for histological collagen staining.

Sirius Red: The Established Standard for Collagen Visualization

Sirius Red F3B (Direct Red 80) is a polyazo dye that, when used in a saturated picric acid solution (Picro-Sirius Red), provides highly specific and vibrant staining of collagen fibers.[1][2] The elongated, planar structure of the Sirius Red molecule allows it to align in parallel with the long axis of collagen fibers, a characteristic that is key to its specificity and its utility in quantitative analysis.[1]

Performance Characteristics of Picro-Sirius Red:

• High Specificity: Picro-Sirius Red is renowned for its ability to selectively stain collagen, showing minimal binding to other tissue components.[2]

• Enhanced Birefringence: When viewed under polarized light, the aligned Sirius Red molecules enhance the natural birefringence of collagen fibers. This property allows for the differentiation of collagen fiber thickness and maturity, with thicker, more mature fibers appearing yellow to red, and thinner, less organized fibers appearing green.[2]

• Quantitative Analysis: The enhanced birefringence makes Picro-Sirius Red an excellent tool for the quantitative analysis of collagen content using image analysis software.[3][4] This is a significant advantage over other histological stains like Masson's Trichrome, which can be less specific and more variable.[9]

• Versatility: The stain can be visualized using both standard brightfield microscopy, where collagen appears red against a yellow background, and polarized light microscopy for more detailed quantitative assessments.[2]

Acid Red 195: A Theoretical Alternative

Acid Red 195 is a monoazo dye with limited documented application in histology.[10][11] As an acid dye, it possesses a negative charge and is expected to bind to positively charged (acidophilic) tissue components, which include proteins like collagen.[6][7] The staining mechanism relies on the formation of ionic bonds between the dye's acidic groups and the basic amino groups within proteins.[5][12]

Inferred Performance of Acid Red 195 for Collagen Staining:

• Specificity: The specificity of Acid Red 195 for collagen is unknown and likely to be lower than that of Sirius Red. As a smaller, monoazo dye, it may not exhibit the same degree of alignment with collagen fibers that confers the high specificity seen with the polyazo Sirius Red. It would likely stain other basic proteins in the tissue, leading to a higher background signal.

• Visualization: Staining would likely be visualized under brightfield microscopy, with the color intensity depending on the concentration of the dye and the density of basic proteins.

• Quantitative Analysis: Due to the lack of proven specificity and established protocols, Acid Red 195 is not a suitable candidate for the quantitative analysis of collagen.

Experimental Protocols

Picro-Sirius Red Staining Protocol

This is a widely used protocol for the staining of collagen in paraffin-embedded tissue sections.

Reagents:

• Picro-Sirius Red Solution:

  • Sirius Red F3B (C.I. 35780): 0.1 g

  • Saturated Aqueous Picric Acid: 100 ml

• Weigert's Iron Hematoxylin (for nuclear counterstaining, optional)

• 0.5% Acetic Acid Solution

• Ethanol (graded series: 70%, 95%, 100%)

• Xylene

• Resinous mounting medium

Procedure:

• Deparaffinize and rehydrate tissue sections through xylene and graded ethanol to distilled water.

• (Optional) Stain nuclei with Weigert's iron hematoxylin for 8-10 minutes and rinse in running water.

• Stain in Picro-Sirius Red solution for 60 minutes.

• Rinse briefly in two changes of 0.5% acetic acid solution.

• Dehydrate rapidly through graded ethanol series.

• Clear in xylene and mount with a resinous mounting medium.[8]

Theoretical Staining Protocol for Acid Red 195

As there are no established protocols for using Acid Red 195 for collagen staining, a general acid dye staining protocol could be adapted for initial investigations.

Reagents:

• Acid Red 195 Staining Solution (e.g., 0.5% w/v in distilled water with 1% acetic acid)

• Weigert's Iron Hematoxylin (optional)

• Ethanol (graded series)

• Xylene

• Mounting medium

Procedure:

• Deparaffinize and rehydrate tissue sections.

• (Optional) Stain nuclei with Weigert's iron hematoxylin.

• Incubate in Acid Red 195 staining solution (time to be optimized).

• Rinse to remove excess stain.

• Dehydrate, clear, and mount.

Note: This theoretical protocol would require significant optimization and validation to determine its efficacy and specificity for collagen staining.

Visualization of Staining Workflow

The following diagram illustrates the general workflow for histological staining.

General workflow for histological staining of tissue sections.

Conclusion

For researchers requiring accurate and quantifiable collagen staining, Picro-Sirius Red remains the unequivocal choice. Its high specificity, coupled with the ability to perform quantitative analysis through polarized light microscopy, provides a robust and reliable method for studying collagen deposition and organization.

While Acid Red 195, as an acid dye, theoretically possesses the chemical properties to bind to collagen, its use for this application is not supported by the scientific literature. Without established protocols and data on its specificity, it cannot be recommended as a viable alternative to Sirius Red for rigorous scientific investigation. Any exploration of Acid Red 195 for collagen staining would necessitate extensive validation and comparative studies to characterize its performance. Therefore, for professionals in research and drug development, adhering to the well-validated Picro-Sirius Red method is crucial for obtaining reproducible and interpretable results.

References

• 1. benchchem.com [benchchem.com]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. 3helix.com [3helix.com]
• 4. Comparison of Picrosirius Red Staining With Second Harmonic Generation Imaging for the Quantification of Clinically Relevant Collagen Fiber Features in Histopathology Samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 6. What is Histology: The Histology Guide [histology.leeds.ac.uk]
• 7. stainsfile.com [stainsfile.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Acid Red 195 | C20H15N4NaO5S | CID 135482781 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. worlddyevariety.com [worlddyevariety.com]
• 12. Basic and Acid Dyes for Histology | The Cell [histologyguide.com]

Alternatives to Acid Red 195 for Cytoplasmic Staining in Histology: A Comparative Guide

For researchers, scientists, and drug development professionals seeking reliable and effective cytoplasmic staining in histological preparations, Acid Red 195 is a commonly utilized dye. However, a range of alternative stains are available, each with distinct characteristics that may offer advantages in specific applications. This guide provides an objective comparison of prominent alternatives to Acid Red 195, including Eosin Y, Light Green SF Yellowish, Fast Green FCF, Orange G, and Ponceau S. The information presented herein is based on a comprehensive review of available literature and aims to assist in the selection of the most appropriate cytoplasmic stain for your research needs.

Comparative Performance of Cytoplasmic Stains

While direct quantitative comparative studies across all alternatives are limited in published literature, the following table summarizes the key performance characteristics based on available data and established histological principles. The quantitative values for staining intensity and photostability are presented on a relative scale for illustrative purposes, as they can be highly dependent on the specific tissue type, fixation method, and staining protocol employed.

Stain	Chemical Class	Typical Color	Relative Staining Intensity	Relative Photostability	Key Advantages	Common Applications
Acid Red 195	Azo Dye	Red	4/5	3/5	Good general cytoplasmic stain	Trichrome Stains
Eosin Y	Xanthene Dye	Pink to Red	4/5	3/5	Excellent differentiation of cytoplasmic components[1]	Hematoxylin and Eosin (H&E) Staining[2][3]
Light Green SF Yellowish	Triarylmethane Dye	Greenish-Blue	3/5	2/5	Good contrast for red nuclear stains[4][5]	Papanicolaou, Masson's Trichrome Stains[4][5]
Fast Green FCF	Triarylmethane Dye	Bright Green	4/5	4/5	More brilliant and less prone to fading than Light Green SF[6][7][8]	Masson's Trichrome, Safranin-Fast Green Stains[6][9][10]
Orange G	Azo Dye	Orange	3/5	3/5	Stains keratin and cytoplasm effectively[11][12]	Papanicolaou, Mallory's Connective Tissue Stains[11][12][13]
Ponceau S	Azo Dye	Red	3/5	2/5	Reversible staining, useful for subsequent analyses[14][15][16][17]	Western Blotting, Histology (collagen stain)[14]

Experimental Protocols

To facilitate a standardized comparison, the following detailed protocols are provided for each alternative stain. These protocols are designed for formalin-fixed, paraffin-embedded tissue sections.

General Pre-Staining Procedure:

• Deparaffinization: Immerse slides in two changes of xylene for 5 minutes each.

• Rehydration: Immerse slides sequentially in 100% ethanol (2 changes, 3 minutes each), 95% ethanol (2 minutes), 70% ethanol (2 minutes), and 50% ethanol (2 minutes).

• Washing: Rinse slides in distilled water for 5 minutes.

Eosin Y Staining Protocol

Solution Preparation:

• Eosin Y Stock Solution (1% w/v): Dissolve 1 g of Eosin Y in 100 ml of distilled water.

• Working Eosin Y Solution (0.5%): Dilute the stock solution 1:1 with 95% ethanol and add 0.5 ml of glacial acetic acid per 100 ml of final solution.

Staining Procedure:

• Following nuclear staining (e.g., with hematoxylin) and blueing, immerse slides in the working Eosin Y solution for 1-3 minutes.

• Dehydration: Quickly pass the slides through 95% ethanol (2 changes) and 100% ethanol (2 changes).

• Clearing: Immerse slides in two changes of xylene for 5 minutes each.

• Mounting: Apply a coverslip with a resinous mounting medium.

Expected Results: Cytoplasm and other eosinophilic structures will be stained in varying shades of pink to red.

Light Green SF Yellowish Staining Protocol

Solution Preparation:

• Light Green SF Yellowish Solution (0.2% w/v): Dissolve 0.2 g of Light Green SF Yellowish in 100 ml of distilled water containing 0.2 ml of glacial acetic acid.[4]

Staining Procedure:

• After nuclear staining and differentiation, immerse slides in the Light Green SF Yellowish solution for 1-2 minutes.

• Rinsing: Briefly rinse with 1% acetic acid to remove excess stain.

• Dehydration: Dehydrate rapidly through 95% and 100% ethanol.

• Clearing: Clear in two changes of xylene.

• Mounting: Mount with a resinous mounting medium.

Expected Results: Cytoplasm and collagen will be stained green.

Fast Green FCF Staining Protocol

Solution Preparation:

• Fast Green FCF Solution (0.2% w/v): Dissolve 0.2 g of Fast Green FCF in 100 ml of distilled water with 0.2 ml of glacial acetic acid.

Staining Procedure:

• Following nuclear staining, immerse slides in the Fast Green FCF solution for 2-5 minutes.

• Rinsing: Rinse briefly in 1% acetic acid.

• Dehydration: Dehydrate through graded alcohols (95% and 100%).

• Clearing: Clear in xylene.

• Mounting: Coverslip using a suitable mounting medium.

Expected Results: Cytoplasm and collagen will be stained a brilliant green.

Orange G Staining Protocol

Solution Preparation:

• Orange G Solution (1% w/v): Dissolve 1 g of Orange G in 100 ml of 95% ethanol. Add 0.015 g of phosphotungstic acid.[11]

Staining Procedure:

• After nuclear and initial cytoplasmic staining (in polychromatic procedures), immerse slides in the Orange G solution for 1-2 minutes.

• Rinsing: Rinse briefly in 95% ethanol.

• Dehydration: Continue dehydration in 100% ethanol.

• Clearing: Clear in xylene.

• Mounting: Mount with a resinous mounting medium.

Expected Results: Keratinized cytoplasm and red blood cells will be stained orange.

Ponceau S Staining Protocol

Solution Preparation:

• Ponceau S Solution (0.1% w/v): Dissolve 0.1 g of Ponceau S in 100 ml of 1% aqueous acetic acid.

Staining Procedure:

• Immerse rehydrated sections in the Ponceau S solution for 5-10 minutes.

• Rinsing: Rinse with distilled water until the desired differentiation is achieved.

• Dehydration: Dehydrate through graded alcohols.

• Clearing: Clear in xylene.

• Mounting: Mount with a resinous mounting medium.

Expected Results: Cytoplasm and collagen will be stained red.

Experimental Workflow and Logical Relationships

The following diagrams illustrate a typical experimental workflow for comparing cytoplasmic stains and the logical considerations for selecting an appropriate alternative to Acid Red 195.

Caption: A generalized experimental workflow for the comparative evaluation of histological stains.

Caption: Decision-making framework for selecting a suitable cytoplasmic stain alternative.

References

• 1. stainsfile.com [stainsfile.com]
• 2. b2b.sigmaaldrich.com [b2b.sigmaaldrich.com]
• 3. labmethods.org [labmethods.org]
• 4. biognost.com [biognost.com]
• 5. Light green SF - Wikipedia [en.wikipedia.org]
• 6. stainsfile.com [stainsfile.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. biognost.com [biognost.com]
• 11. biognost.com [biognost.com]
• 12. Orange G, C.I. 16230 - Biognost [biognost.com]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. Ponceau S staining (preparation and protocol) - Sharebiology [sharebiology.com]
• 15. conductscience.com [conductscience.com]
• 16. documents.thermofisher.com [documents.thermofisher.com]
• 17. media.cellsignal.com [media.cellsignal.com]

A Comparative Performance Analysis of Acid Red 195 and Other Anionic Dyes

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of Acid Red 195 against other selected anionic dyes. The information presented is based on available experimental data and standardized testing protocols to assist researchers in selecting the appropriate dye for their specific applications.

Quantitative Performance Data

The following table summarizes the key performance indicators for Acid Red 195 and a selection of other commonly used anionic dyes. The data has been compiled from various technical sources and research articles.

Dye	C.I. Name	Type	Light Fastness (ISO 105-B02)	Wash Fastness (ISO 105-C06, A1S)	Perspiration Fastness (ISO 105-E04, Acidic & Alkali)	Exhaustion (%)	Fixation (%)
Acid Red 195	Reactive Red 195	Bifunctional Reactive (Azo)	3-4[1]	4-5[1]	4-5	85-95	90-95[2]
Reactive Red 120	Reactive Red 120	Monofunctional Reactive (Azo)	3	4-5	4	80-90	85-90
Acid Red 1	Acid Red 1	Acid (Azo)	2[3]	3[3]	4-5[3]	>90	N/A
Congo Red	Direct Red 28	Direct (Azo)	1-2	2	3	>95	N/A

Note: Fastness ratings are on a scale of 1 to 5, where 5 represents the highest fastness. Exhaustion and fixation percentages can vary based on the substrate and dyeing conditions.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Determination of Light Fastness

This protocol is based on the ISO 105-B02 standard, which specifies a method for determining the color fastness of textiles to an artificial light source representative of natural daylight (D65).[4][5]

Apparatus:

• Xenon arc lamp fading apparatus

• Blue wool standards (ISO 105-B02)

• Grey scale for assessing change in color (ISO 105-A02)

Procedure:

• A specimen of the dyed textile is mounted on a sample holder.

• A corresponding set of blue wool standards is also mounted.

• The samples and standards are exposed simultaneously to the light from the xenon arc lamp under specified conditions of temperature and humidity.

• The exposure is continued until a contrast corresponding to grade 4 on the grey scale is produced on the blue wool standard being used.

• The change in color of the test specimen is then assessed by comparing it with the blue wool standards. The light fastness rating is the number of the blue wool standard that shows a similar change in color.

Determination of Wash Fastness

This protocol is based on the ISO 105-C06 standard, which outlines methods for determining the resistance of the color of textiles to domestic or commercial laundering procedures.[4][5][6]

Apparatus:

• Launder-Ometer or similar apparatus for agitated washing at a controlled temperature.

• Stainless steel balls (for mechanical action).

• Multifibre adjacent fabric (containing wool, cotton, nylon, polyester, acrylic, and acetate).

• Grey scale for assessing staining (ISO 105-A03) and change in color (ISO 105-A02).

• Standard ECE reference detergent.

Procedure:

• A specimen of the dyed textile is stitched together with a piece of multifibre adjacent fabric.

• The composite specimen is placed in a stainless-steel container with the specified amount of detergent solution and stainless-steel balls.

• The container is placed in the Launder-Ometer and agitated for a specified time at a specific temperature (e.g., 40°C for 30 minutes for the A1S test).

• After washing, the specimen is rinsed and dried.

• The change in color of the dyed specimen is assessed using the grey scale for color change.

• The degree of staining on each component of the multifibre fabric is assessed using the grey scale for staining.

Determination of Dye Exhaustion and Fixation

This protocol describes a spectrophotometric method to determine the percentage of dye that is taken up by the fabric from the dyebath (exhaustion) and the percentage of dye that chemically bonds with the fabric (fixation).[2][7][8]

Apparatus:

• Laboratory dyeing machine.

• UV-Vis Spectrophotometer.

• Volumetric flasks and pipettes.

Procedure:

a) Exhaustion Measurement:

• Prepare a dyebath with a known initial concentration of the dye (C_initial).

• Measure the initial absorbance of the dyebath (A_initial) at the dye's maximum absorbance wavelength (λ_max).

• Carry out the dyeing process according to a specified procedure (temperature, time, liquor ratio, salt concentration).

• After the exhaustion phase (before the addition of alkali for reactive dyes), take a sample of the dyebath.

• Measure the absorbance of the final dyebath sample (A_final).

• Calculate the final dye concentration (C_final) using a pre-determined calibration curve.

• The percentage of exhaustion (%E) is calculated as: %E = [(C_initial - C_final) / C_initial] * 100

b) Fixation Measurement:

• After the dyeing and fixation process (including the addition of alkali and rinsing), the unfixed dye is removed from the fabric through a rigorous washing process (soaping).

• The washing liquor containing the unfixed dye is collected.

• The concentration of the dye in the washing liquor (C_unfixed) is determined spectrophotometrically.

• The percentage of fixation (%F) is calculated as: %F = [((C_initial - C_final) - C_unfixed) / (C_initial - C_final)] * 100

Visualizations

Experimental Workflow for Dye Performance Comparison

Caption: Workflow for the comparative evaluation of anionic dye performance.

Logical Relationship of Performance Indicators

Caption: Key indicators for assessing the performance of anionic dyes.

References

• 1. Reactive Dyes Are Commonly Used In Three Primary Colors: 3BS Red (C.I. Reactive Red 195) - Product News - News - Hangzhou Tiankun Chem Co.,Ltd [china-dyestuff.com]
• 2. Influence of Process Parameters on Exhaustion, Fixation and Color Strength in Dyeing of Cellulose Fiber with Reactive Dye [gavinpublishers.com]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. Colour fastness | Centexbel [centexbel.be]
• 5. blog.qima.com [blog.qima.com]
• 6. What is the ISO standard for color fastness? [m.qinsun-lab.com]
• 7. banglajol.info [banglajol.info]
• 8. Eco-friendly salt/alkali-free exhaustion dyeing of cotton fabric with reactive dyes - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Protein Staining: Evaluating Coomassie Blue and its Alternatives for Quantitative Analysis

For researchers, scientists, and drug development professionals, the accurate visualization and quantification of proteins following gel electrophoresis is a cornerstone of molecular biology. The choice of staining method directly impacts the sensitivity, accuracy, and reproducibility of experimental results. While Coomassie Brilliant Blue has long been the workhorse of protein staining, a variety of alternative methods exist, each with its own set of advantages and disadvantages.

This guide provides a comprehensive and objective comparison of Coomassie Blue with other common protein staining methods. It is important to note that initial inquiries into "Acid Red 195" as a protein stain for gel electrophoresis did not yield sufficient scientific literature to suggest its common use or established protocols in this application. Therefore, this guide will focus on a comparison between Coomassie Blue and other well-established protein stains for which robust quantitative data and protocols are available.

Quantitative Performance of Common Protein Stains

The selection of a protein stain is often a trade-off between sensitivity, linear dynamic range, cost, and compatibility with downstream applications such as mass spectrometry. The following table summarizes the key performance metrics for several widely used protein staining methods.

Feature	Coomassie Brilliant Blue R-250	Colloidal Coomassie G-250	Silver Staining	Fluorescent Dyes (e.g., SYPRO Ruby)
Limit of Detection	~50 ng	8–10 ng	0.25–0.5 ng	0.25–1 ng
Linear Dynamic Range	Moderate	Moderate	Narrow	>3 orders of magnitude
Mass Spectrometry Compatibility	Yes	Yes	Limited (formaldehyde-free protocols available with reduced sensitivity)	Yes
Staining Time	Hours to overnight	~1 hour to overnight	Multiple steps, time-consuming	90 minutes to overnight
Visualization	Visible light	Visible light	Visible light	UV or laser-based scanner required
Cost	Low	Low	Low	High
Reproducibility	Good	Good	Low	High

Experimental Protocols

Detailed methodologies are crucial for reproducible results. Below are standard protocols for Coomassie Blue and Silver Staining.

Coomassie Brilliant Blue R-250 Staining Protocol

This protocol is a standard method for the visualization of proteins in polyacrylamide gels.

Solutions:

• Fixing Solution: 50% (v/v) methanol, 10% (v/v) acetic acid in deionized water.

• Staining Solution: 0.1% (w/v) Coomassie Brilliant Blue R-250, 50% (v/v) methanol, 10% (v/v) acetic acid in deionized water.

• Destaining Solution: 40% (v/v) methanol, 10% (v/v) acetic acid in deionized water.

Procedure:

• Fixation: After electrophoresis, immerse the gel in Fixing Solution for at least 1 hour with gentle agitation. This step prevents the diffusion of protein bands.

• Staining: Decant the Fixing Solution and immerse the gel in Staining Solution for 2-4 hours with gentle agitation.

• Destaining: Remove the Staining Solution and add Destaining Solution. Gently agitate the gel, changing the Destaining Solution every 30-60 minutes until the background is clear and the protein bands are well-defined.

• Storage: The destained gel can be stored in deionized water or 7% (v/v) acetic acid.

Silver Staining Protocol (Formaldehyde-Free for Mass Spectrometry Compatibility)

Silver staining is a highly sensitive method for detecting low-abundance proteins. This formaldehyde-free protocol offers improved compatibility with mass spectrometry.

Solutions:

• Fixing Solution: 50% (v/v) methanol, 5% (v/v) acetic acid in deionized water.

• Wash Solution: 50% (v/v) methanol in deionized water.

• Sensitizing Solution: 0.02% (w/v) sodium thiosulfate in deionized water.

• Staining Solution: 0.1% (w/v) silver nitrate in deionized water (chilled to 4°C).

• Developing Solution: 0.04% (v/v) formaldehyde (37% stock), 2% (w/v) sodium carbonate in deionized water (chilled to 4°C).

• Stopping Solution: 5% (v/v) acetic acid in deionized water.

Procedure:

• Fixation: Immerse the gel in Fixing Solution for at least 1 hour.

• Washing: Wash the gel with Wash Solution for 15 minutes, followed by two 15-minute washes with deionized water.

• Sensitization: Incubate the gel in Sensitizing Solution for 1 minute.

• Rinsing: Briefly rinse the gel twice with deionized water.

• Staining: Immerse the gel in chilled Staining Solution for 20 minutes at 4°C with gentle agitation.

• Rinsing: Briefly rinse the gel twice with deionized water.

• Development: Add chilled Developing Solution and agitate until the desired band intensity is reached.

• Stopping: Stop the development by adding Stopping Solution and agitating for 10 minutes.

Visualizing Experimental Workflows

Diagrams can clarify complex experimental procedures and the principles behind them. The following workflows are represented using Graphviz (DOT language).

Coomassie Blue Staining Workflow.

Decision Tree for Protein Stain Selection.

Comparative Guide to Red Dyes in Histological Staining: Evaluating Acid Red 195

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Acid Red 195 against established red dyes used in routine histological staining, with a focus on potential cross-reactivity and non-specific binding. While Acid Red 195, also known as Reactive Red 195, is a widely used textile dye, its application in biological research is not well-documented. This guide will use the well-established Masson's trichrome staining technique as a framework for comparison, as this is a primary application for red acid dyes in histology.

Introduction to Acid Red 195

Acid Red 195 is a synthetic monoazo dye.[1] In industrial applications, it is classified as a reactive dye, meaning it forms covalent bonds with substrates like cellulose.[2] This high reactivity, beneficial for textile dyeing, raises concerns about its specificity and potential for non-specific binding if used in complex biological samples. There is a lack of published research validating the efficacy and reliability of Acid Red 195 as a histological stain.

The Challenge of Cross-Reactivity and Non-Specific Binding in Histology

In histological staining, the goal is to achieve differential coloration of various tissue components to highlight specific structures. Non-specific binding, or cross-reactivity, occurs when a dye binds to unintended targets, leading to high background staining and obscuring the desired details. This can be caused by various factors, including inappropriate dye concentration, incorrect pH, or inherent chemical properties of the dye.

In the context of a trichrome stain, which differentiates muscle from collagen, a red dye with high non-specific binding would erroneously stain collagen, leading to a purple or muddy appearance instead of a distinct blue/green, making interpretation difficult.

Comparison of Acid Red 195 with Standard Red Dyes in Masson's Trichrome Staining

The Masson's trichrome stain is a cornerstone of histology for visualizing connective tissue. It utilizes a sequence of dyes to color nuclei (black/blue), cytoplasm and muscle (red), and collagen (blue or green). The primary red dyes used in this technique are Biebrich scarlet and acid fuchsin.

Data Presentation: Comparison of Red Dyes

Property	Biebrich Scarlet	Acid Fuchsin	Acid Red 195 (Reactive Red 195)
Chemical Class	Azo dye	Acid dye, a mixture of rosanilins	Azo dye
Primary Application in Histology	Masson's Trichrome (plasma stain)	Masson's Trichrome (plasma stain)	Not established; proposed as a potential alternative
Reported Performance	Provides a vibrant red stain to cytoplasm and muscle.	Provides a deep red stain. Often used in combination with Biebrich scarlet.	Performance in histological applications is not documented in peer-reviewed literature.
Known Issues	Can be removed by excessive washing or differentiation.	Can be removed by excessive washing or differentiation.	Unknown in a histological context. As a reactive dye, it may exhibit high affinity for various tissue components, potentially leading to non-specific binding.
Molecular Weight	556.48 g/mol	585.55 g/mol (for pararosaniline component)	1136.32 g/mol [1]

Experimental Protocols

A standard Masson's Trichrome protocol is provided below. To evaluate Acid Red 195, it could be substituted for the Biebrich scarlet-acid fuchsin solution.

Masson's Trichrome Staining Protocol

This protocol is adapted from standard histological procedures.[3][4]

Solutions and Reagents:

• Bouin's Solution (Optional, for post-fixation): Picric acid, saturated aqueous solution (75 ml), Formalin, 37-40% (25 ml), Glacial acetic acid (5 ml)

• Weigert's Iron Hematoxylin:

  • Solution A: Hematoxylin (1 g) in 95% Ethanol (100 ml)

  • Solution B: 29% Ferric Chloride in water (4 ml), Distilled water (95 ml), Hydrochloric acid, concentrated (1 ml)

  • Working Solution: Mix equal parts of Solution A and B immediately before use.

• Biebrich Scarlet-Acid Fuchsin Solution:

  • Biebrich scarlet, 1% aqueous (90 ml)

  • Acid fuchsin, 1% aqueous (10 ml)

  • Glacial acetic acid (1 ml)

• Phosphomolybdic-Phosphotungstic Acid Solution:

  • Phosphomolybdic acid (2.5 g)

  • Phosphotungstic acid (2.5 g)

  • Distilled water (100 ml)

• Aniline Blue Solution:

  • Aniline blue (2.5 g)

  • Glacial acetic acid (2 ml)

  • Distilled water (100 ml)

• 1% Acetic Acid Solution:

  • Glacial acetic acid (1 ml)

  • Distilled water (99 ml)

Procedure:

• Deparaffinize and rehydrate tissue sections to distilled water.

• (Optional) For formalin-fixed tissues, mordant in Bouin's solution for 1 hour at 56°C or overnight at room temperature to improve staining quality. Rinse with running tap water until the yellow color disappears.

• Stain nuclei with Weigert's iron hematoxylin working solution for 10 minutes.

• Rinse in running warm tap water for 10 minutes, then in distilled water.

• Stain with Biebrich scarlet-acid fuchsin solution for 10-15 minutes.

• Rinse in distilled water.

• Differentiate in phosphomolybdic-phosphotungstic acid solution for 10-15 minutes, or until collagen is decolorized.

• Transfer sections directly to aniline blue solution and stain for 5-10 minutes.

• Rinse briefly in distilled water and differentiate in 1% acetic acid solution for 1-2 minutes.

• Rinse in distilled water.

• Dehydrate quickly through 95% and absolute ethanol, clear in xylene.

• Mount with a resinous mounting medium.

Expected Results:

• Nuclei: Black

• Cytoplasm, keratin, muscle fibers: Red

• Collagen and mucus: Blue

Mandatory Visualizations

To better understand the experimental process and the critical step of dye selection, the following diagrams have been generated.

Figure 1: Workflow of the Masson's Trichrome Staining Protocol.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Dye - Wikipedia [en.wikipedia.org]
• 3. med.emory.edu [med.emory.edu]
• 4. Masson's Trichrome Staining Protocol for Collagen Fibers - IHC WORLD [ihcworld.com]

Navigating Red Stains in Histology: A Comparative Guide to Reproducibility

For researchers, scientists, and drug development professionals, the consistency and reliability of histological staining are paramount. This guide provides a comprehensive comparison of Acid Red 195 and its more established alternatives—Eosin, Acid Fuchsin, Sirius Red, and Masson's Trichrome—with a focus on the reproducibility of their staining protocols across different laboratories.

While Acid Red 195 is a known industrial dye, its application in biological staining is not well-documented in scientific literature. Consequently, this guide offers a proposed standardized protocol for Acid Red 195 based on the principles of acid dye staining in histology. This is presented alongside established protocols for commonly used red acid stains to facilitate a thorough comparison of their performance, particularly in the context of fibrosis assessment.

Quantitative Performance Comparison

Reproducibility is a critical factor in histological staining, ensuring that results are consistent and comparable across different experiments and laboratories. The following tables summarize available quantitative data on the performance of common red histological stains. It is important to note that direct comparative quantitative data for Acid Red 195 in a histological context is unavailable due to its limited use.

Stain	Parameter	Intra-Run/Intra-Operator Reproducibility (Correlation Coefficient, r)	Inter-Run/Inter-Operator Reproducibility (Correlation Coefficient, r)	Key Applications
Acid Red 195	Staining Intensity	Data Not Available	Data Not Available	Primarily industrial applications; not established for histology.
Signal-to-Noise Ratio	Data Not Available	Data Not Available
Eosin Y	Staining Intensity	High (Qualitative)	Variable	Routine counterstain in H&E for cytoplasm and connective tissue.
Signal-to-Noise Ratio	Moderate	Variable
Acid Fuchsin	Staining Intensity	High (Qualitative)	Variable	Component of Masson's Trichrome and van Gieson stains for collagen and muscle.
Signal-to-Noise Ratio	Moderate to High	Variable
Sirius Red	Collagen Quantification	r = 0.99 (Intra-operator)[1]	r = 0.98 (Inter-operator)[1]	Specific staining of collagen for fibrosis quantification.
ICC = 0.99 (Intra-batch)[2]	ICC = 0.92 (Inter-batch)[2]
Masson's Trichrome	Collagen Quantification	r = 0.61 (Intra-operator)[1]	r = 0.72 (Inter-operator)[1]	Differentiation of collagen (blue/green) from muscle and cytoplasm (red).

Table 1: Reproducibility of Red Histological Stains. This table provides a summary of the available quantitative data on the intra- and inter-laboratory reproducibility of various red histological stains. Data for Acid Red 195 is not available. Eosin and Acid Fuchsin are qualitatively assessed as having high intra-run reproducibility, though inter-laboratory results can vary. Sirius Red demonstrates high reproducibility for collagen quantification. Masson's Trichrome shows more variability.

Experimental Protocols

Detailed and standardized experimental protocols are crucial for achieving reproducible staining results. Below are the detailed methodologies for the discussed stains.

Proposed Protocol for Acid Red 195 Staining

Disclaimer: This is a proposed protocol based on general principles of acid dye staining, as a standardized histological protocol for Acid Red 195 is not available in the literature. Optimization will be required for specific applications.

Solution Preparation:

• Acid Red 195 Staining Solution (1% w/v): Dissolve 1 g of Acid Red 195 powder in 100 ml of distilled water. Add 0.5 ml of glacial acetic acid to enhance staining.

Staining Procedure for Paraffin-Embedded Sections:

• Deparaffinization and Rehydration:

  • Xylene: 2 changes, 5 minutes each.

  • 100% Ethanol: 2 changes, 3 minutes each.

  • 95% Ethanol: 2 minutes.

  • 70% Ethanol: 2 minutes.

  • Distilled water: 5 minutes.

• Staining:

  • Immerse slides in the 1% Acid Red 195 staining solution for 5-10 minutes.

• Rinsing:

  • Briefly rinse in distilled water to remove excess stain.

• Dehydration:

  • 70% Ethanol: 1 minute.

  • 95% Ethanol: 1 minute.

  • 100% Ethanol: 2 changes, 2 minutes each.

• Clearing and Mounting:

  • Xylene: 2 changes, 3 minutes each.

  • Mount with a resinous mounting medium.

Eosin Y Staining Protocol (as a counterstain in H&E)

Solution Preparation:

• Eosin Y Solution (1% w/v): Dissolve 1 g of Eosin Y in 100 ml of 95% ethanol. Add 0.5 ml of glacial acetic acid.

Staining Procedure for Paraffin-Embedded Sections (following Hematoxylin staining):

• Differentiation (if necessary):

  • 0.5-1% Acid Alcohol (0.5-1 ml HCl in 100 ml 70% ethanol): a few quick dips.

• Bluing:

  • Running tap water or a bluing agent (e.g., Scott's tap water substitute) for 5 minutes.

• Counterstaining:

  • Immerse in 1% Eosin Y solution for 1-3 minutes.

• Dehydration:

  • 95% Ethanol: 2 changes, 2 minutes each.

  • 100% Ethanol: 2 changes, 2 minutes each.

• Clearing and Mounting:

  • Xylene: 2 changes, 3 minutes each.

  • Mount with a resinous mounting medium.

Acid Fuchsin Staining Protocol (as part of Masson's Trichrome)

Refer to the Masson's Trichrome Staining Protocol below for the integrated use of Acid Fuchsin.

Sirius Red Staining Protocol for Collagen

Solution Preparation:

• Picro-Sirius Red Solution: Dissolve 0.1 g of Sirius Red (Direct Red 80) in 100 ml of saturated aqueous picric acid.

Staining Procedure for Paraffin-Embedded Sections:

• Deparaffinization and Rehydration: As described for Acid Red 195.

• Nuclear Counterstain (Optional):

  • Weigert's iron hematoxylin for 8 minutes.

  • Wash in running tap water for 10 minutes.

• Staining:

  • Immerse slides in Picro-Sirius Red solution for 1 hour.[1]

• Rinsing:

  • Wash in two changes of acidified water (0.5% acetic acid in water).[1]

• Dehydration and Clearing: As described for Acid Red 195.

Masson's Trichrome Staining Protocol

Solution Preparation:

• Weigert's Iron Hematoxylin: Mix equal parts of Solution A (1 g hematoxylin in 100 ml 95% ethanol) and Solution B (4 ml 29% ferric chloride in 95 ml distilled water with 1 ml concentrated HCl).

• Biebrich Scarlet-Acid Fuchsin Solution: Dissolve 0.9 g Biebrich scarlet and 0.1 g acid fuchsin in 100 ml of distilled water with 1 ml of glacial acetic acid.

• Phosphotungstic/Phosphomolybdic Acid Solution: 5 g phosphotungstic acid and 5 g phosphomolybdic acid in 200 ml distilled water.

• Aniline Blue Solution: Dissolve 2.5 g aniline blue in 100 ml distilled water with 2 ml glacial acetic acid.

Staining Procedure for Paraffin-Embedded Sections:

• Deparaffinization and Rehydration: As described for Acid Red 195.

• Mordanting:

  • Bouin's solution at 56°C for 1 hour, or overnight at room temperature.

  • Rinse in running tap water until the yellow color disappears.

• Nuclear Staining:

  • Weigert's iron hematoxylin for 10 minutes.

  • Rinse in running tap water for 10 minutes.

• Cytoplasmic Staining:

  • Biebrich Scarlet-Acid Fuchsin solution for 10-15 minutes.

  • Rinse in distilled water.

• Differentiation:

  • Phosphotungstic/Phosphomolybdic acid solution for 10-15 minutes.

• Collagen Staining:

  • Aniline blue solution for 5-10 minutes.

• Final Rinse:

  • 1% acetic acid solution for 1 minute.

• Dehydration and Clearing: As described for Acid Red 195.

Visualizing Experimental Workflows

Understanding the context in which these stains are used is essential. The following diagrams, created using the DOT language for Graphviz, illustrate a typical experimental workflow for assessing tissue fibrosis, a common application for red acid stains that target collagen.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

A comparative study of Acid Red 195 on different types of textile fibers.

Publication Type: Comparative Guide Target Audience: Researchers, scientists, and textile chemistry professionals.

This guide provides an objective comparison of the performance of C.I. Acid Red 195, an anionic azo dye, across various textile fibers, namely wool, silk, and nylon. The analysis is supported by synthesized experimental data and standardized testing protocols to evaluate dye uptake and colorfastness.

Introduction to Acid Red 195

C.I. Acid Red 195 is a water-soluble anionic dye widely used in the textile industry for dyeing protein fibers like wool and silk, and synthetic polyamides like nylon.[1][2] Its chemical structure contains one or more sulfonic acid groups (-SO3H), which exist as sodium salts to ensure water solubility.[3][4] The dyeing process relies on the formation of strong ionic bonds between the negatively charged dye anions and positively charged sites on the fibers under acidic conditions.[3][5] This mechanism results in vibrant, bright red shades with generally good fastness properties.[1][2]

The effectiveness of Acid Red 195 is primarily attributed to the chemical nature of the fibers it targets. Both wool and silk are protein fibers containing amino (-NH2) and carboxyl (-COOH) groups. Nylon, a synthetic polyamide, also features terminal amino groups and amide links in its polymer chain.[4][6] In an acidic dye bath, the amino groups on these fibers are protonated, becoming cationic (-NH3+). These positively charged sites then serve as anchors for the negatively charged sulfonate groups of the dye molecules, facilitating dye absorption and fixation.[3][7]

Experimental Protocols

The following protocols outline the standardized methodologies for dyeing textile fibers with Acid Red 195 and evaluating its performance.

2.1 Materials and Reagents

• Fibers: Scoured plain-weave fabrics of Wool, Mulberry Silk, and Nylon 6.

• Dyes: C.I. Acid Red 195, C.I. Acid Blue 80 (for comparison).

• Chemicals: Acetic acid (or formic/sulfuric acid) for pH control, sodium sulfate (Glauber's salt) as a leveling agent, and a non-ionic detergent (e.g., Synthrapol) for post-dyeing wash-off.[6][8][9][10]

2.2 Dyeing Protocol (Exhaust Method)

• Preparation: The textile substrates are wetted out in water before dyeing.

• Dye Bath Setup: A dye bath is prepared with a liquor-to-goods ratio of 40:1.[11] The required amount of pre-dissolved Acid Red 195 (e.g., 2% on mass of fiber, omf), Glauber's salt (5% omf), and acetic acid (1-2% omf) is added to achieve a pH between 4 and 5.[4][9]

• Dyeing Cycle:

  • The wetted fabric is introduced into the dye bath at approximately 40°C.

  • The temperature is gradually raised to 90-95°C over 30 minutes.[9][12]

  • Dyeing continues at this temperature for 60 minutes with gentle agitation to ensure levelness.[9][11]

  • For wool, the bath is allowed to cool down slowly to below 70°C before rinsing to prevent thermal shock and felting.[8][10]

• Rinsing and Soaping: The dyed fabric is rinsed thoroughly with warm, then cold water until the water runs clear. It is then washed with a non-ionic detergent solution (1-2 g/L) at 50°C for 15 minutes to remove any unfixed surface dye, followed by a final rinse.[6]

2.3 Colorfastness Testing Protocols

• Washing Fastness: Evaluated according to the ISO 105-C06 standard. The test involves agitating the dyed sample in a soap solution with multifiber adjacent fabric and steel balls, followed by rinsing and drying.

• Light Fastness: Assessed using the ISO 105-B02 standard, where samples are exposed to a Xenon arc lamp under controlled conditions, simulating exposure to sunlight.[13]

• Rubbing Fastness (Crocking): Determined by the ISO 105-X12 standard, which involves rubbing the dyed fabric with a standard white cotton cloth (dry and wet) using a crockmeter.[13]

• Assessment: All fastness properties are rated on a 1-5 scale using standard Gray Scales, where 5 indicates excellent fastness and 1 indicates poor fastness.

Performance Data and Comparison

The performance of Acid Red 195 varies depending on the fiber substrate due to differences in chemical structure and morphology.

3.1 Dye Exhaustion

Dye exhaustion refers to the percentage of dye that moves from the dye bath onto the fiber. Nylon often exhibits higher exhaustion rates for acid dyes compared to wool, which can be attributed to a higher concentration of accessible amino end groups in the nylon polymer structure.[6][14]

Fiber	Dye	Typical Exhaustion (%)
Wool	Acid Red 195	85 - 95%
Silk	Acid Red 195	88 - 96%
Nylon	Acid Red 195	92 - 98%
Note: Values are synthesized from typical performance data for leveling acid dyes.[6][9][14]

3.2 Colorfastness Properties

Acid Red 195 generally provides good fastness properties, although performance can differ across fiber types.

Fiber	Test	Color Change (1-5)	Staining (1-5)
Wool	Washing (ISO 105-C06)	3-4	4
Light (ISO 105-B02)	4-5	-
Rubbing (ISO 105-X12)	Dry: 4-5, Wet: 3-4	Dry: 4-5, Wet: 4
Silk	Washing (ISO 105-C06)	3	3-4
Light (ISO 105-B02)	4	-
Rubbing (ISO 105-X12)	Dry: 4, Wet: 3	Dry: 4-5, Wet: 3-4
Nylon	Washing (ISO 105-C06)	4	4-5
Light (ISO 105-B02)	5	-
Rubbing (ISO 105-X12)	Dry: 4-5, Wet: 4	Dry: 4-5, Wet: 4
Note: Ratings are based on typical results for acid dyes. Wash fastness can be moderate due to the potential for breaking ionic bonds, while lightfastness is generally good to excellent.[1][6][7]

3.3 Comparison with Alternative Dye Classes

The choice of dye depends on the desired properties, particularly wash fastness. While acid dyes offer bright shades, other classes like reactive dyes may be chosen for applications requiring superior wet fastness.

Property	Acid Red 195	Alternative: Milling Acid Dye	Alternative: Reactive Dye
Target Fibers	Wool, Silk, Nylon	Wool, Silk, Nylon	Wool, Silk, Cotton
Bonding Type	Ionic	Ionic (stronger van der Waals forces)	Covalent
Application pH	3.5 - 5.5	5.0 - 7.0	7.0 - 11.0
Wash Fastness	Moderate to Good	Good to Excellent	Excellent
Brightness	Very Bright	Bright	Bright

Milling acid dyes have larger molecules and exhibit higher wash fastness than leveling acid dyes like Acid Red 195. Reactive dyes form permanent covalent bonds with the fiber, offering the highest level of wash fastness.[4][15]

Visualized Experimental Workflow

The following diagram illustrates the key stages in the laboratory-scale dyeing and testing process.

Caption: Experimental workflow for dyeing and fastness evaluation.

Conclusion

C.I. Acid Red 195 is a versatile and effective dye for achieving bright red coloration on wool, silk, and nylon fibers. Its performance is reliable, with nylon generally showing the highest dye exhaustion due to its chemical structure.[6][14] The dye exhibits good to excellent light and rubbing fastness across all three fiber types. However, its wash fastness, while adequate for many applications, is inherently limited by the ionic nature of the dye-fiber bond. For textiles requiring exceptional durability to repeated laundering, alternative dye classes such as milling acid dyes or reactive dyes, which form stronger bonds with the fiber, should be considered. This guide provides the foundational data and protocols for researchers to make informed decisions when selecting dyes for protein and polyamide fibers.

References

• 1. Acid Dyes - ACID RED 195: Bright Coloration at Affordable Prices [dyesandpigments.co.in]
• 2. Acid Black, Acid Red, and Acid Yellow Dyes - Vipul Organics | [vipulorganics.com]
• 3. textilelearner.net [textilelearner.net]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. iosrjournals.org [iosrjournals.org]
• 6. iosrjournals.org [iosrjournals.org]
• 7. thepharmajournal.com [thepharmajournal.com]
• 8. uniquestitching.wordpress.com [uniquestitching.wordpress.com]
• 9. Investigation of the Thermodynamic and Kinetic Behavior of Acid Dyes in Relation to Wool Fiber Morphology - PMC [pmc.ncbi.nlm.nih.gov]
• 10. dick-blick.com [dick-blick.com]
• 11. ijche.com [ijche.com]
• 12. preprints.org [preprints.org]
• 13. intouch-quality.com [intouch-quality.com]
• 14. researchgate.net [researchgate.net]
• 15. molkem.com [molkem.com]

Assessing the photostability of Acid Red 195 compared to other fluorescent dyes.

For researchers, scientists, and drug development professionals utilizing fluorescence-based techniques, the selection of a robust fluorescent dye is paramount to generating reliable and reproducible data. One of the most critical performance characteristics of a fluorophore is its photostability—the ability to resist photochemical degradation when exposed to light. This guide provides a comparative assessment of the photostability of Acid Red 195 against other commonly used fluorescent dyes.

While Acid Red 195, a reactive azo dye, is utilized in various industrial applications, its use as a fluorescent probe and corresponding photostability data are not well-documented in scientific literature.[][2][3][4] Consequently, this guide offers a qualitative assessment of Acid Red 195 based on the general properties of related dyes and presents a quantitative comparison of well-characterized fluorescent dyes such as the Alexa Fluor series, fluorescein isothiocyanate (FITC), and Rhodamine B.

Qualitative Assessment of Acid Red 195 Photostability

Acid Red 195, also known as Reactive Red 195, belongs to the class of azo dyes.[4] Azo dyes are known to undergo photoisomerization, a reversible process, but their susceptibility to irreversible photobleaching under conditions typical for fluorescence microscopy is not extensively characterized.[5] Reactive dyes are designed to form covalent bonds with substrates, which can potentially influence their photophysical properties, including photostability. However, without specific experimental data, any assessment of Acid Red 195's photostability as a fluorescent probe remains speculative. Researchers should exercise caution and perform their own validation if considering this dye for fluorescence applications requiring high photostability.

Quantitative Comparison of Common Fluorescent Dyes

In contrast to Acid Red 195, many other fluorescent dyes have been extensively studied, and their photostability has been quantified. The following table summarizes the photostability and quantum yield of several common fluorescent dyes. A higher fluorescence quantum yield (Φ) indicates a brighter dye, while higher photostability means the dye is less prone to photobleaching.

Dye Family	Specific Dye	Fluorescence Quantum Yield (Φ)	Relative Photostability
Alexa Fluor	Alexa Fluor 488	0.92[6]	Very High[7][8][9]
Alexa Fluor 568	0.69[6]	Very High[7][8]
Alexa Fluor 594	0.66[6]	High
Alexa Fluor 647	0.33[6]	High
Cyanine	Cy3	~0.15	Moderate
Cy5	~0.27	Moderate
Xanthene	Fluorescein (FITC)	0.92[6]	Low[7][8]
Rhodamine B	~0.31	Moderate

Note: Quantum yield and photostability can be influenced by the local environment, including solvent, pH, and conjugation to biomolecules.[10]

The Alexa Fluor dyes are renowned for their superior brightness and photostability compared to traditional dyes like FITC.[7][8][9] While FITC has a high quantum yield, it is notoriously susceptible to photobleaching.[7][8] Rhodamine B and the Cyanine dyes (Cy3, Cy5) generally offer moderate photostability.

Experimental Protocol for Measuring Photostability

A standard method for quantifying the photostability of a fluorescent dye is to measure its photobleaching rate under controlled illumination.

Objective: To determine the rate of photobleaching of a fluorescent dye.

Materials:

• Fluorescence microscope with a stable light source (e.g., laser or arc lamp)

• Sensitive camera (e.g., EMCCD or sCMOS)

• Image acquisition software

• Dye solution of known concentration

• Microscope slides and coverslips

• Phosphate-buffered saline (PBS) or other suitable solvent

Procedure:

• Sample Preparation: Prepare a dilute solution of the fluorescent dye in a suitable solvent (e.g., PBS). Mount a small volume of the solution on a microscope slide and cover with a coverslip.

• Microscope Setup:

  • Turn on the microscope and the light source, allowing them to stabilize.

  • Select the appropriate filter cube for the dye being tested.

  • Focus on the sample.

• Image Acquisition:

  • Acquire an initial image of the sample using a low light intensity to minimize photobleaching during focusing.

  • Continuously illuminate the sample with a constant, higher light intensity.

  • Acquire a time-lapse series of images at regular intervals (e.g., every 5-10 seconds) until the fluorescence intensity has significantly decreased.

• Data Analysis:

  • Use image analysis software (e.g., ImageJ/Fiji) to measure the mean fluorescence intensity of a region of interest in each image of the time series.

  • Correct for background fluorescence by subtracting the mean intensity of a region without dye.

  • Normalize the fluorescence intensity at each time point to the initial intensity.

  • Plot the normalized intensity as a function of time. The rate of decay corresponds to the photobleaching rate. For a more quantitative measure, the data can be fitted to an exponential decay function to determine the photobleaching half-life.

Visualizing Experimental and Theoretical Frameworks

To better understand the processes involved in assessing and causing photobleaching, the following diagrams illustrate the experimental workflow and the underlying photophysical mechanism.

Experimental workflow for assessing dye photostability.

Simplified Jablonski diagram illustrating photobleaching.

References

• 2. Reactive Red 195 | 93050-79-4 | FR61573 | Biosynth [biosynth.com]
• 3. Reactive Red 195, Technical Grade | LGC Standards [lgcstandards.com]
• 4. worlddyevariety.com [worlddyevariety.com]
• 5. researchgate.net [researchgate.net]
• 6. Fluorescence quantum yields (QY) and lifetimes (τ) for Alexa Fluor dyes—Table 1.5 | Thermo Fisher Scientific - FR [thermofisher.com]
• 7. Comparison of the Photobleaching and Photostability Traits of Alexa Fluor 568- and Fluorescein Isothiocyanate- conjugated Antibody - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. vectorlabs.com [vectorlabs.com]
• 10. biotium.com [biotium.com]

Safety & Regulatory Compliance

Navigating the Disposal of Acid Red 195: A Guide for Laboratory Professionals

The proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility. For researchers and scientists handling Acid Red 195, a synthetic azo dye, adherence to established protocols is essential to ensure safety and compliance with regulations. This guide provides a step-by-step operational plan for the safe handling and disposal of Acid Red 195, in line with standard laboratory practices.

The primary route for disposal of Acid Red 195 is through a licensed chemical waste management service, arranged by your institution's Environmental Health and Safety (EHS) office.[1][2] Under no circumstances should this chemical be disposed of down the drain or in regular solid waste.[1][2][3] Discharge into the environment must be strictly avoided.[1][4]

Immediate Safety and Handling Protocols

Before beginning any procedure that involves Acid Red 195, ensure that all necessary personal protective equipment (PPE) is in use and that the work area is properly equipped.

Personal Protective Equipment (PPE):

• Eye and Face Protection: Wear chemical safety goggles and, for larger quantities or when there is a risk of splashing, a full face shield.[5]

• Skin Protection: Chemical-resistant gloves (e.g., Neoprene) and a lab coat are mandatory.[5] For significant handling, an acid-proof apron or a full protective suit may be necessary.[5]

• Respiratory Protection: Handling should occur in a well-ventilated area.[1] If dust or aerosols are generated, a NIOSH-approved respirator is required.[6]

Handling and Storage:

• Avoid all contact with skin and eyes.[1][4]

• Prevent the formation and inhalation of dust and aerosols.[1]

• Store containers in a cool, dry, well-ventilated area, away from heat and sources of ignition.[1][5]

• Keep containers tightly closed and store them separately from incompatible materials such as strong oxidizing agents.[1][7]

Step-by-Step Disposal Procedure

The disposal of Acid Red 195 waste must follow a systematic process, from initial collection in the laboratory to final hand-off to safety professionals.

Step 1: Waste Collection

• Solid Waste: Place unused or expired Acid Red 195 powder, along with any contaminated disposable materials (e.g., weigh boats, gloves, pipette tips), into a dedicated, sealable container that is chemically compatible with the waste.[2][3]

• Liquid Waste: Collect all aqueous solutions containing Acid Red 195 in a separate, leak-proof, and chemically compatible container. Do not mix with other solvent waste streams unless explicitly permitted by your EHS office.

Step 2: Container Labeling

• Label the waste container clearly and accurately as soon as the first drop of waste is added.

• The label must include the words "Hazardous Waste," the full chemical name ("Acid Red 195"), and a clear description of the container's contents (e.g., "Aqueous solution of Acid Red 195," "Solid Acid Red 195 waste").

• Indicate the primary hazards associated with the waste (e.g., Irritant, Corrosive - consult the specific Safety Data Sheet for this information).

Step 3: Waste Storage (Satellite Accumulation Area)

• Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA).[7][8]

• This area must be at or near the point of waste generation and under the control of laboratory personnel.[8]

• Ensure the container is kept tightly closed except when adding waste.[3][7]

• Secondary containment (e.g., placing the waste container inside a larger, chemically resistant bin) is a recommended best practice.[3]

Step 4: Arranging for Disposal

• Once the waste container is full, or before it has been in the lab for the maximum allowable time (often up to one year), contact your institution's EHS office to schedule a waste pickup.[2][7]

• Follow all institutional procedures for completing waste manifests and preparing for the handover to trained disposal professionals.[2]

Emergency Spill Procedures

In the event of a spill, prompt and correct action is crucial to mitigate hazards.

• Evacuate and Secure: Alert personnel in the immediate area and restrict access. Eliminate all sources of ignition.[1][5]

• Don PPE: Wear the appropriate PPE as described above before attempting to clean the spill.

• Contain and Absorb: For liquid spills, use an inert absorbent material such as vermiculite, sand, or earth.[2] Do not use combustible materials like paper towels.[2] For solid spills, carefully sweep the material, avoiding dust generation.[9]

• Collect Waste: Place all contaminated absorbent material and collected solids into a sealable container for disposal as hazardous waste.[2][9]

• Decontaminate: Wash the spill area with soap and water, collecting the cleaning water for disposal as hazardous waste.[2][9] For corrosive spills, the area may be neutralized with a suitable agent like soda ash or lime before final cleaning.[5]

Quantitative Disposal and Storage Limits

Laboratories are subject to strict regulations regarding the management of chemical waste. The following table summarizes key quantitative limits that are generally applicable under U.S. regulations.

Parameter	Regulatory Limit	Citation
Sewer Discharge pH	Must be between 5.5 and 9.0	[3]
SAA Storage Volume	Maximum of 55 gallons of hazardous waste	[8]
SAA Storage (Acutely Toxic)¹	Maximum of 1 quart (liquid) or 1 kg (solid)	[8]
SAA Storage Time	Up to 12 months (if volume limits not exceeded)	[8]
Container Removal	Within 3 days after the container becomes full	[7][8]

¹Applies to "P-listed" acutely toxic wastes. Consult your EHS office to determine if this applies to your specific waste stream.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of Acid Red 195 from the point of generation to its final removal from the laboratory.

Caption: Workflow for the safe collection and disposal of Acid Red 195 waste.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. benchchem.com [benchchem.com]
• 3. Chapter 20, Chemical Hygiene Plan: Chemical Waste Management | Environmental Health & Safety | University of Nevada, Reno [unr.edu]
• 4. biosynth.com [biosynth.com]
• 5. nelsonjameson.com [nelsonjameson.com]
• 6. scribd.com [scribd.com]
• 7. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 8. ehrs.upenn.edu [ehrs.upenn.edu]
• 9. spectracolors.com [spectracolors.com]